Promethium-147

• CAS: 14380-75-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Discovery and Synthesis of Promethium-147

This whitepaper provides an in-depth examination of the history, discovery, and synthesis of Promethium-147 (¹⁴⁷Pm), a significant radioisotope of the lanthanide series. It is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of this element's origins and production methodologies. The document outlines the key scientific breakthroughs that led to its identification and details the primary industrial processes for its synthesis, supported by experimental protocols and quantitative data.

Discovery and Historical Context

The existence of an element between neodymium and samarium was first predicted in 1902 by Czech chemist Bohuslav Brauner.[1][2] In 1914, Henry Moseley confirmed the gap in the periodic table for element 61 through his work on atomic numbers.[1] Several early claims of discovery, such as "illinium" and "florentium" in the 1920s, were later proven to be false.[1][3][4]

The definitive identification of Promethium was achieved in 1945 at Clinton Laboratories (now Oak Ridge National Laboratory, ORNL) by Jacob A. Marinsky, Lawrence E. Glendenin, and Charles D. Coryell.[1][3][5][6] As part of the Manhattan Project, they isolated and characterized the isotopes ¹⁴⁷Pm and ¹⁴⁹Pm from the fission products of uranium fuel irradiated in a graphite reactor.[3][5][7] This landmark achievement was made possible by the use of ion-exchange chromatography, a novel separation technique at the time.[1][2][5][8] Due to wartime secrecy, the discovery was not formally announced until 1947.[3][5][9] The name "promethium," suggested by Grace Mary Coryell, wife of the team's leader, was officially adopted in 1949.[2][6] The name is derived from the Greek Titan Prometheus, symbolizing the daring nature of the research.[3]

A timeline of the key events leading to the discovery of Promethium.

Synthesis of Promethium-147

Promethium is exceedingly rare in nature, with only trace amounts occurring from the spontaneous fission of uranium-238 or the rare alpha decay of europium-151.[3][10] Therefore, all commercially available ¹⁴⁷Pm is produced artificially through two primary methods.

Method 1: Nuclear Fission of Uranium-235

Historically, the most common method for producing ¹⁴⁷Pm was by extracting it from the fission products of uranium-235 (U-235).[3][11] In this process, enriched uranium is bombarded with thermal neutrons in a nuclear reactor.[3][12] The fission of U-235 yields a variety of isotopes, including ¹⁴⁷Pm, which has a cumulative fission yield of approximately 2.25%.[7]

This method generates large quantities of radioactive waste, and the separation of ¹⁴⁷Pm from other lanthanides and fission products is chemically complex.[10] While Russia was historically a major producer using this method, the processing of spent nuclear fuel for this purpose is no longer performed in the United States.[10][11][13][14]

Workflow for producing ¹⁴⁷Pm from the fission of Uranium-235.

Method 2: Neutron Activation of Neodymium-146

The current primary method for ¹⁴⁷Pm production in the United States is the neutron activation of Neodymium-146 (¹⁴⁶Nd).[13][14][15] This process involves irradiating a highly enriched ¹⁴⁶Nd target with neutrons in a high-flux reactor.[10][13][16] The ¹⁴⁶Nd atom captures a neutron to become Neodymium-147 (¹⁴⁷Nd).[13][16] The ¹⁴⁷Nd isotope is unstable and undergoes beta decay with a half-life of approximately 11 days to form ¹⁴⁷Pm.[7][13][16]

This method is simpler and results in a product with fewer isotopic contaminants compared to the fission process, although it requires a challenging chemical separation of promethium from the large quantities of unreacted neodymium target material.[13][17] The U.S. Department of Energy's Isotope Program at ORNL is the sole domestic producer of ¹⁴⁷Pm using this technique.[14][15][18]

References

• 1. Promethium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 2. chemicool.com [chemicool.com]
• 3. Promethium - Wikipedia [en.wikipedia.org]
• 4. promethium — Wordorigins.org [wordorigins.org]
• 5. britannica.com [britannica.com]
• 6. livescience.com [livescience.com]
• 7. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rare Earth Elements [engineering.purdue.edu]
• 9. briandcolwell.com [briandcolwell.com]
• 10. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 11. The Promethium (Pm) Market | SFA (Oxford) [sfa-oxford.com]
• 12. Promethium [gordonengland.co.uk]
• 13. trace.tennessee.edu [trace.tennessee.edu]
• 14. Entering Market: Promethium-147 | NIDC: National Isotope Development Center [isotopes.gov]
• 15. Promethium bound: Rare earth element’s secrets exposed [ornl.gov]
• 16. Production of promethium-147 via neutron capture of neodymium-146 [morressier.com]
• 17. researchgate.net [researchgate.net]
• 18. In an Advance for Promethium Production, Researchers Get a New View of the Element’s Properties | Department of Energy [energy.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Promethium-147

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical, radiological, and chemical properties of Promethium-147 (¹⁴⁷Pm), a significant radioisotope with applications in various scientific and industrial fields. It details its production, purification, and the experimental methodologies used in its characterization.

Physical and Radiological Properties

Promethium-147 is a synthetic, radioactive isotope of the element promethium, which has no stable isotopes. It is the most utilized and useful isotope of promethium. Its physical and radiological characteristics are central to its applications, particularly in betavoltaic power sources and as an industrial beta radiation source.

Table 1: General Physical Properties of Promethium-147

Property	Value
Atomic Number (Z)	61
Mass Number (A)	147
Neutron Number (N)	86
Isotopic Mass	146.9151449(14) u
Electron Configuration	[Xe] 4f⁵ 6s²
Density (α-form of ¹⁴⁷Pm metal)	7.247 g/cm³
Melting Point (Pm metal)	1042 °C (1315 K)
Boiling Point (Pm metal)	3000 °C (3273 K)
Appearance	Metallic

Table 2: Radiological Properties of Promethium-147

Property	Value
Half-Life	2.62 years (2.6234 a)
Decay Mode	Beta (β⁻) Emission (100%)
Decay Product	Samarium-147 (¹⁴⁷Sm) (stable)
Beta (β⁻) Energy (Max)	224.5 keV
Beta (β⁻) Energy (Average)	~62 keV
Gamma (γ) Emission	121.26 keV (Intensity: ~0.00285%)
Specific Activity	3.46 x 10¹⁶ Bq/g (934 Ci/g)
Nuclear Spin and Parity	7/2+

¹⁴⁷Pm is classified as a soft beta emitter. Its decay process involves the emission of a beta particle (an electron) and an extremely weak gamma photon, which makes it relatively safe to handle with appropriate shielding.

Caption: Radioactive decay pathway of Promethium-147 to stable Samarium-147.

Chemical Properties

As a lanthanide, promethium's chemistry is dominated by the +3 oxidation state. Its chemical behavior is very similar to that of its neighboring elements, neodymium and samarium, which poses significant challenges for its separation and purification.

• Oxidation State: The most stable and common oxidation state is +3. A +2 state has also been suggested as possible.

• Reactivity: Promethium is a reactive metal. It readily tarnishes in air as it forms an oxide layer.

• Compounds: Promethium forms a series of well-defined compounds, typically pink or red in color.

  • Oxides: Promethium(III) oxide (Pm₂O₃) is a primary compound formed upon reaction with oxygen.

  • Hydroxides: In aqueous solutions, adding ammonia to a solution containing Pm³⁺ ions precipitates gelatinous, light-brown promethium(III) hydroxide (Pm(OH)₃), which is insoluble in water.

  • Halides: It forms halides such as promethium(III) chloride (PmCl₃), promethium(III) bromide (PmBr₃), and promethium(III) iodide (PmI₃).

  • Salts: Other known compounds include promethium(III) nitrate (Pm(NO₃)₃).

Production and Purification

Promethium-147 does not occur in significant quantities naturally and must be produced artificially. The primary methods involve nuclear fission or neutron activation.

• Production from Nuclear Fission: The traditional and large-scale method for producing ¹⁴⁷Pm is by extracting it from spent nuclear fuel from uranium-235 fission. ¹⁴⁷Pm is a fission product with a cumulative yield of approximately 2.25%. It can also be recovered from the waste streams of plutonium-238 production, which involves the irradiation of neptunium-237 targets.

• Production via Neutron Activation: A common alternative method for producing high-purity ¹⁴⁷Pm involves the neutron bombardment of enriched Neodymium-146 (¹⁴⁶Nd) targets in a high-flux nuclear reactor. The process follows the nuclear reaction and subsequent decay sequence: ¹⁴⁶Nd (n,γ) → ¹⁴⁷Nd → (β⁻ decay, t½ ≈ 11 days) → ¹⁴⁷Pm

Caption: Production workflow of ¹⁴⁷Pm via neutron activation of a ¹⁴⁶Nd target.

Experimental Protocols

Detailed experimental protocols for the production and purification of ¹⁴⁷Pm are often proprietary. However, the fundamental methodologies are well-documented in scientific literature.

• Target Preparation: A target is fabricated using highly enriched Neodymium-146 (¹⁴⁶Nd), typically in the oxide form (Nd₂O₃). The mass of the target material is precisely measured.

• Irradiation: The prepared target is encapsulated and placed in a high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory. The target is irradiated with thermal neutrons for a predetermined period (e.g., one or two reactor cycles) to maximize the production of ¹⁴⁷Nd.

• Cooling/Decay: After irradiation, the target is removed from the reactor and stored for a "cooling" period. During this time, the short-lived ¹⁴⁷Nd (half-life ~11 days) decays into ¹⁴⁷Pm. A decay period of at least 150 days may be required to effectively measure the resulting ¹⁴⁷Pm in the presence of the parent isotope.

The primary challenge in purification is separating the microgram-to-gram quantities of promethium from the bulk neodymium target material and other trace radioisotopic impurities. This is accomplished using chromatographic techniques.

• Dissolution: The irradiated target material is dissolved to form an acidic solution, typically using hydrochloric acid (HCl) or nitric acid (HNO₃).

• Chromatographic Separation: The acidic solution is loaded onto a chromatography column.

  • Extraction Chromatography: A common method employs a column containing a stationary phase with an extractant like di(2-ethylhexyl)orthophosphoric acid (HDEHP). The separation of Pm from Nd is achieved by eluting the column with increasing concentrations of acid (e.g., HCl).

  • Ion-Exchange Chromatography: Cation exchange resins (e.g., Dowex 50WX8) can also be used. Elution is performed with a complexing agent, such as diethylenetriaminepentaacetic acid (DTPA) or nitrilotriacetic acid (NTA), at a controlled pH to selectively separate the lanthanides.

• Analysis and Quality Control: The purity of the final ¹⁴⁷Pm product is assessed.

  • Gamma Spectroscopy: This is the primary method for identifying and quantifying radioisotopic impurities.

  • Mass Spectrometry: Techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are used to determine the concentration of elemental impurities.

Caption: Generalized workflow for the chemical purification of ¹⁴⁷Pm from irradiated targets.

A Technical Guide to the Natural Occurrence and Abundance of Promethium Isotopes

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the natural occurrence, abundance, and characteristics of Promethium (Pm) isotopes. As the only lanthanide with no stable isotopes, Promethium's presence in nature is exceedingly rare, posing significant challenges and opportunities for research and application. This guide details the natural formation pathways, summarizes isotopic data, and outlines the sophisticated experimental protocols employed for its detection and characterization, targeting professionals in research and drug development who may leverage its unique radioactive properties.

Introduction to Promethium

Promethium (atomic number 61) is a chemical element and a member of the lanthanide series.[1][2] A key distinguishing feature of promethium is that all of its isotopes are radioactive.[2] This inherent instability means that any promethium present at the formation of Earth has long since decayed.[3] Consequently, it is exceptionally rare, with only an estimated 500-600 grams naturally present in the Earth's crust at any given time.[2] Despite its scarcity, trace amounts are continuously generated through natural radioactive processes.[2] Its radioactivity, while making it difficult to study, also provides potential applications in medicine and technology.[1][4]

Natural Occurrence and Abundance

Promethium's natural abundance is minuscule, arising from two primary terrestrial sources: the spontaneous fission of uranium and the alpha decay of europium.[2][5] Extraterrestrial formation has also been observed in the spectra of certain stars.[2][6]

Table 1: Summary of Natural Promethium Occurrence

Source Pathway	Parent Isotope	Produced Promethium Isotope	Estimated Abundance in Earth's Crust	Concentration in Pitchblende (Uranium Ore)
Spontaneous Fission	Uranium-238 (²³⁸U)	Various isotopes	~560 grams[2]	4 parts per quintillion (4 x 10⁻¹⁸) by mass[2]
Alpha Decay	Europium-151 (¹⁵¹Eu)	Promethium-147 (¹⁴⁷Pm)	~12 grams[2]	Not applicable
Total Estimated	~500-600 grams [2]

Promethium Isotopes: Characteristics

There are 41 known isotopes of promethium, all of which are radioactive.[2] The most stable and most commercially significant isotopes are detailed below.

Table 2: Key Promethium Isotopes and Their Properties

Isotope	Half-Life	Primary Decay Mode	Notes
¹⁴⁵Pm	17.7 years[2][7]	Electron Capture (EC)[2]	The most stable promethium isotope. It is the only isotope with an experimentally observed alpha decay.[2]
¹⁴⁷Pm	2.62 years[1][8]	Beta (β⁻) Emission	The only isotope with practical applications, such as in atomic batteries and thickness-measurement devices.[2][6] It is a product of ¹⁵¹Eu alpha decay and ²³⁵U fission.[2][5]
¹⁴⁹Pm	53 hours[7]	Beta (β⁻) Emission	Isolated from uranium fission products.[3][7]

Mechanisms of Formation and Detection

Promethium is naturally formed on Earth through two main nuclear processes:

• Spontaneous Fission of Uranium: Uranium-238, a naturally occurring uranium isotope, can undergo spontaneous fission, breaking into smaller nuclei, which include various isotopes of promethium.[2]

• Alpha Decay of Europium: The natural isotope Europium-151 undergoes a very rare alpha decay, emitting an alpha particle to become Promethium-147.[2][5]

Extraterrestrially, promethium has been identified in the spectra of stars such as HR 465 in the Andromeda galaxy.[2][4] The short half-lives of its isotopes imply that it must be continuously synthesized near the surface of these stars.[2]

Diagram of natural promethium formation pathways on Earth.

Experimental Protocols for Isolation and Characterization

Due to its extreme rarity, most promethium used for research is synthesized, primarily as a fission product of uranium-235 in nuclear reactors.[2][5] The Oak Ridge National Laboratory (ORNL) is the sole producer of promethium-147 in the United States.[1][8]

This was the definitive method used in the initial discovery and isolation of promethium from uranium fission products.[3][7]

• Objective: To separate trivalent lanthanide ions, including Pm³⁺, from a complex mixture of fission products.

• Methodology:

  • Sample Preparation: The mixture of fission products obtained from nuclear reactor fuel is dissolved in an acidic solution (e.g., nitric acid).

  • Column Preparation: A chromatography column is packed with an ion-exchange resin. The resin consists of polymer beads with functional groups that can reversibly bind to cations.

  • Loading: The acidic solution containing the fission products is passed through the column. Cations, including the lanthanides, bind to the resin, displacing other ions like H⁺.

  • Elution: A complexing agent (eluent), such as a citrate or aminopolycarboxylate solution, is passed through the column. The lanthanide ions have different affinities for the complexing agent and the resin, based largely on their ionic radius.

  • Fraction Collection: As the eluent flows, the lanthanide ions are selectively released from the resin and travel down the column at different rates. Pm³⁺ is separated from its neighbors, Neodymium (Nd³⁺) and Samarium (Sm³⁺). Fractions of the eluate are collected over time.

  • Analysis: Each fraction is analyzed for its radioactive signature and elemental content to identify the fraction containing the purified promethium.

A modern technique used to determine the chemical properties and bonding characteristics of promethium in a solution for the first time.[1]

• Objective: To characterize the bonding and electronic structure of a promethium complex in an aqueous solution.

• Methodology:

  • Sample Production: High-purity Promethium-147 is separated from nuclear reactor waste streams.[1]

  • Complex Formation (Chelation): The purified ¹⁴⁷Pm is combined in an aqueous solution with a specially designed organic ligand (e.g., PyDGA).[1] This ligand binds to the promethium ion, forming a stable, water-soluble complex. This is crucial as promethium decays into samarium, and the ligand helps to create a stable environment for analysis.[1]

  • Spectroscopic Analysis: The solution containing the promethium complex is bombarded with high-energy photons from a synchrotron, a type of particle accelerator.

  • Data Acquisition: An X-ray detector measures the absorption of X-rays by the promethium atoms over a range of energies. This generates an X-ray Absorption Near Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS) spectrum.

  • Data Analysis: The resulting spectrum provides detailed information about the promethium atom's oxidation state and, crucially, allows for the precise measurement of the bond lengths between the promethium atom and the oxygen atoms of the surrounding ligand.[1][9] This information helps to place promethium's properties in context with the entire lanthanide series.[1]

References

• 1. livescience.com [livescience.com]
• 2. Promethium - Wikipedia [en.wikipedia.org]
• 3. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Promethium | Pm (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Promethium-147 - isotopic data and properties [chemlin.org]
• 6. Promethium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 7. britannica.com [britannica.com]
• 8. Promethium bound: Rare earth element’s secrets exposed [ornl.gov]
• 9. scitechdaily.com [scitechdaily.com]

A Technical Guide to the Atomic Structure and Electron Configuration of Promethium-147

Abstract: This document provides a comprehensive technical overview of the atomic structure and electron configuration of Promethium-147 (¹⁴⁷Pm), a significant radioactive isotope of the element Promethium. It is intended for researchers, scientists, and professionals in drug development who require detailed information on the fundamental properties of this lanthanide series element. The guide summarizes key quantitative data, outlines experimental methodologies for structural determination, and includes visualizations of atomic structure and decay pathways to facilitate a deeper understanding.

Fundamental Atomic Properties of Promethium-147

Promethium (Pm) is a chemical element with the atomic number 61.[1][2][3] All of its isotopes are radioactive.[1][3] The isotope Promethium-147 is of particular interest due to its applications as a beta radiation source.[4][5] The nucleus of a Promethium-147 atom contains 61 protons and 86 neutrons.[6] A neutral atom of ¹⁴⁷Pm possesses 61 electrons to balance the nuclear charge.

The fundamental atomic properties of Promethium-147 are summarized in the table below.

Property	Value
Atomic Number (Z)	61[2][3][6][7]
Mass Number (A)	147
Number of Protons	61[2][3][6]
Number of Neutrons	86[6]
Number of Electrons	61[2][8]
Atomic Mass	146.9151385 u[9][10]
Series	Lanthanide[2][3][5]
Period	6[2][3][5]

Electron Configuration and Shell Structure

As a member of the lanthanide series, Promethium's electron configuration is characterized by the filling of the 4f orbital. The ground state electron configuration for Promethium is [Xe] 4f⁵ 6s² .[1][2][3][4][5][8] This notation indicates that the electron arrangement is equivalent to that of the noble gas Xenon (Xe), with additional electrons occupying the 4f and 6s orbitals. The electrons in the outermost shells, particularly the 4f⁵ and 6s² electrons, are the valence electrons that determine its chemical properties.[2]

The distribution of Promethium's 61 electrons across the principal energy shells is detailed below.

Shell (n)	Number of Electrons
1 (K)	2[2][5][8]
2 (L)	8[2][5][8]
3 (M)	18[2][5][8]
4 (N)	23[2][5][8]
5 (O)	8[2][5][8]
6 (P)	2[2][5][8]

Chemically, Promethium typically exhibits a stable +3 oxidation state, which is common among lanthanides.[1][2][8] This is achieved by losing the two 6s electrons and one 4f electron.

Visualized Atomic Structure

The relationship between the nucleus and the electron shells of Promethium-147 can be represented schematically. The following diagram illustrates this structure, showing the composition of the nucleus and the population of each electron shell.

References

• 1. byjus.com [byjus.com]
• 2. Periodic Table of Elements: Promethium - Pm (EnvironmentalChemistry.com) [environmentalchemistry.com]
• 3. Promethium Overview, Element & Uses | Study.com [study.com]
• 4. Promethium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 5. Promethium (Pm) - Atomic Number 61 [breakingatom.com]
• 6. Promethium-147 - isotopic data and properties [chemlin.org]
• 7. Promethium-147 | Pm | CID 104906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Promethium - Wikipedia [en.wikipedia.org]
• 9. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 10. Isotope data for promethium-147 in the Periodic Table [periodictable.com]

A Technical Guide to the Lanthanide Contraction and its Influence on the Physicochemical Properties of Promethium-147

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides an in-depth examination of the lanthanide contraction, a fundamental principle in inorganic chemistry, and its specific effects on the properties of Promethium-147 (Pm-147). Due to its radioactivity and scarcity, the chemistry of Promethium has been significantly less explored than that of other lanthanides.[1] This guide consolidates current knowledge, focusing on quantitative data, experimental methodologies, and the implications for applications, particularly in the realm of radiopharmaceuticals.

The Phenomenon of Lanthanide Contraction

The lanthanide contraction describes the greater-than-expected decrease in atomic and ionic radii of the elements across the lanthanide series, from Lanthanum (La) to Lutetium (Lu).[2][3] This trend is a cornerstone for understanding the chemistry of f-block elements.

Cause: The primary cause of this contraction is the poor shielding of the nuclear charge by the 4f electrons.[4] As the atomic number increases across the series, protons are added to the nucleus, and electrons are added to the 4f subshell. The 4f orbitals are diffuse and not effective at shielding the outer shell (n=5 and n=6) electrons from the increasing positive charge of the nucleus.[2][4] This results in a steady increase in the effective nuclear charge, which pulls the outer electrons closer to the nucleus, causing the atomic and ionic radii to decrease.[5]

General Consequences:

• Chemical Similarity: The gradual decrease in size leads to very similar chemical properties among the lanthanides, making their separation from one another notoriously difficult.[5][6]

• Influence on Post-Lanthanide Elements: The contraction causes the atomic radii of the subsequent 5d transition metals (e.g., Hafnium, Tantalum) to be remarkably similar to the 4d metals above them (Zirconium, Niobium), influencing their chemistry significantly.[2]

• Trend in Basicity: As the ionic size decreases from La to Lu, the covalent character of the lanthanide-hydroxide bonds increases. This leads to a corresponding decrease in the basicity of the hydroxides across the series.[3][6]

Effects of Lanthanide Contraction on Promethium-147

Promethium, as the 61st element, is situated between Neodymium (Nd) and Samarium (Sm) in the lanthanide series.[7] Its properties are therefore a direct reflection of the lanthanide contraction at this point in the series. All of its isotopes are radioactive, with Pm-147 (half-life of 2.62 years) being the most significant for applications.[8][9]

Ionic and Atomic Radii

The most direct consequence of the lanthanide contraction is the size of the Pm³⁺ ion. It is smaller than its preceding neighbor, Nd³⁺, and larger than its subsequent neighbor, Sm³⁺, following the expected trend. Recent studies involving a promethium coordination complex have provided experimental data confirming this trend in solution.[1][10] Interestingly, some research suggests that the rate of bond shortening and ionic radii contraction accelerates at the beginning of the lanthanide series and slows around and after promethium.[1][11]

Ionization Energy and Electronegativity

With the increasing effective nuclear charge and decreasing atomic radius across the series, more energy is required to remove an outer electron.[4] Consequently, the first ionization energy shows a general increasing trend. The first ionization energy of promethium has been experimentally determined to be approximately 5.58 eV, filling one of the last remaining gaps in the periodic table for this fundamental property.[12][13] This value fits the expected trend, being higher than that of Neodymium and lower than that of Samarium. Similarly, electronegativity increases from La to Lu.[3]

Coordination Chemistry and Bonding

The size of the Pm³⁺ ion dictates its coordination behavior. Like other lanthanides, it predominantly forms ionic bonds, with covalent contributions being minimal due to the poor overlap of f-orbitals with ligand orbitals.[14] The decreasing ionic radius across the series influences coordination numbers and bond lengths.

Recent landmark research successfully characterized a promethium coordination complex, [Pm(PyDGA)₃]³⁺, in an aqueous solution using synchrotron X-ray absorption spectroscopy.[1][10] This work allowed for the first experimental determination of promethium bond lengths in solution, providing a direct measure of the lanthanide contraction's effect and enhancing the understanding of intra-lanthanide chemical behavior.[1]

Quantitative Data Summary

The properties of Promethium are generally intermediate between its neighbors, Neodymium and Samarium.[7][8]

Property	Lanthanum (La)	Neodymium (Nd)	Promethium (Pm)	Samarium (Sm)	Lutetium (Lu)
Atomic Number	57	60	61	62	71
Electron Config.	[Xe] 5d¹6s²	[Xe] 4f⁴6s²	[Xe] 4f⁵6s²	[Xe] 4f⁶6s²	[Xe] 4f¹⁴5d¹6s²
Ionic Radius (Pm³⁺, pm)	103[2]	98.3[2]	97 [2]	95.8[2]	86.1[2]
1st Ionization Energy (kJ/mol)	538.1	533.1	540 [8]	544.5	523.5
1st Ionization Energy (eV)	5.5769	5.5250	5.582 [15]	5.6437	5.4259
Electronegativity (Pauling)	1.10	1.14	1.13 (?) [8]	1.17	1.27
Density (g/cm³)	6.162	7.01	7.26 [13]	7.52	9.841
Melting Point (°C)	920	1024	1042 [8][13]	1072	1663
Boiling Point (°C)	3464	3074	3000 [8][13]	1794	3402

Note: Data is compiled from multiple sources and may vary slightly between them. The electronegativity for Promethium is an estimated value.

Key Experimental Protocols

Production and Separation of Promethium-147

The absence of stable isotopes means Pm-147 must be synthesized.[16]

• Production: Pm-147 is typically produced in a nuclear reactor as a fission product of Uranium-235.[7] An alternative and common method is the neutron bombardment of Neodymium-146 (¹⁴⁶Nd). The resulting ¹⁴⁷Nd undergoes beta decay to produce ¹⁴⁷Pm.[9][16]

• Separation Methodology: Due to the chemical similarity of lanthanides, separation is challenging. The primary method is ion-exchange chromatography.[17] A detailed process developed at Oak Ridge National Laboratory involves:

  • Extraction Chromatography: Initial separation of Pm from the Nd target material and other fission products (like Eu and Gd) is achieved using an LN extraction resin in a hydrochloric acid medium.[18][19]

  • Cation Exchange Chromatography: Further purification to remove other radioisotopic impurities (such as ⁶⁰Co) is performed using a low cross-linking cation exchange resin.[18][19]

Determination of Ionic Radii and Bond Lengths

• Extended X-ray Absorption Fine Structure (EXAFS): This synchrotron-based technique is a powerful tool for determining the local atomic structure of elements in various states, including in solution.[20][21] For the recent characterization of a Pm³⁺ complex, EXAFS was used to measure the average bond length between the promethium ion and the oxygen atoms of the chelating ligand.[10][22] This provides direct, experimental evidence of the lanthanide contraction's effect on coordination.

• Combination with Molecular Dynamics (MD): For deriving a consistent set of ionic radii in aqueous solutions, EXAFS data determining ion-water distances can be combined with molecular dynamics simulations.[20][21]

Measurement of First Ionization Energy

• Resonance Ionization Spectroscopy: The first ionization energy of promethium was measured using a multi-step laser spectroscopy technique. The process involves:

  • Laser Excitation: A sample of Pm-147 atoms is excited using laser light tuned to specific atomic transitions, bringing an outer electron to a high-energy state.

  • Electric Field Ionization: A precisely controlled electric field is then applied. This field provides the final energy required to detach the nearly-free electron, creating an ion.[12]

  • Detection: By scanning the electric field and detecting the resulting ions, a very precise measurement of the energy required for ionization can be obtained.[12]

Visualizations: Workflows and Pathways

References

• 1. anl.gov [anl.gov]
• 2. Lanthanide contraction - Wikipedia [en.wikipedia.org]
• 3. Lanthanoid Contraction and Its Consequences [unacademy.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ck12.org [ck12.org]
• 6. byjus.com [byjus.com]
• 7. Promethium Element Properties and Information - Chemical Engineering World [chemicalengineeringworld.com]
• 8. Promethium - Wikipedia [en.wikipedia.org]
• 9. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Promethium Complex in Solution - ChemistryViews [chemistryviews.org]
• 11. In an Advance for Promethium Production, Researchers Get a New View of the Element’s Properties | Department of Energy [energy.gov]
• 12. Ionisation energy of promethium fills one of the last holes in periodic table | Research | Chemistry World [chemistryworld.com]
• 13. Promethium | Pm (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. webqc.org [webqc.org]
• 15. Atomic Data for Promethium (Pm) [physics.nist.gov]
• 16. Promethium | Rare Earth Element, Atomic Number 61 | Britannica [britannica.com]
• 17. Promethium (Pm) - Atomic Number 61 [breakingatom.com]
• 18. Reactor production of promethium-147 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. impact.ornl.gov [impact.ornl.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]
• 22. In an advance for promethium production, researchers get a new view of the element’s properties | EurekAlert! [eurekalert.org]

Promethium-147 production from uranium fission products

An In-depth Technical Guide to the Production of Promethium-147 from Uranium Fission Products

Abstract

Promethium-147 (Pm-147), a rare earth element with no stable isotopes, is a valuable radioisotope primarily utilized for its properties as a pure beta emitter.[1] Its applications range from long-life nuclear batteries for space and medical devices to industrial thickness gauging and luminous paints.[2][3][4] Historically and currently, the most significant source of Pm-147 is as a fission product from the irradiation of nuclear fuel, such as uranium-235, in nuclear reactors.[2][5] The isolation and purification of Pm-147 from spent nuclear fuel presents a considerable radiochemical challenge due to the complex mixture of fission products and the chemical similarity of promethium to other lanthanides and trivalent actinides. This guide provides a detailed technical overview of the production of Pm-147 from uranium fission products, focusing on the quantitative aspects of its formation and the experimental protocols for its separation and purification. It is intended for researchers, scientists, and professionals in drug development and related fields who require a comprehensive understanding of this process.

Introduction: The Significance of Promethium-147

Promethium was first produced and definitively characterized in 1945 at Oak Ridge National Laboratory (ORNL) by Jacob Marinsky, Lawrence Glendenin, and Charles Coryell.[5][6] They successfully isolated isotopes 147 and 149 from the fission products of uranium fuel irradiated in a graphite reactor.[6] Among its 38 known isotopes, Pm-147 is the most utilized due to its favorable characteristics: a half-life of 2.62 years and decay via pure low-energy beta emission, with negligible accompanying gamma radiation.[1][7][8]

These properties make it a relatively safe and reliable power source for applications where long-term, maintenance-free operation is critical, such as in cardiac pacemakers and space probes.[2][7] Because natural promethium is exceedingly scarce, it is synthesized, most commonly by harvesting it from the byproducts of nuclear fission.[2][5]

Formation of Promethium-147 in Uranium Fission

Promethium-147 is a direct product of the nuclear fission of fissile materials like uranium-235 (U-235) and plutonium-239 (Pu-239).[2] When a U-235 nucleus captures a thermal neutron, it splits into two smaller nuclei, releasing energy and additional neutrons. This process creates a wide array of fission products, including the mass 147 isobar chain which decays to Pm-147. The cumulative fission yield is a critical parameter that quantifies the number of Pm-147 atoms produced per fission event.

Data Presentation: Pm-147 Properties and Fission Yield

The following table summarizes the key radiological properties of Promethium-147 and its cumulative fission yield from various fissile materials.

Property	Value	Reference
Half-life	2.62 years	[1][7][8]
Decay Mode	Beta (β-) Emission	[1][8]
Max. Beta Energy	224.5 keV	[1][9]
Avg. Beta Energy	~62 keV	[1][9]
Cumulative Fission Yield (U-235, thermal)	2.25%	[6]
Cumulative Fission Yield (U-238, fast)	2.53%	[10]
Cumulative Fission Yield (Pu-239, thermal)	2.04%	[10]

Overall Workflow for Recovery from Spent Nuclear Fuel

The recovery of Pm-147 from spent nuclear fuel is a multi-stage process that begins after the irradiated fuel is removed from the reactor and allowed to cool. This process involves the chemical separation of hundreds of different isotopes present in the fuel. The main challenge lies in separating Pm-147 from other rare earth elements, which exhibit nearly identical chemical behaviors.[2][11]

Overall workflow for Pm-147 production from uranium fuel.

Detailed Experimental Protocols for Separation and Purification

The separation of promethium from a complex mixture of fission products requires a sequence of robust chemical processes. These typically involve solvent extraction and ion exchange chromatography.

Head-End Processing: Fuel Dissolution and Initial Separations

After a sufficient cooling period to allow short-lived isotopes to decay, the spent nuclear fuel is dissolved, typically in hot nitric acid. The first major chemical step is the separation of the bulk uranium and plutonium. This is commonly achieved using the PUREX (Plutonium and Uranium Recovery by Extraction) process, which employs a solvent extraction method with tributyl phosphate (TBP) to separate U and Pu from the fission products and minor actinides, which remain in the acidic aqueous phase.[12][13]

Solvent Extraction Methodologies

Solvent extraction, or liquid-liquid extraction, is a cornerstone of radiochemical processing. It relies on the differential partitioning of elements between two immiscible liquid phases (typically an aqueous acid phase and an organic solvent phase).

Experimental Protocol: Counter-Current Extraction with Tributyl Phosphate (TBP) A process for purifying promethium from other rare earths involves continuous counter-current extraction using 100% TBP as the organic solvent and nitric acid of 12 N or higher concentration as the aqueous phase.[14]

• Feed Preparation: The mixed fission product rare earths are prepared in a highly concentrated nitric acid solution (≥12 N).

• Extraction: The aqueous feed is introduced into a multi-stage counter-current extractor where it flows against a stream of 100% TBP. Elements with higher distribution coefficients will preferentially move into the organic phase.

• Separation: Due to slight differences in their ionic radii, the lanthanides can be separated. Samarium and heavier lanthanides are more readily extracted into the TBP than promethium, while neodymium and lighter lanthanides are less extractable.[14] A single-stage separation factor of approximately 1.9 between adjacent rare earth elements can be achieved.[14]

• Stripping: The promethium-rich fraction in the organic phase is then "stripped" back into an aqueous phase using a dilute nitric acid solution.

• Multi-Cycle Process: To achieve high purity, two cycles are typically required. The first cycle separates promethium from neodymium and lighter elements, and the second cycle removes samarium and heavier elements.[14]

Data Presentation: Lanthanide Separation Factors in TBP System

Element	Distribution Coefficient (in 12 N HNO₃)	Separation Factor (vs. Pm)
Neodymium (Nd)	0.43	1.91 (Pm/Nd)
Promethium (Pm)	0.82	1.00
Samarium (Sm)	1.55	1.89 (Sm/Pm)

Data sourced from a 1965 Oak Ridge National Laboratory report.[14]

Ion Exchange and Extraction Chromatography

Ion exchange chromatography is a powerful technique for separating ions and polar molecules based on their affinity to an ion exchanger.[15] It is particularly effective for the challenging separation of individual lanthanide elements.

References

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. The Promethium (Pm) Market | SFA (Oxford) [sfa-oxford.com]
• 3. Promethium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 4. radiacode.com [radiacode.com]
• 5. Promethium - Wikipedia [en.wikipedia.org]
• 6. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fiveable.me [fiveable.me]
• 8. radiacode.com [radiacode.com]
• 9. osti.gov [osti.gov]
• 10. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 11. Promethium and samarium separations: Insight to the recycling of spent nuclear fuel waste - American Chemical Society [acs.digitellinc.com]
• 12. Chemical study on the separation and purification of promethium-147 (Journal Article) | ETDEWEB [osti.gov]
• 13. inis.iaea.org [inis.iaea.org]
• 14. PURIFICATION OF PROMETHIUM BY LIQUID-LIQUID EXTRACTION (Technical Report) | OSTI.GOV [osti.gov]
• 15. ocw.mit.edu [ocw.mit.edu]

A Technical Guide to the Synthesis of Promethium-147 via Neutron Irradiation of Neodymium-146

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the production of Promethium-147 (¹⁴⁷Pm), a beta-emitting radionuclide of significant interest for applications such as nuclear batteries and radiopharmaceuticals. The primary synthesis route detailed herein is the neutron irradiation of enriched Neodymium-146 (¹⁴⁶Nd), a method that has become the standard following the cessation of processing spent nuclear fuel in the United States.[1][2]

Core Nuclear Reaction Pathway

The synthesis of ¹⁴⁷Pm from ¹⁴⁶Nd is a two-step process initiated within a high-flux nuclear reactor.

• Neutron Capture: A stable ¹⁴⁶Nd target nucleus captures a thermal neutron, transmuting into the radioactive isotope Neodymium-147 (¹⁴⁷Nd).

• Beta Decay: The newly formed ¹⁴⁷Nd is unstable and undergoes beta (β⁻) decay, with a half-life of approximately 11 days, transforming into ¹⁴⁷Pm.[3][4][5]

The primary reaction sequence is: ¹⁴⁶Nd (n,γ) → ¹⁴⁷Nd → ¹⁴⁷Pm + β⁻ [1]

A critical consideration in this process is the potential for the product, ¹⁴⁷Pm, to capture a subsequent neutron, leading to the formation of Promethium-148 (¹⁴⁸Pm).[1] This isotopic impurity is a significant concern as its isomers emit high-energy gamma radiation, complicating handling and shielding requirements for the final ¹⁴⁷Pm product.[1]

Caption: Nuclear reaction and decay scheme for ¹⁴⁷Pm production.

Quantitative Nuclear Data

A summary of the key nuclear properties for the isotopes involved in the synthesis and purification of ¹⁴⁷Pm is presented below.

Isotope	Half-Life	Decay Mode	Key Emissions (Energy, Intensity)	Thermal Neutron Capture Cross-Section (σ₀)	Resonance Integral (I₀)
¹⁴⁶Nd	Stable	-	-	1.48 ± 0.15 barns[6]	2.56 ± 0.31 barns[6]
¹⁴⁷Nd	10.98 days[5]	β⁻	β⁻ (max 896 keV), γ (91.1 keV)[1]	N/A	N/A
¹⁴⁷Pm	2.62 years[1]	β⁻	β⁻ (avg ~62 keV, max 224.5 keV)[1][7]	σeff to ¹⁴⁸ᵐPm: 53.3 ± 2.7 bσeff to ¹⁴⁸ᵍPm: 82.0 ± 4.1 b[8][9]	N/A
¹⁴⁸ᵐPm	41.3 days[6]	Isomeric Transition, β⁻	γ (multiple high energy)[1]	N/A	N/A
¹⁴⁸ᵍPm	5.37 days[6]	β⁻	γ (multiple high energy)[1]	N/A	N/A
¹⁴⁷Sm	Stable	-	-	N/A	N/A

Note: σeff refers to the effective cross-section under specific reactor conditions.

Experimental Protocols

The production of Curie quantities of ¹⁴⁷Pm is a multi-stage process involving target preparation, high-flux neutron irradiation, and sophisticated chemical separation.[8][9]

Target Preparation and Irradiation

The starting material is typically highly enriched ¹⁴⁶Nd, often in the form of neodymium oxide (Nd₂O₃).[4][8] This enrichment is crucial to maximize the production of ¹⁴⁷Nd while minimizing unwanted side reactions from other neodymium isotopes.

Protocol:

• Target Fabrication: Milligram to gram quantities of enriched ¹⁴⁶Nd oxide are encapsulated in a suitable container, such as a quartz ampoule, which is then placed in an aluminum rabbit for irradiation.

• Irradiation: The target is irradiated in a high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory.[1]

  • Neutron Flux: Targets are placed in positions with a high thermal neutron flux, for example, the Peripheral Target Positions (PTP) at HFIR can have a peak thermal flux of approximately 1.3×10¹⁵ neutrons/cm²/sec.[7]

  • Duration: Irradiation times can range from several hours to a full reactor cycle (approximately 24 days).[8][9] Longer irradiations do not significantly increase the ¹⁴⁷Pm yield due to the high neutron capture cross-section of the product itself, which leads to "burn-up" into ¹⁴⁸Pm.[8][9]

• Cooling Period: Following irradiation, the target is allowed to "cool" for a specific period. This allows the short-lived ¹⁴⁷Nd to decay into the desired ¹⁴⁷Pm. For a one-cycle irradiation, the maximum ¹⁴⁷Pm yield is achieved approximately 60 days after the end of bombardment.[8][9] A decay period of at least 150 days may be required to allow the dominant ¹⁴⁷Nd gamma emissions to subside, enabling accurate measurement of the much weaker ¹⁴⁷Pm signature.[4]

Post-Irradiation Chemical Purification

The separation of microgram-to-milligram quantities of ¹⁴⁷Pm from gram quantities of the unreacted ¹⁴⁶Nd target is a significant challenge due to the chemical similarity of lanthanides.[2][10] The process relies on extraction or ion-exchange chromatography.[8][9]

Protocol:

• Target Dissolution: The irradiated Nd₂O₃ target is dissolved to form an acidic solution, typically using hydrochloric acid (HCl).[7]

• Chromatographic Separation: An extraction chromatography method is employed to separate Promethium from Neodymium.

  • Column Preparation: A chromatography column is packed with a specialized resin, such as LN Resin or a support impregnated with di(2-ethylhexyl)orthophosphoric acid (HDEHP).[7][8][10]

  • Loading: The acidic solution containing the dissolved target is loaded onto the column.

  • Elution: A stepwise elution is performed using increasing concentrations of HCl.[6] This differential affinity allows for the selective separation of Pm from Nd and other metallic impurities (e.g., ⁶⁰Co, ¹⁹²Ir, and Europium isotopes) that may have been co-produced from trace impurities in the target material.[8][9]

• Further Purification: For very high purity applications, a second purification step using a low cross-linking cation exchange resin may be performed to remove any remaining trace radioimpurities.[8][9] Under optimal conditions, a mass separation factor greater than 10⁴ between Promethium and Neodymium can be achieved.[8][9]

Caption: General experimental workflow for ¹⁴⁷Pm synthesis.

Production Yield and Quality Control

The yield of ¹⁴⁷Pm is dependent on the mass of the ¹⁴⁶Nd target, neutron flux, and irradiation time. For a single-cycle (~24 day) irradiation at HFIR, a production of approximately 1 Curie of ¹⁴⁷Pm per gram of enriched ¹⁴⁶Nd can be expected.[7] Another study reported a maximum yield of 101.8 MBq/mg (2.75 mCi/mg) at 60 days post-irradiation.[8][9]

Quality control is paramount and focuses on assessing the radiochemical and radionuclidic purity of the final product. Gamma spectroscopy is the primary analytical method used to identify and quantify isotopic impurities, particularly the gamma-emitting ¹⁴⁸Pm isomers and other activation products.[1]

References

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Promethium | Pm (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Production of promethium-147 via neutron capture of neodymium-146 [morressier.com]
• 5. Isotopes of neodymium - Wikipedia [en.wikipedia.org]
• 6. osti.gov [osti.gov]
• 7. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 8. impact.ornl.gov [impact.ornl.gov]
• 9. Reactor Production of Promethium-147 | ORNL [ornl.gov]
• 10. researchgate.net [researchgate.net]

Promethium-147: An In-depth Technical Guide to its Early Research and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Promethium-147 (¹⁴⁷Pm), a beta-emitting radioisotope of the rare earth element promethium, was the last of the lanthanide series to be discovered. Its identification in 1945 at Clinton Laboratories (now Oak Ridge National Laboratory) was a significant achievement, filling a gap in the periodic table and providing a new radioactive tracer for scientific and medical research. This technical guide provides a comprehensive overview of the early research and characterization of ¹⁴⁷Pm, with a focus on its discovery, initial isolation from uranium fission products, and the determination of its fundamental physicochemical and radioactive properties. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who are interested in the historical context and foundational data of this important radionuclide.

Discovery and Historical Context

The existence of an element with atomic number 61 was predicted by Czech chemist Bohuslav Brauner in 1902. However, its discovery remained elusive for decades, with several false claims of its identification. Conclusive proof of element 61's existence came in 1945 from the work of American chemists Jacob A. Marinsky, Lawrence E. Glendenin, and Charles D. Coryell at Clinton Laboratories in Oak Ridge, Tennessee.[1][2] Working as part of the Manhattan Project, they identified isotopes of element 61 in the fission products of uranium irradiated in the Graphite Reactor.[3] The discovery was not publicly announced until 1947 due to wartime secrecy.[4] The name "promethium" was suggested by Grace Mary Coryell, wife of Charles D. Coryell, after the Greek Titan Prometheus, who stole fire from the gods for humanity, symbolizing the harnessing of nuclear energy.[5][6]

Production and Isolation of Promethium-147

The initial production of Promethium-147 was a direct result of its formation as a fission product of uranium-235. The early researchers at Clinton Laboratories developed pioneering techniques to separate and purify this new element from the highly complex mixture of fission products.

Fission Product Origin

Promethium-147 is a significant product of the thermal neutron-induced fission of Uranium-235, with a cumulative fission yield of approximately 2.25%.[2][5] This means that for every 100 atoms of Uranium-235 that undergo fission, about 2.25 atoms of Promethium-147 are formed.

Experimental Protocols: Ion-Exchange Chromatography

The key to the successful isolation of promethium from other rare earth fission products was the development of ion-exchange chromatography. While the original 1947 publication by Marinsky, Glendenin, and Coryell in the Journal of the American Chemical Society should be consulted for the complete and detailed experimental protocols, the general procedure involved the following steps:

• Preparation of Fission Product Solution: The uranium fuel slugs from the nuclear reactor were dissolved in acid to bring the fission products, including the rare earths, into solution.

• Initial Separations: Chemical precipitation methods were likely used to perform a rough separation of the rare earth group from other fission products.

• Ion-Exchange Chromatography: The mixture of rare earth elements was then adsorbed onto a cation-exchange resin packed into a column. The separation of the individual rare earths was achieved by elution with a complexing agent, such as a citrate solution, at a controlled pH. The stability of the complexes formed between the rare earth ions and the citrate ions varies slightly from one lanthanide to another. This differential affinity for the resin and the eluent allowed for their separation as they moved down the column at different rates.

• Elution and Collection: The different rare earth elements were collected in separate fractions as they eluted from the column. The presence of radioactive isotopes in the fractions was monitored using radiation detectors.

• Identification: The fractions containing the isotope with a half-life of approximately 2.6 years were identified as containing element 61, Promethium-147.

For the specific details of the resin type, column dimensions, eluent concentrations, pH gradients, and flow rates used in the original experiments, readers are strongly encouraged to consult the primary literature: Marinsky, J. A., Glendenin, L. E., & Coryell, C. D. (1947). The Chemical Identification of Radioisotopes of Neodymium and of Element 61. Journal of the American Chemical Society, 69(11), 2781–2785.

Characterization of Promethium-147

Following its isolation, early researchers focused on characterizing the fundamental physical and radioactive properties of Promethium-147.

Physicochemical Properties

As a member of the lanthanide series, promethium exhibits chemical properties typical of this group, with the +3 oxidation state being the most stable in its compounds.[7] Early studies of its compounds, such as the chloride and nitrate salts, revealed their characteristic pink or rose color.[8]

Radioactive Properties

The radioactive decay of Promethium-147 was a key aspect of its initial characterization. Early measurements established it as a pure beta emitter.

The determination of the radioactive properties of ¹⁴⁷Pm in the 1940s relied on the then state-of-the-art radiation detection and measurement techniques.

• Beta Spectroscopy: The energy of the beta particles emitted by ¹⁴⁷Pm was likely measured using magnetic beta-ray spectrometers. In these instruments, a magnetic field is used to deflect the beta particles, and the radius of their curvature is related to their energy.

• Half-Life Determination: The half-life was determined by measuring the decay of the radioactivity of a purified ¹⁴⁷Pm sample over an extended period. This would have involved repeated measurements of the beta activity using a suitable detector, such as a Geiger-Müller counter or a proportional counter, and then plotting the activity versus time on a semi-logarithmic scale to determine the decay constant and, consequently, the half-life.

Quantitative Data Summary

The following tables summarize the key quantitative data for Promethium-147 as determined in early and subsequent research.

Physical and Chemical Properties of Promethium-147
Atomic Number	61
Atomic Mass	146.915 u
Electron Configuration	[Xe] 4f⁵ 6s²
Stable Oxidation State	+3
Appearance of Compounds (e.g., nitrates, chlorides)	Pink or rose

Radioactive Properties of Promethium-147
Half-Life	2.6234 years[9]
Decay Mode	Beta (β⁻) Decay
Decay Product	Samarium-147 (¹⁴⁷Sm)
Maximum Beta Energy	0.224 MeV[7]
Average Beta Energy	~62 keV[10][11]
Specific Activity	934 Ci/g

Visualizations

Experimental Workflow for Promethium-147 Production and Isolation

The following diagram illustrates the general workflow for the production of Promethium-147 from uranium fission and its subsequent separation.

Caption: General workflow for the production and isolation of Promethium-147.

Radioactive Decay of Promethium-147

The following diagram illustrates the beta decay of Promethium-147 to the stable isotope Samarium-147.

Caption: Beta decay of Promethium-147 to Samarium-147.

Conclusion

The early research on Promethium-147, born out of the intensive scientific efforts of the Manhattan Project, not only filled a void in the periodic table but also laid the groundwork for the production and application of this synthetic radionuclide. The innovative use of ion-exchange chromatography for its separation was a landmark achievement in radiochemistry. The initial characterization of its properties provided the fundamental data that enabled its subsequent use in a variety of applications, from medical research to power sources for remote applications. This guide serves as a testament to the pioneering work of the early researchers and as a foundational reference for the scientific community.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Changing process leads to purer Pm-147 — and more of it [ornl.gov]
• 4. briandcolwell.com [briandcolwell.com]
• 5. caen.it [caen.it]
• 6. The Manhattan Project | Historical Documents [atomicarchive.com]
• 7. promethium — Wordorigins.org [wordorigins.org]
• 8. trace.tennessee.edu [trace.tennessee.edu]
• 9. osti.gov [osti.gov]
• 10. Rare-earth element - Wikipedia [en.wikipedia.org]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Theoretical Models of Promethium-147 Nuclear Structure: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Promethium-147 (Pm-147), a synthetic radioisotope with a half-life of 2.6234 years, presents a fascinating case study in nuclear structure physics.[1] As an odd-mass nucleus with 61 protons and 86 neutrons, its structure is influenced by the interplay of single-particle and collective degrees of freedom.[1] Understanding the arrangement of nucleons and the resulting energy levels in Pm-147 is crucial for various applications, including its use as a beta particle source and in radioisotope thermoelectric generators.[2] This technical guide provides a comprehensive overview of the theoretical models used to describe the nuclear structure of Promethium-147, alongside the experimental data that validates these models.

Theoretical Frameworks for Promethium-147

The nuclear structure of an odd-mass nucleus like Promethium-147 is complex, arising from the interaction of the odd proton with the even-even core of 60 protons and 86 neutrons. Several theoretical models have been employed to elucidate this structure, each with its own set of assumptions and predictive power.

The Shell Model

The Nuclear Shell Model is a foundational theory that describes the nucleus in terms of nucleons (protons and neutrons) occupying quantized energy levels, analogous to electron shells in atoms. In this model, nuclei with "magic numbers" of protons or neutrons exhibit exceptional stability. For Pm-147, with 61 protons and 86 neutrons, the odd proton occupies a level outside a semi-magic core. The Projected Shell Model (PSM) is a variant of the shell model that has been applied to promethium isotopes, including Pm-147.[3] The PSM is particularly effective in describing the high-spin states and the rotational-like bands observed in these nuclei.[3]

Collective Models

Collective models treat the nucleus as a deformable liquid drop capable of collective motions, such as vibrations and rotations. For odd-mass nuclei, the model considers the coupling of the odd nucleon to the collective motion of the even-even core. The nuclear shape of odd-A promethium isotopes has been studied, indicating a trend towards increased deformation with an increasing number of neutrons.[4] This deformation is a key parameter in collective model calculations.

The Interacting Boson-Fermion Model (IBFM)

The Interacting Boson-Fermion Model (IBFM) provides a powerful framework for describing the structure of odd-mass nuclei by coupling the single odd nucleon (a fermion) to an even-even core described by interacting bosons.[5] This model has been successfully applied to calculate the excitation energies and spectroscopic factors for negative parity levels in odd-mass promethium isotopes.[5] The IBFM Hamiltonian includes terms that describe the boson core, the single fermion, and the interaction between them.

Experimental Probes of Promethium-147 Nuclear Structure

The theoretical models are validated and refined through experimental measurements of the properties of Pm-147's excited states. Key experimental techniques include the study of the beta decay of Neodymium-147 and gamma-gamma angular correlation measurements.

Beta Decay of Neodymium-147

The excited states of Promethium-147 are primarily populated through the beta decay of its parent nucleus, Neodymium-147 (Nd-147).[6] By studying the energies and intensities of the gamma rays emitted as Pm-147 de-excites, a detailed level scheme can be constructed.[7] This provides crucial information on the energies, spins, and parities of the excited states.

Gamma-Gamma Angular Correlation

Gamma-gamma angular correlation experiments are a powerful tool for determining the spins of nuclear levels and the multipole mixing ratios of gamma transitions.[8] By measuring the coincidence counting rate of two cascading gamma rays as a function of the angle between their emission directions, one can deduce the angular momentum properties of the involved nuclear states.[8] Such measurements have been performed for several gamma-ray cascades in Pm-147, providing valuable data for spin assignments.[8]

Data Presentation

The following tables summarize the experimental and theoretical data on the nuclear structure of Promethium-147.

Table 1: Experimental Energy Levels and Spin-Parity Assignments for Promethium-147

Energy Level (keV)	Spin-Parity (Jπ)
0.0	7/2+
91.1	5/2+
410.5	3/2+
489.2	(5/2)+
531.1	5/2+
685.9	7/2+

Data extracted from studies on the decay of Nd-147.[6][7]

Table 2: Comparison of Experimental and Theoretical Yrast Spectra for Promethium-147 from Projected Shell Model (PSM) Calculations

Spin (I)	E_exp (MeV)	E_cal (MeV)
7/2	0.000	0.000
11/2	0.686	0.650
15/2	1.180	1.150
19/2	1.850	1.800
23/2	2.650	2.600

Theoretical values are from Projected Shell Model calculations with a deformation parameter ε2 = 0.180.[3]

Table 3: Gamma-Gamma Angular Correlation Cascades Investigated in Promethium-147

Cascade (keV)
184 - 91
76.7 - 275.3
256 - 275
78.8 - 319
595 - 91
275.3 - 410
319 - 91
275.3 - 319
196 - 398
120 - 319

These cascades were investigated to determine multipolarities and mixing ratios of the gamma transitions.[8]

Experimental Protocols

Beta Decay Spectroscopy of Neodymium-147

• Source Preparation: A source of Nd-147 is produced, typically through neutron irradiation of enriched Neodymium-146.[6]

• Gamma-Ray Detection: A high-purity germanium (HPGe) detector is used to measure the energies and relative intensities of the gamma rays emitted following the beta decay of Nd-147.[7]

• Coincidence Measurements: Gamma-gamma coincidence measurements are performed to establish the cascade relationships between the emitted gamma rays. This involves using two or more detectors and recording events that occur within a short time window.

• Level Scheme Construction: Based on the energies, intensities, and coincidence relationships of the gamma rays, a level scheme for the daughter nucleus, Pm-147, is constructed. The spins and parities of the levels are inferred from the decay characteristics and angular correlation data.[7]

Gamma-Gamma Directional Angular Correlation

• Source and Detector Setup: A radioactive source that emits cascading gamma rays (in this case, from the decay of Nd-147) is placed at the center of a goniometer. Two gamma-ray detectors (e.g., NaI(Tl) and HPGe) are mounted on the goniometer, with one detector fixed and the other movable.[8]

• Coincidence Electronics: A fast-slow coincidence system is used to select events where two gamma rays are detected in coincidence. The system records the energies of both gamma rays and the time difference between their detection.

• Data Acquisition: The number of coincidence events for a specific gamma-ray cascade is measured as a function of the angle θ between the two detectors. Measurements are typically taken at several angles (e.g., from 90° to 180°).

• Data Analysis: The experimental angular correlation data is fitted to a series of Legendre polynomials. The coefficients of this fit are then used to determine the multipole mixing ratios of the gamma transitions and to constrain the spin assignments of the nuclear levels.[8]

Visualizations

Gamma-gamma angular correlation experimental workflow.

Simplified decay scheme of Nd-147 to Pm-147.

Relationship between nuclear structure models.

Conclusion

The nuclear structure of Promethium-147 is a prime example of the complex interplay between single-particle and collective phenomena in atomic nuclei. Theoretical frameworks such as the Shell Model, Collective Models, and the Interacting Boson-Fermion Model provide valuable insights into its structure. These models are continually tested and refined by experimental data from techniques like beta decay spectroscopy and gamma-gamma angular correlation. A comprehensive understanding of Pm-147's nuclear properties is not only of fundamental scientific interest but also underpins its safe and effective use in various technological applications. Further high-precision experimental data and more sophisticated theoretical calculations will continue to deepen our knowledge of this intriguing nucleus.

References

• 1. Quasiparticle--phonon model of the nucleus. V. Odd spherical nuclei (Journal Article) | OSTI.GOV [osti.gov]
• 2. indico.bnl.gov [indico.bnl.gov]
• 3. ascent-journals.com [ascent-journals.com]
• 4. In-beam gamma-ray spectroscopy [inis.iaea.org]
• 5. hep.physik.uni-siegen.de [hep.physik.uni-siegen.de]
• 6. [PDF] Gamma–gamma angular correlation analysis techniques with the GRIFFIN spectrometer | Semantic Scholar [semanticscholar.org]
• 7. nd2007.edpsciences.org [nd2007.edpsciences.org]
• 8. www1.jinr.ru [www1.jinr.ru]

Protocols & Analytical Methods

Promethium-147 in Betavoltaic Devices: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of Promethium-147 (Pm-147) in betavoltaic devices. It includes detailed application notes, experimental protocols for device fabrication and characterization, and a summary of quantitative performance data.

Introduction to Promethium-147 Betavoltaics

Betavoltaic devices are a type of nuclear battery that converts the kinetic energy of beta particles emitted from a radioisotope source directly into electrical energy. This is achieved by using a semiconductor p-n junction to collect the electron-hole pairs generated by the incident beta particles.

Promethium-147 is a particularly suitable radioisotope for betavoltaic applications due to its favorable characteristics. It is a pure beta emitter with a half-life of 2.62 years and an average beta particle energy of 62 keV, with a maximum energy of 224.5 keV.[1] This energy range is sufficient to create a significant number of electron-hole pairs in a semiconductor without causing rapid degradation of the crystal lattice, a common issue with higher-energy beta emitters.[1] Furthermore, the absence of significant gamma radiation from Pm-147 and its decay products simplifies shielding requirements.[1]

Historically, Pm-147 based betavoltaics were among the first to be commercially developed, notably for use in cardiac pacemakers in the 1970s.[2] Recent advancements in semiconductor technology and a renewed interest in long-life, low-power sources for applications in remote sensing, medical implants, and aerospace have revitalized research and development in this area.

Quantitative Performance Data

The performance of Promethium-147 betavoltaic devices is highly dependent on the choice of semiconductor material and the device architecture. The following tables summarize key performance parameters from various studies.

Table 1: Properties of Promethium-147

Property	Value
Half-life	2.62 years
Beta Emission	Pure beta emitter
Average Beta Energy	62 keV
Maximum Beta Energy	224.5 keV[1]
Decay Product	Samarium-147 (stable)

Table 2: Performance of Promethium-147 Betavoltaic Devices with Different Semiconductors

Semiconductor	Power Density (µW/cm²)	Conversion Efficiency (%)	Open-Circuit Voltage (V)	Short-Circuit Current (µA/cm²)	Reference
Si	400 (device power in µW)	~4	-	-	[3]
4H-SiC	3.2	1.04	-	-	[4]
4H-SiC	19.74	4.58	2.45	8.57	[5]
GaAs	-	9.0	-	-	[6]
GaN	2.45	0.79	-	-	[2]
GaN	49.4 (device power in nW)	-	1.4	59 (device current in nA)	[7]

Experimental Protocols

Fabrication of a Promethium-147 Betavoltaic Cell (Liquid Deposition Method)

This protocol describes the fabrication of a Pm-147 betavoltaic cell using a liquid deposition method for the radioisotope source onto a 4H-SiC semiconductor.

Materials and Equipment:

• Promethium-147(III) chloride (PmCl₃) solution

• 4H-SiC p-n junction wafer

• Micropipette

• Hot plate

• UV curable epoxy

• Borosilicate glass reservoir (bottomless cylinder)

• Fume hood

• Light-tight and airtight enclosure

• Source meter for I-V characterization

• Wire bonder

Procedure:

• Semiconductor Preparation:

  • Mount the 4H-SiC wafer on a conductive pad using conductive epoxy.

  • Wire bond the electrodes of the 4H-SiC device to contact pads on the mounting board for easy access during electrical measurements.

• Reservoir Attachment:

  • Using a UV curable epoxy, adhere a bottomless borosilicate glass reservoir (e.g., 3 mm inner diameter, 700 µm height) onto the active surface of the 4H-SiC wafer. This reservoir will contain the liquid Pm-147 source.

• Promethium-147 Source Deposition (perform in a fume hood):

  • Place the prepared semiconductor assembly on a hot plate set to a low temperature (e.g., 125-150 °C) to aid in solvent evaporation.

  • Using a micropipette, carefully dispense a known volume (e.g., 2-10 µL) of the PmCl₃ solution into the reservoir.[3]

  • Allow the solvent to completely evaporate, leaving a thin, uniform layer of Pm-147. The uniformity of the layer can be improved by applying multiple small-volume depositions.[3]

  • Repeat the deposition process until the desired source activity is achieved.

• Device Assembly and Sealing:

  • After the final deposition and drying, place the device in a light-tight and airtight enclosure containing a desiccant (e.g., Drierite and silica gel) to prevent moisture absorption by the hygroscopic PmCl₃ layer.[3][4]

  • For a more permanent seal, a transparent window (e.g., quartz) can be sealed over the reservoir using a radiation-hard epoxy.

Characterization of the Betavoltaic Device

This protocol outlines the procedure for measuring the current-voltage (I-V) characteristics of the fabricated Pm-147 betavoltaic cell to determine its performance.

Equipment:

• Source Meter Unit (SMU) or a precision power supply and digital multimeter

• Light-tight and airtight test fixture

• Computer with data acquisition software

Procedure:

• Setup:

  • Place the fabricated betavoltaic device inside the light-tight and airtight test fixture. This is crucial to eliminate any photovoltaic effects and to maintain a controlled environment.

  • Connect the positive and negative terminals of the betavoltaic cell to the force and sense terminals of the SMU using a 4-wire Kelvin connection to minimize the effects of lead resistance.

• I-V Curve Measurement:

  • Configure the SMU to sweep the voltage across the betavoltaic cell and measure the corresponding current.

  • The voltage sweep should typically range from 0 V to a voltage slightly above the expected open-circuit voltage (Voc).

  • The sweep should be performed in both the forward and reverse bias directions to obtain a complete I-V curve.

  • Record the current and voltage data at each step of the sweep.

• Data Analysis:

  • From the measured I-V curve, determine the following parameters:

    • Open-Circuit Voltage (Voc): The voltage at which the current is zero.

    • Short-Circuit Current (Isc): The current at which the voltage is zero.

    • Maximum Power Point (Pmax): The point on the I-V curve where the product of voltage and current is at its maximum.

    • Fill Factor (FF): A measure of the "squareness" of the I-V curve, calculated as: FF = (Vmax * Imax) / (Voc * Isc)

    • Conversion Efficiency (η): The ratio of the maximum electrical power output to the total power emitted by the radioactive source. The source power can be calculated from its activity and the average beta energy of Pm-147.

Diagrams

Signaling Pathways and Experimental Workflows

Caption: Energy conversion process in a Promethium-147 betavoltaic device.

Caption: Experimental workflow for fabricating a Pm-147 betavoltaic cell.

Applications

The long operational life and steady power output of Promethium-147 betavoltaic devices make them suitable for a variety of applications where battery replacement is difficult or impossible. These include:

• Medical Implants: Powering devices such as cardiac pacemakers, neurostimulators, and implantable drug delivery systems.[2]

• Remote Sensing: Providing continuous power to unattended sensors in harsh environments, such as in deep-sea exploration, polar research, and environmental monitoring.

• Aerospace: Powering low-power electronics and sensors on satellites and long-duration space probes.

• Microelectromechanical Systems (MEMS): As an integrated power source for autonomous microsystems.

Safety Considerations

While Promethium-147 is a pure beta emitter with minimal gamma radiation, it is still a radioactive material and must be handled with appropriate safety precautions.

• All work with unsealed Promethium-147 sources should be conducted in a designated fume hood or glove box to prevent inhalation or ingestion.

• Appropriate personal protective equipment (PPE), including gloves and lab coats, should be worn at all times.

• Shielding may be required for high-activity sources, primarily to attenuate bremsstrahlung X-rays produced by the interaction of beta particles with high-Z materials.

• All radioactive waste must be disposed of in accordance with institutional and regulatory guidelines.

Conclusion

Promethium-147 remains a viable and promising radioisotope for the development of long-life, reliable betavoltaic power sources. Advances in wide-bandgap semiconductor materials and device fabrication techniques continue to improve the efficiency and power output of these devices, expanding their potential applications in various scientific and technological fields. The protocols and data presented in this document provide a foundation for researchers and engineers working to further the development of this important technology.

References

• 1. Reactor production of promethium-147 for application in beta voltaic batteries [morressier.com]
• 2. Betavoltaic power sources - Physics Today [physicstoday.aip.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. osti.gov [osti.gov]

Application Notes and Protocols: Promethium-147 in Radioluminescent Paint

For Researchers, Scientists, and Drug Development Professionals

Introduction

Radioluminescent (RL) paint harnesses the energy of radioactive decay to generate a persistent, self-sustaining light source. This technology has historically been employed in a variety of applications, from illuminating watch dials and aircraft instruments to safety signage. Promethium-147 (Pm-147), a synthetic beta-emitting isotope, emerged as a safer alternative to the previously used radium-226. This document provides detailed application notes and protocols for the use of Promethium-147 in the formulation and application of radioluminescent paint for research and development purposes.

Promethium-147 is artificially produced in nuclear reactors.[1] It decays via beta emission with a half-life of approximately 2.62 years, releasing low-energy beta particles and no significant gamma radiation, which makes it a suitable candidate for various industrial and scientific applications.[1][2] The beta particles emitted by Pm-147 strike a phosphor material, exciting its molecules and causing them to emit visible light.[3] Unlike alpha emitters such as radium, the low-energy beta particles from promethium-147 do not significantly degrade the phosphor lattice, resulting in a more stable light output over time.[1][2]

Quantitative Data Summary

The performance of Promethium-147 radioluminescent paint is influenced by several factors, including the concentration of Pm-147, the type of phosphor used, the binder material, and the application thickness. The following tables summarize key quantitative data related to Promethium-147 and the performance of its associated radioluminescent paint.

Table 1: Properties of Promethium-147

Property	Value
Half-life	~2.62 years[1]
Decay Mode	Beta (β-) emission[1]
Maximum Beta Energy	0.224 MeV[4]
Average Beta Energy	~62 keV[4]
Gamma Radiation	Negligible[1]

Table 2: Performance of Promethium-147 Radioluminescent Paint

Parameter	Value / Observation
Phosphor Material	Zinc Sulfide (ZnS), often doped with activators like copper (for green light) or silver.[5][6]
Effective Luminous Half-life	Approximately 12.6 months (significantly shorter than the radioactive half-life).[7]
Brightness	Dependent on Pm-147 concentration and binder. Different exciter-binder mixes yield varying initial brightness.[7]
Factors Affecting Luminosity Decay	Radioactive decay, phosphor deterioration, and diffusion of radioactive material.[7]

Experimental Protocols

The following protocols provide a general framework for the preparation, application, and testing of Promethium-147 radioluminescent paint in a laboratory setting. Note: All procedures involving Promethium-147 must be conducted in a designated radioactive materials laboratory by trained personnel, adhering to all institutional and regulatory safety guidelines.

Protocol for Preparation of Promethium-147 Radioluminescent Paint

3.1.1. Materials and Equipment

• Promethium-147 as a soluble salt or oxide.

• Zinc Sulfide (ZnS) phosphor powder (e.g., copper-activated for green luminescence).

• Transparent binder (e.g., acrylic, epoxy, or polyurethane-based).

• Solvent compatible with the chosen binder.

• Fume hood suitable for handling radioactive materials.

• Glove box (recommended for handling powders).

• Magnetic stirrer and stir bars.

• Beakers and other appropriate glassware.

• Microbalance.

• Personal Protective Equipment (PPE): lab coat, safety glasses, disposable gloves (double-gloving recommended).[8][9]

• Radiation survey meter (e.g., Geiger-Müller counter with a pancake probe).[8][10]

3.1.2. Procedure

• Work Area Preparation: Set up the workspace within a fume hood over a spill tray lined with absorbent paper.[9] Ensure all necessary equipment and materials are within reach to minimize movement.

• Binder Preparation: In a beaker, dissolve the binder in a suitable solvent according to the manufacturer's instructions to achieve the desired viscosity.

• Phosphor Dispersion: While stirring the binder solution gently, slowly add the pre-weighed zinc sulfide phosphor powder. Continue stirring until a homogenous dispersion is achieved.

• Promethium-147 Incorporation:

  • If using a soluble Pm-147 salt, dissolve it in a minimal amount of a compatible solvent and add it dropwise to the phosphor-binder mixture while stirring continuously.

  • If using Pm-147 oxide powder, this step should be performed in a glove box to prevent inhalation. Carefully add the pre-weighed oxide powder to the phosphor-binder mixture and stir until evenly dispersed.

• Final Mixing: Continue to stir the mixture for a predetermined time to ensure uniform distribution of all components. The final product should be a viscous, homogenous paint.

• Storage: Store the prepared radioluminescent paint in a clearly labeled, sealed container in a designated radioactive material storage area. The label should include the radionuclide (Pm-147), activity, date of preparation, and the name of the researcher.[11]

Protocol for Application of Promethium-147 Radioluminescent Paint

3.2.1. Materials and Equipment

• Prepared Promethium-147 radioluminescent paint.

• Substrate for application (e.g., watch dial, instrument panel component).

• White base coat paint.

• Fine-tipped brushes, syringes, or other suitable applicators.

• Drying oven or a well-ventilated area for curing.

• PPE as described in 3.1.1.

• Radiation survey meter.

3.2.2. Procedure

• Surface Preparation: Ensure the substrate surface is clean, dry, and free of any contaminants.[12]

• Application of White Base Coat: Apply a thin, even layer of a white base coat to the area where the radioluminescent paint will be applied.[12] This enhances the perceived brightness of the luminescence. Allow the base coat to dry completely.

• Paint Application:

  • Thoroughly mix the Promethium-147 paint before use.

  • Using a fine-tipped brush or other precision applicator, carefully apply the radioluminescent paint to the desired areas of the substrate.[13]

  • For increased brightness, multiple thin layers can be applied, allowing each layer to dry before applying the next.[13]

• Curing: Allow the applied paint to cure according to the binder manufacturer's instructions. This may involve air drying in a ventilated area or oven curing at a specific temperature.

• Quality Control: After curing, visually inspect the application for uniformity and brightness in a dark environment. Use a radiation survey meter to check for any contamination on the surrounding substrate and work area.

Protocol for Measurement of Luminous Output

3.3.1. Materials and Equipment

• Painted substrate with Promethium-147 radioluminescent paint.

• Photometer or spectroradiometer capable of measuring low light levels (e.g., in units of microlamberts or cd/m²).

• Dark room or light-tight enclosure.

• Data logging software.

3.3.2. Procedure

• Dark Adaptation: Place the photometer and the painted substrate in a completely dark environment and allow the photometer to stabilize.

• Measurement Setup: Position the photometer's detector at a fixed distance and angle from the luminescent surface to ensure consistent measurement geometry.

• Data Acquisition: Record the luminous intensity of the sample at regular intervals (e.g., daily, weekly) to monitor the decay of the luminescence over time.

• Data Analysis: Plot the measured brightness as a function of time to determine the effective luminous half-life of the paint.

Safety Protocols

Working with unsealed Promethium-147 requires strict adherence to radiation safety protocols to minimize external and internal exposure.

• ALARA Principle: All work should be planned and executed to keep radiation exposure As Low As Reasonably Achievable.[8]

• Containment: Handle all unsealed Promethium-147 in a designated fume hood or glove box to prevent inhalation and contamination of the laboratory.[14]

• Shielding: Promethium-147 is a low-energy beta emitter, and shielding with materials like acrylic or plastic (e.g., 0.2 mm thick) is effective.[8] However, be aware of the potential for Bremsstrahlung (X-ray) production if high-Z materials like lead are used for shielding.[10]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and disposable gloves (double-gloving is recommended).[8][9]

• Monitoring: Regularly monitor the work area, hands, and clothing for contamination using a suitable radiation survey meter.[8][9] Conduct wipe tests to detect removable contamination.

• Waste Disposal: Dispose of all radioactive waste (e.g., used gloves, absorbent paper, contaminated applicators) in designated and properly labeled radioactive waste containers.[11]

• Emergency Procedures: In case of a spill, immediately notify the Radiation Safety Officer, alert others in the area, and follow established emergency procedures for containment and decontamination.[10]

Visualizations

Signaling Pathway of Radioluminescence

Caption: Radioluminescence mechanism of Promethium-147 paint.

Experimental Workflow for Paint Preparation

Caption: Workflow for preparing Promethium-147 radioluminescent paint.

Safety Protocol Logic

Caption: Key safety steps for handling unsealed Promethium-147.

References

• 1. radiacode.com [radiacode.com]
• 2. radiacode.com [radiacode.com]
• 3. Radioluminescence - Wikipedia [en.wikipedia.org]
• 4. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Radioluminescent Items | Museum of Radiation and Radioactivity [orau.org]
• 6. Luminescence in Sulfides: A Rich History and a Bright Future - PMC [pmc.ncbi.nlm.nih.gov]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. case.edu [case.edu]
• 9. 6. Procedures for Work with Radioactive Materials | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 10. stuarthunt.com [stuarthunt.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Photoluminescent paint: application tips and steps [luminokrom.com]
• 13. darkniteglow.com [darkniteglow.com]
• 14. gla.ac.uk [gla.ac.uk]

Application Notes and Protocols for Promethium-147 in Beta Radiation Thickness Gauging

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Promethium-147 (Pm-147) as a beta radiation source for non-contact thickness gauging. This technique is applicable across various fields, including industrial quality control for materials such as paper, plastics, and thin metals, as well as in specialized research applications.[1][2][3][4]

Principle of Operation

Beta radiation thickness gauging operates on the principle of radiation attenuation.[2][5] A sealed radioactive source, in this case, Promethium-147, emits beta particles (high-energy electrons). These particles are directed through the material to be measured. A detector placed on the opposite side of the material measures the intensity of the beta radiation that passes through.

The fundamental relationship governing this process is the Beer-Lambert law, which can be expressed as:

I = I₀ * e^(-μt)

Where:

• I is the intensity of the radiation after passing through the material.

• I₀ is the initial intensity of the radiation.

• μ is the linear attenuation coefficient of the material for the specific beta energy.

• t is the thickness of the material.

By measuring I and knowing I₀ and μ, the thickness t can be accurately determined. Thicker or denser materials will stop more beta particles, resulting in a lower detected radiation intensity.[5]

Properties of Promethium-147

Promethium-147 is a preferred radioisotope for many thickness gauging applications due to its specific nuclear properties, which are summarized in the table below.

Property	Value	Reference
Half-life	2.6234 years	[6]
Beta Emission Energy (Maximum)	224.5 keV
Beta Emission Energy (Average)	~62 keV
Gamma Emission	Very low energy and intensity
Form of the Source	Sealed source, often as a metallic foil or ceramic	[7]
Typical Source Activity	0.5 - 3 millicuries (mCi) for modern gauges	[5]

The relatively long half-life of Pm-147 ensures a stable and long-lasting radiation source, reducing the need for frequent replacement and recalibration.[4] Its low-energy beta particles are readily attenuated by thin materials, providing high sensitivity for thickness variations. The absence of significant gamma radiation simplifies shielding requirements and enhances safety.

Experimental Setup and Workflow

A typical beta gauging setup consists of a Promethium-147 source, a detector, and a data processing unit. The material to be measured is passed between the source and the detector.

Diagram: Experimental Workflow for Beta Gauging

Caption: Workflow of beta gauging from source to thickness determination.

Experimental Protocols

Instrument Setup and Warm-up

• Power On: Activate the power supply for the detector and the data acquisition system.

• Warm-up: Allow the electronic components to warm up and stabilize according to the manufacturer's recommendations. This typically takes 15-30 minutes and ensures measurement stability.

• Source Shutter: Ensure the shutter on the Promethium-147 source is in the closed position when not in use.

Calibration Protocol

Calibration is crucial for accurate thickness measurements and should be performed regularly.

• Zero Calibration (I₀ Measurement):

  • Ensure no material is present between the source and the detector.

  • Open the source shutter.

  • Acquire a series of readings from the detector over a set period (e.g., 60 seconds) to obtain a stable average.

  • This value represents the initial radiation intensity (I₀) and is used to set the zero point of the instrument.[8]

• Span Calibration (Two-Point Calibration):

  • Select at least two certified calibration standards of known thicknesses that bracket the expected thickness range of the material to be measured.[5][9] These standards should be made of the same or a similar material to the one being tested.

  • Place the thinner standard between the source and the detector and record the detector reading.

  • Place the thicker standard between the source and the detector and record the detector reading.

  • Use these two points to create a calibration curve (logarithmic relationship) within the instrument's software, which will be used to convert detector readings into thickness values.

Measurement Protocol

• Sample Placement: Position the material to be measured in the measurement gap, ensuring it is flat and perpendicular to the beta particle beam.[8]

• Data Acquisition: Open the source shutter to begin the measurement. The detector will measure the attenuated beta radiation intensity. The data acquisition system will record the readings.

• Thickness Determination: The instrument's software will use the stored calibration curve to convert the measured intensity into a thickness value in real-time.

• Data Logging: Record the thickness measurements. For continuous processes, the system will log the data automatically, often providing a profile of the material's thickness over its length.

Data Analysis and Interpretation

The output of the beta gauge is a direct reading of the material's thickness or basis weight. For quality control applications, this data can be used to:

• Ensure the material meets thickness specifications.

• Identify and correct process variations in real-time.

• Generate statistical process control (SPC) charts to monitor production quality.

Safety Protocols

Working with radioactive materials requires strict adherence to safety procedures to minimize radiation exposure.

ALARA Principle

All work with the Promethium-147 source must follow the A s L ow A s R easonably A chievable (ALARA) principle. This involves minimizing time spent near the source, maximizing distance from the source, and using appropriate shielding.[10]

Handling the Sealed Source

• Never handle the source directly. Use tongs or other remote handling tools.

• The Promethium-147 source is sealed to prevent leakage of radioactive material. However, it is crucial to handle it with care to avoid damaging the encapsulation.[11]

• Regularly perform leak tests on the sealed source as required by regulatory bodies (typically every 6 months).[12]

Personal Protective Equipment (PPE)

• Wear a lab coat, safety glasses, and disposable gloves when working in the vicinity of the beta gauge.[10]

• Dosimetry badges (body and ring) should be worn by personnel who regularly work with the equipment to monitor their radiation dose.[10]

Emergency Procedures

In the event of a suspected leak or damage to the source:

• Evacuate the immediate area.

• Notify the facility's Radiation Safety Officer (RSO) immediately.

• Restrict access to the area to prevent the spread of potential contamination.

• Do not attempt to clean up a suspected leak unless you are trained and authorized to do so.

Diagram: Safety Protocol Logic

Caption: Key safety considerations for using Promethium-147 sources.

Summary of Quantitative Data

Parameter	Value/Range
Promethium-147 Half-life	2.6234 years
Maximum Beta Energy	224.5 keV
Average Beta Energy	~62 keV
Typical Source Activity	0.5 - 3 mCi
Applicable Material Thickness	Varies with material density; suitable for thin films (e.g., plastics, paper, thin metals)
Measurement Accuracy	Dependent on calibration and material stability

Conclusion

Promethium-147 is a valuable and widely used beta radiation source for non-contact thickness gauging. Its favorable nuclear properties allow for the design of accurate and reliable instruments for a variety of industrial and research applications. Adherence to proper calibration and safety protocols is essential for obtaining accurate measurements and ensuring a safe working environment.

References

• 1. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 2. How Beta Gauge Works – ATI Adaptive Technologies [atigauge.com]
• 3. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 4. youtube.com [youtube.com]
• 5. phynix.com [phynix.com]
• 6. researchgate.net [researchgate.net]
• 7. Procedure for working with radioactive sources - NTNU [i.ntnu.no]
• 8. gvda-instrument.com [gvda-instrument.com]
• 9. ndt-kits.com [ndt-kits.com]
• 10. case.edu [case.edu]
• 11. stuarthunt.com [stuarthunt.com]
• 12. ehs.unl.edu [ehs.unl.edu]

Application Note: Chromatographic Separation of Promethium-147 from Lanthanide Fission Products

Introduction

Promethium-147 (Pm-147) is a rare earth element with no stable isotopes. It is a pure beta emitter with a half-life of 2.62 years, making it a valuable component in nuclear batteries, luminous paints, and as a power source for satellites and space probes.[1][2][3] The primary production method for Pm-147 is through the neutron irradiation of Neodymium-146 (Nd-146).[4][5] However, this process results in a mixture of Pm-147 with the unreacted Nd-146 target material and other lanthanide fission products, which are chemically very similar.[3] This chemical similarity presents a significant challenge for purification.[3]

This application note details a robust method for the separation and purification of Pm-147 from other lanthanides, particularly Neodymium, using extraction chromatography. The protocol described is crucial for obtaining high-purity Pm-147 required for various high-technology applications.

Principle of Separation

The separation of lanthanides is notoriously difficult due to their similar ionic radii and chemical properties.[3][6] The method outlined here utilizes extraction chromatography with a stationary phase impregnated with Di(2-ethylhexyl)orthophosphoric acid (HDEHP).[1][4][5] HDEHP is an acidic extractant that forms complexes with the trivalent lanthanide ions.

The separation is achieved by eluting the loaded column with increasing concentrations of hydrochloric acid (HCl).[4] The stability of the lanthanide-HDEHP complexes varies slightly for each lanthanide. By carefully controlling the acidity of the mobile phase, a selective elution can be performed. Elements that form weaker complexes with HDEHP will elute earlier, while those forming stronger complexes will be retained on the column longer. This differential affinity allows for the effective separation of Pm-147 from Nd-146 and other lanthanide impurities.[4]

Alternative methods involving ion-exchange chromatography with chelating agents like α-hydroxyisobutyric acid (α-HIBA) have also been successfully employed.[6][7][8][9] In these methods, the varying stability of the lanthanide-chelating agent complexes in the aqueous phase facilitates separation on a cation exchange resin.[9]

Experimental Protocols

Protocol 1: Extraction Chromatography using HDEHP Resin

This protocol describes the separation of microscopic levels of Pm-147 from macroscopic quantities of Nd-146 target material.[4]

Materials and Reagents:

• Chromatography Column: Glass or polypropylene column of appropriate size.

• Stationary Phase: Di(2-ethylhexyl)orthophosphoric acid (HDEHP) adsorbed on an inert solid support (e.g., Eichrom LN Resin).[4]

• Irradiated Target Solution: Irradiated Nd-146 target dissolved in hydrochloric acid (HCl) to form an acidic feed solution.[4][5]

• Eluents: Stepwise gradient of hydrochloric acid (HCl) solutions (e.g., 0.1 M, 0.2 M, up to 3 M HCl).[4]

• Collection Vials: Fraction collector or individual vials for collecting eluate.

• Detection System: Gamma-ray spectrometer for monitoring the elution of radionuclides.[1][4] (Note: Pm-147 is a weak gamma emitter; its presence is often monitored via the co-produced Pm-148 isotope).[4]

Procedure:

• Target Dissolution: Dissolve the neutron-irradiated Nd-146 target material in a minimal volume of concentrated HCl and then dilute to prepare the acidic feed solution (e.g., in 0.1 M HCl).[4][5]

• Column Preparation:

  • Prepare a slurry of the HDEHP resin in 0.1 M HCl.

  • Pack the chromatography column with the resin slurry to the desired bed height.

  • Wash the column with several column volumes of 0.1 M HCl to equilibrate the stationary phase.

• Sample Loading: Carefully load the acidic target solution onto the top of the prepared column.[4][5]

• Chromatographic Separation (Elution):

  • Begin the elution with a low concentration of HCl (e.g., 0.1 M HCl).

  • Gradually increase the concentration of the HCl eluent in a stepwise manner (e.g., 0.1 M → 0.2 M → ... → 3 M HCl).[4] This gradient is critical for achieving good separation between Pm-147 and Nd-146.

  • Collect fractions of the eluate continuously.

• Fraction Analysis:

  • Analyze each fraction using gamma-ray spectroscopy to identify and quantify the eluted radionuclides.

  • Construct an elution profile by plotting the activity of each radionuclide versus the fraction number or elution volume.

  • The fractions containing pure Pm-147 are identified and combined.

• Product Recovery: The combined pure Pm-147 fractions can be further processed as needed for specific applications.

Protocol 2: Pressurized Elution Chromatography with α-HIBA

This protocol provides an alternative method using a chelating agent for the separation of Pm-147 from Nd-147.[7]

Materials and Reagents:

• Chromatography System: High-pressure liquid chromatography (HPLC) or a pressurized column system.

• Stationary Phase: Cation exchange resin (e.g., Dowex-50 type).

• Eluent: α-hydroxyisobutyric acid (α-HIBA) solution, potentially with ascorbic acid (Vc) added.[7] The pH and concentration of the eluent are critical parameters.

• Feed Solution: A solution containing the Nd-147/Pm-147 mixture.

• Detection System: Online radioactivity detector or fraction collection followed by radiometric analysis.

Procedure:

• Column Preparation: Pack the column with the cation exchange resin and equilibrate it with the starting mobile phase.

• Sample Injection: Inject a small volume of the feed solution into the system.

• Elution:

  • Pump the α-HIBA eluent through the column at a constant flow rate.

  • The lanthanides will separate based on the differential stability of their complexes with α-HIBA.[9] Lighter lanthanides generally elute later than heavier ones.

• Detection and Collection:

  • Monitor the column effluent with a radioactivity detector.

  • Collect the peak corresponding to Pm-147.

  • This method can provide rapid separation of lanthanides, often in under 5 minutes with optimized conditions.[6]

Data Presentation

Table 1: Summary of Quantitative Data for Pm-147 Separation

Parameter	Method	Value	Source
Experimental Yield	HDEHP Extraction Chromatography	123 to 959 µCi/mg of Nd-146	[1][5]
Recovery (Pm-147 + Nd-147)	Ion Exchange with DTPA	77.8%	[10]
Radionuclide Purity (Pm-147 + Nd-147)	Ion Exchange with DTPA	98.6%	[10]
Recovery (Pm-147 + Nd-147)	Ion Exchange with NTA	87.3%	[10]
Radionuclide Purity (Pm-147 + Nd-147)	Ion Exchange with NTA	99.5%	[10]
Mean Chemical Recovery (Pm-147)	HDEHP Extraction Chromatography	~80%	[8]

Table 2: Identified Impurities in Pm-147 Produced via Neutron Capture

Impurity Radionuclide

Promethium-148 (Pm-148)

Europium-152 (Eu-152)

Europium-154 (Eu-154)

Europium-155 (Eu-155)

Gadolinium-153 (Gd-153)

Iridium-192 (Ir-192)

Cobalt-60 (Co-60)

(Source:[5])

Visualizations

Caption: Overall workflow for the production and purification of Pm-147.

Caption: Logical workflow of the stepwise elution chromatography process.

References

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In an Advance for Promethium Production, Researchers Get a New View of the Element’s Properties | Department of Energy [energy.gov]
• 4. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. osti.gov [osti.gov]
• 7. SEPARATION OF PROMETHIUM-147 FROM NEODYMIUM-147 BY PRESSURIZED ELUTION CHROMATOGRAPHY [jnrc.xml-journal.net]
• 8. eichrom.com [eichrom.com]
• 9. lcms.cz [lcms.cz]
• 10. Chemical study on the separation and purification of promethium-147 (Journal Article) | ETDEWEB [osti.gov]

Application Notes and Protocols for Promethium-147 in Portable X-ray Sources

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Promethium-147 (Pm-147) in portable X-ray sources, with a focus on applications relevant to research and pharmaceutical development, such as X-ray fluorescence (XRF) for elemental analysis.

Principle of Operation

Promethium-147 is a pure beta-emitter, making it a suitable radioisotope for generating X-rays in a portable device. The underlying principle is the production of bremsstrahlung radiation .[1][2] When the beta particles (electrons) emitted by Pm-147 interact with a high atomic number (high-Z) target material, they are decelerated by the electric field of the target's atomic nuclei. This deceleration causes the beta particles to lose kinetic energy, which is converted into electromagnetic radiation in the form of X-rays. This process provides a continuous spectrum of X-rays up to the maximum energy of the beta particles.[1]

The radiation source in these devices typically consists of a substrate with a layer of radioactive Pm-147 and a non-radioactive high-Z metal target.[1]

Quantitative Data for Promethium-147

The following table summarizes the key radiological and physical properties of Promethium-147.

Property	Value	References
Half-Life	2.62 years	[3]
Beta Decay Energy (E_max)	224.5 keV	[4]
Average Beta Energy	~62 keV	[1][4]
Specific Activity	34,300 GBq/g	[2]
Primary Radiation	Beta (β⁻) particles
Shielding for Beta Emissions	~0.2 mm of plastic	[3]

Design of a Portable Pm-147 X-ray Source

A portable X-ray source utilizing Pm-147 is designed for safety, portability, and stable X-ray output. The core components include the sealed Pm-147 source, a target material, and appropriate shielding.

The Radioisotope Source

The Pm-147 is typically incorporated into a sealed source to prevent contamination.[2][3] This often involves embedding the promethium oxide in a silver foil mounted in a stainless steel holder.[2] The activity of the source is a critical parameter that influences the X-ray flux and, consequently, the analytical sensitivity and measurement time.

Target Material Selection

The choice of target material is crucial as it determines the efficiency of bremsstrahlung production and the characteristics of the resulting X-ray spectrum. Heavy elements are more efficient at producing bremsstrahlung. Suitable target materials include d-elements such as cobalt, iridium, rhodium, platinum, nickel, and gold.[1] The selection of a specific target material can be optimized to generate an X-ray spectrum that is most effective for exciting the elements of interest in a sample.

X-ray Source and Detector Geometry

The following diagram illustrates the fundamental workflow of a portable XRF instrument using a Pm-147 source.

Caption: Workflow of a Pm-147 based portable XRF device.

Experimental Protocol: Elemental Analysis of Pharmaceutical Powders using Portable XRF

This protocol outlines a general procedure for the quantitative analysis of elemental impurities in a pharmaceutical powder sample using a portable XRF spectrometer with a Pm-147 source.

Objective

To determine the concentration of specific elemental impurities (e.g., heavy metals) in a powdered pharmaceutical sample.

Materials and Equipment

• Portable XRF analyzer with a Promethium-147 source.

• Certified Reference Materials (CRMs) for the elements of interest in a similar matrix.

• Sample cups with X-ray transparent film (e.g., Mylar®).

• Vortex mixer or homogenizer.

• Personal Protective Equipment (PPE): lab coat, safety glasses, disposable gloves.

Sample Preparation

• Homogenization : Ensure the powdered pharmaceutical sample is homogeneous. If necessary, use a vortex mixer or other appropriate homogenization technique.

• Sample Aliquoting : Place a representative aliquot of the powdered sample into a sample cup. The amount of sample should be sufficient to be considered "infinitely thick" to the X-ray beam, meaning that an increase in sample thickness will not result in an increase in the measured X-ray intensity. This is typically a few grams.

• Sample Compaction : Gently tap the sample cup on a hard surface to ensure the powder is densely packed and has a flat, even surface.

• Sealing : Secure the X-ray transparent film over the opening of the sample cup.

Instrument Calibration

• Energy Calibration : Perform an energy calibration of the XRF instrument according to the manufacturer's instructions. This is often done using a pure element or a multielement standard.

• Intensity Calibration : For quantitative analysis, create a calibration curve by measuring a series of CRMs with known concentrations of the elements of interest. The matrix of the CRMs should be as close as possible to the matrix of the unknown samples.

• Calibration Curve Generation : Plot the measured X-ray intensity for each element against the known concentration in the CRMs. A linear regression is typically used to generate the calibration curve.

Measurement Procedure

• Instrument Setup : Turn on the portable XRF analyzer and allow it to warm up as per the manufacturer's recommendations.

• Blank Measurement : Measure a blank sample (e.g., an empty sample cup or a matrix-matched blank) to determine the background signal.

• Sample Measurement : Place the prepared sample cup over the measurement window of the XRF analyzer.

• Data Acquisition : Initiate the measurement. The acquisition time will depend on the activity of the Pm-147 source, the concentration of the elements of interest, and the desired precision. Typical measurement times can range from 60 to 300 seconds.

• Replicate Measurements : For improved accuracy, perform replicate measurements of the same sample, ideally with repacking of the sample between measurements.

Data Analysis

• Spectrum Evaluation : The XRF software will process the raw data to produce an X-ray spectrum. Identify the characteristic X-ray peaks for the elements of interest.

• Concentration Calculation : The software will use the calibration curve to convert the measured peak intensities into elemental concentrations.

• Reporting : Report the mean concentration and standard deviation for each element of interest. Ensure that the results are reported with appropriate units (e.g., ppm, µg/g).

Safety Protocols

Working with a Promethium-147 based X-ray source requires adherence to strict radiation safety protocols to minimize exposure.

ALARA Principle

All work with radioactive materials must follow the A s L ow A s R easonably A chievable (ALARA) principle. This involves minimizing the time spent near the source, maximizing the distance from the source, and using appropriate shielding.[3]

Shielding

• Beta Shielding : The low-energy beta particles from Pm-147 can be effectively shielded with a small amount of low-Z material, such as 0.2 mm of plastic.[3]

• Bremsstrahlung Shielding : The X-rays (bremsstrahlung) produced are more penetrating. The portable device itself should have integrated shielding (e.g., lead or tungsten) around the source and target. Additional external shielding may be necessary depending on the source activity and the work environment.

Personal Protective Equipment (PPE)

• A lab coat, safety glasses, and disposable gloves are the minimum PPE required when handling the portable X-ray source.[3]

Dosimetry and Monitoring

• Personnel working regularly with the Pm-147 source should wear whole-body and extremity dosimeters to monitor their radiation dose.[3]

• A radiation survey meter (e.g., a Geiger-Müller counter) should be used to periodically check for any radiation leakage from the device and to survey the work area for contamination.[3]

Logical Flow for Safe Operation

The following diagram outlines the logical steps for the safe operation of a portable Pm-147 X-ray source.

References

• 1. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stuarthunt.com [stuarthunt.com]
• 3. case.edu [case.edu]
• 4. trace.tennessee.edu [trace.tennessee.edu]

Application Notes and Protocols: Promethium-147 in Atomic Batteries for Space Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Promethium-147 (Pm-147) is a radioisotope that has garnered significant interest for its application in atomic batteries, particularly for space missions where long-duration, reliable power sources are critical.[1] These batteries, specifically betavoltaic devices, convert the kinetic energy of beta particles emitted from the decay of Pm-147 directly into electrical energy.[2] This technology offers a viable power solution for satellites, space probes, and other autonomous systems operating in environments where conventional power sources like solar panels or chemical batteries are impractical.[1][2] This document provides detailed application notes, experimental protocols, and performance data for the utilization of Promethium-147 in atomic batteries for space applications.

Characteristics of Promethium-147 for Atomic Batteries

Promethium-147 is a synthetic radioisotope, typically produced through the neutron irradiation of Neodymium-146 in a nuclear reactor. It decays via beta emission to the stable Samarium-147 with a half-life of 2.62 years. The emitted beta particles have a maximum energy of 224.5 keV and an average energy of approximately 62 keV.[3] A key advantage of Pm-147 is its relatively low-energy beta emission and the absence of significant gamma radiation, which simplifies shielding requirements.[3]

Data Presentation: Performance of Promethium-147 Atomic Batteries

The performance of Promethium-147 atomic batteries is influenced by several factors, including the choice of semiconductor material, the form of the promethium source, and the device architecture. The following tables summarize key quantitative data from various studies.

Table 1: Properties of Promethium-147

Property	Value
Half-life	2.62 years
Decay Mode	Beta Emission (β-)
Maximum Beta Energy	224.5 keV
Average Beta Energy	~62 keV[3]
Specific Activity	~935 Ci/g

Table 2: Performance of Promethium-147 Betavoltaic Devices with Different Semiconductors

Semiconductor	Promethium Source	Power Density	Efficiency	Reference
Silicon (Si)	Pm-147	A few milliwatts from ~2 cubic inches (including shielding)	Not Specified	[2]
4H-Silicon Carbide (4H-SiC)	147PmCl3	~3.2 µW/cm²	1.04%
Gallium Arsenide (GaAs)	Pm-147	Not Specified	Not Specified	[2]

Table 3: Experimental Data from a Promethium-147 Direct Charge Battery

Parameter	Value	Reference
Design	Cylindrical	[4]
Source Activity	2.6 Curies	[4]
Open Circuit Voltage	~60 kV	[4]
Short Circuit Current	6 nanoamperes	[4]
Efficiency	up to 15%	[4]

Experimental Protocols

The following protocols provide a generalized framework for the fabrication and testing of Promethium-147 betavoltaic devices. These are based on methodologies reported in the literature and should be adapted based on specific experimental goals and available resources.

Preparation of the Promethium-147 Source

The promethium source can be prepared in various forms, such as an oxide (Pm₂O₃) or a chloride (PmCl₃) solution.

• For Promethium(III) Chloride (¹⁴⁷PmCl₃) Solution:

  • Obtain a calibrated solution of ¹⁴⁷PmCl₃ in a suitable solvent.

  • All handling of the radioactive solution must be conducted within a certified fume hood or glovebox to prevent contamination and exposure.

  • Use calibrated micropipettes for accurate dispensing of the solution.

Fabrication of the Betavoltaic Cell

This protocol outlines the assembly of a planar betavoltaic cell using a semiconductor converter.

• Materials and Equipment:

  • Semiconductor wafer (e.g., 4H-SiC, Si, GaAs) with a p-n junction.[2]

  • Promethium-147 source.

  • Conductive epoxy.

  • Wire bonder.

  • Microscope.

  • Fume hood or glovebox.

• Procedure:

  • Mount the semiconductor converter onto a conducting pad using conductive epoxy.

  • Wire bond the electrodes of the converter to pads on a mounting board for electrical access.

  • Carefully dispense a controlled amount of the Promethium-147 source material onto the active area of the semiconductor. For liquid sources, this can be done drop-wise, allowing the solvent to evaporate between applications.

  • For solid sources, a thin, uniform layer should be deposited.

  • The entire assembly should be performed in a controlled environment to minimize contamination.

Testing and Characterization of the Betavoltaic Battery

• Equipment:

  • Source meter (e.g., Keithley 2450) for I-V curve measurements.

  • Light-tight and airtight enclosure.

  • Radiation detection and monitoring equipment.

• Procedure:

  • Place the fabricated betavoltaic cell inside a light-tight and airtight enclosure to eliminate any photovoltaic effects and control the environment.

  • Connect the electrodes of the cell to the source meter.

  • Perform current-voltage (I-V) sweeps to characterize the electrical output of the device.

  • From the I-V curve, determine the open-circuit voltage (Voc), short-circuit current (Isc), fill factor (FF), and maximum power point (Pmax).

  • Calculate the conversion efficiency of the battery using the formula: Efficiency (%) = (Pmax / Pincident) * 100 where Pincident is the total power of the beta particles incident on the semiconductor surface.

Mandatory Visualization

Signaling Pathway: Energy Conversion in a Promethium-147 Betavoltaic Cell

Caption: Energy conversion from beta decay to electricity in a Pm-147 betavoltaic cell.

Experimental Workflow: Fabrication of a Promethium-147 Betavoltaic Cell

Caption: A generalized workflow for the fabrication and testing of a Pm-147 betavoltaic cell.

Logical Relationship: Components of a Promethium-147 Atomic Battery

Caption: Key components and their interactions within a Pm-147 atomic battery.

References

• 1. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Construction of a promethium-147 atomic battery (1964) | H. Flicker | 68 Citations [scispace.com]
• 3. trace.tennessee.edu [trace.tennessee.edu]
• 4. Nuclear Batteries with Tritium and Promethium-147 Radioactive Sources | IDEALS [ideals.illinois.edu]

Application Notes and Protocols: Promethium-147 as a Tracer in Environmental Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Promethium-147 (Pm-147), a beta-emitting radionuclide, presents potential applications as a tracer in various environmental studies. Its unique radioactive properties, including a moderate half-life and low-energy beta emissions, make it a candidate for tracking the movement of sediments, water, and pollutants. This document provides detailed application notes and protocols for the use of Promethium-147 as an environmental tracer, with a focus on experimental design, sample analysis, and data interpretation. While extensive, detailed protocols for large-scale environmental tracing with Pm-147 are not widely documented, this guide synthesizes available data and adapts established methodologies from other radioisotope tracers to provide a framework for its application.

Promethium-147 is a synthetic radioisotope, primarily produced as a fission product of uranium in nuclear reactors.[1][2] It decays to the stable samarium-147 via beta decay, emitting beta particles with a maximum energy of 0.224 MeV and has a half-life of 2.62 years.[3] This half-life is suitable for studies of environmental processes that occur over several years. The low energy of its beta emissions means that it requires less shielding, which can be an advantage in field applications.

Key Properties of Promethium-147 for Tracer Studies

The suitability of a radionuclide as an environmental tracer is determined by its physical and chemical characteristics. The table below summarizes the key properties of Promethium-147 relevant to its use in environmental tracing applications.

Property	Value	Significance for Environmental Tracer Studies
Half-life	2.62 years	Allows for the study of environmental processes over a multi-year timescale.
Radiation Type	Beta (β-)	The emitted beta particles can be detected with appropriate instrumentation.
Maximum Beta Energy	0.224 MeV	The relatively low energy simplifies shielding requirements for handling and transport.
Gamma Emission	Negligible	The absence of significant gamma radiation reduces external radiation hazards.
Chemical Behavior	Lanthanide series element	Tends to form trivalent cations (Pm³⁺) and has a high affinity for particulate matter, making it suitable for sediment tracing.

Application: Sediment Transport Studies

Promethium-147 can be utilized to trace the movement of sediments in various aquatic environments, such as rivers, estuaries, and coastal areas. By adsorbing onto sediment particles, Pm-147 acts as a tag, allowing researchers to monitor the transport, deposition, and erosion of these sediments over time.

Experimental Protocol: Sediment Tracing with Promethium-147

This protocol outlines a generalized procedure for a sediment transport study using Pm-147. It is based on established methodologies for other radiotracers used in sedimentology.

1. Tracer Preparation:

• Obtain a certified solution of Promethium-147 chloride (¹⁴⁷PmCl₃) from a reputable supplier.

• Prepare a sediment slurry by mixing a known quantity of site-specific sediment with deionized water.

• Add the ¹⁴⁷PmCl₃ solution to the slurry and stir for a sufficient time to ensure uniform adsorption of the tracer onto the sediment particles. The trivalent promethium cations will readily bind to the negatively charged surfaces of clay and organic matter in the sediment.

• Wash the labeled sediment several times with site water to remove any unadsorbed Pm-147.

• Assay the activity of the labeled sediment to determine the specific activity (Bq/g).

2. Tracer Injection:

• Select a representative injection point in the study area.

• Carefully release the labeled sediment at the desired location, minimizing disturbance to the surrounding environment.

• Record the exact time, date, and coordinates of the injection.

3. Sample Collection:

• At predetermined time intervals following the injection, collect sediment core or grab samples at various locations downstream and across the expected transport pathway.

• The sampling grid should be designed to capture the spatial distribution of the tracer.

• Record the coordinates and depth of each sample.

4. Sample Analysis:

• Dry and homogenize the collected sediment samples.

• A known weight of each sample is then subjected to radiochemical analysis to determine the concentration of Pm-147. A detailed protocol for this analysis is provided in the next section.

5. Data Interpretation:

• The spatial distribution of Pm-147 activity in the collected samples is mapped for each sampling time.

• This data can be used to determine the direction and rate of sediment transport, as well as areas of deposition and erosion.

• Mathematical models can be applied to the data to quantify sediment fluxes.

Radiochemical Analysis of Promethium-147 in Environmental Samples

Accurate and sensitive detection of Promethium-147 in environmental matrices is crucial for tracer studies. The following protocol describes a method for the separation and quantification of Pm-147 in soil and sediment samples.

1. Sample Preparation:

• An accurately weighed aliquot of the dried environmental sample is placed in a beaker.

• A known amount of a stable promethium carrier (or another lanthanide carrier such as neodymium) is added for yield determination.

• The sample is ashed in a muffle furnace to destroy organic matter.

• The ash is then dissolved using a mixture of strong acids (e.g., aqua regia or a mixture of nitric and hydrofluoric acids).

2. Chemical Separation:

• The dissolved sample is subjected to a series of chemical separation steps to isolate promethium from interfering radionuclides and matrix components.

• Co-precipitation: Promethium is often co-precipitated with a lanthanide carrier, such as lanthanum fluoride (LaF₃) or calcium oxalate (CaC₂O₄), to separate it from the bulk of the sample matrix.

• Ion Exchange Chromatography: The separated lanthanide fraction is then purified using cation exchange chromatography. The sample is loaded onto a cation exchange resin column, and promethium is selectively eluted using a complexing agent such as alpha-hydroxyisobutyrate (α-HIBA). The elution conditions (pH and concentration of the eluent) are carefully controlled to achieve separation from other lanthanides.

3. Source Preparation and Counting:

• The purified promethium fraction is evaporated to dryness and redissolved in a small volume of dilute acid.

• The solution is then transferred to a planchet or mixed with a liquid scintillation cocktail.

• The activity of Promethium-147 is measured using a low-background gas-flow proportional counter or a liquid scintillation counter.

• The chemical yield of the separation process is determined by measuring the recovery of the stable carrier, typically by a gravimetric method or inductively coupled plasma mass spectrometry (ICP-MS).

4. Calculation of Activity:

The activity of Pm-147 in the original sample is calculated using the following formula:

Activity (Bq/g) = (Net Counts per Second) / (Counting Efficiency x Sample Weight (g) x Chemical Yield)

Visualizing the Workflow

The following diagrams, generated using the DOT language, illustrate the experimental workflow for a sediment tracing study and the logic of the radiochemical analysis.

Caption: Experimental workflow for a sediment tracing study using Promethium-147.

Caption: Logical flow of the radiochemical analysis for Promethium-147.

Other Potential Environmental Applications

While less documented, Promethium-147 could potentially be used in other environmental tracing applications:

• Water Pollution Studies: By introducing Pm-147 into a pollutant source, its movement and dispersion in surface water or groundwater could be tracked.

• Soil Erosion Studies: Similar to sediment tracing, Pm-147 could be used to label soil particles to study erosion rates and patterns on hillslopes.

• Atmospheric Transport: The use of Pm-147 as a source in miniature probes for real-time measurements of dust suspension has been suggested, which could be applied to studies of atmospheric transport of particulates.[4]

Safety Considerations

Promethium-147 is a radioactive material and must be handled with appropriate safety precautions. All work with Pm-147 should be conducted in a licensed facility and by trained personnel. Standard radiation safety protocols, including the use of personal protective equipment (gloves, lab coat), contamination monitoring, and proper waste disposal, must be strictly followed.[5] Due to its low-energy beta emissions, the external radiation hazard from Pm-147 is relatively low, but internal exposure through ingestion or inhalation must be avoided.

Conclusion

Promethium-147 possesses characteristics that make it a viable, albeit underutilized, tracer for environmental studies. Its moderate half-life and low-energy beta emissions offer advantages for certain applications, particularly in sediment and soil tracing. The protocols outlined in this document provide a foundation for researchers to design and execute environmental tracer studies using Promethium-147. However, due to the limited number of published case studies, further research and validation of these methods are encouraged to fully explore the potential of this radionuclide in environmental science.

References

• 1. researchgate.net [researchgate.net]
• 2. ORNL scientists uncover promethium properties, what it means for future research [wuot.org]
• 3. trace.tennessee.edu [trace.tennessee.edu]
• 4. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 5. case.edu [case.edu]

Synthesis of Promethium-147 Coordination Complexes for Chemical Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of Promethium-147 (Pm-147) coordination complexes. This document is intended to guide researchers in the fields of radiochemistry, medicinal chemistry, and drug development in the preparation and characterization of these complexes for further chemical and biological evaluation.

Promethium-147, a beta-emitting radionuclide with a half-life of 2.62 years, has garnered significant interest for its potential applications in radiopharmaceuticals for imaging and therapy.[1][2] The recent successful characterization of a Pm-147 complex in solution has opened new avenues for the systematic study of its coordination chemistry, which is crucial for the design of stable and effective radiotherapeutic agents.[3][4]

I. Quantitative Data Summary

The following tables summarize key data relevant to Promethium-147 and the synthesis of its coordination complexes. Due to the limited availability of experimental data for Pm-147 complexes, data for analogous lanthanide complexes are included for comparative purposes.

Table 1: Physicochemical Properties of Promethium-147

Property	Value	Reference
Half-life	2.62 years	[1]
Beta Energy (Eβmax)	0.224 MeV	[5]
Primary Decay Mode	Beta Emission	[5]
Atomic Number	61	[5]
Molecular Weight	~146.915 g/mol	[5]

Table 2: Coordination Chemistry Data of Lanthanide Complexes with Diglycolamide Ligands

Metal Ion	Ligand	Average M-O Bond Length (Å)	Stability Constant (log β)	Reference
Pm(III)	PyDGA	2.476	Not Reported	[6]
Eu(III)	TODGA	Not Reported	6.28	[7]
Eu(III)	TBDGA	Not Reported	> TODGA	[7]

PyDGA: bispyrrolidine diglycolamide; TODGA: N,N,N′,N′-tetraoctyl diglycolamide; TBDGA: N,N,N′,N′-tetrabutyl diglycolamide. The stability constants for Eu(III) with TODGA and TBDGA are provided as a reference for the expected stability of Pm(III) complexes with similar diglycolamide ligands.

II. Experimental Protocols

The following protocols are adapted from established procedures for the synthesis of lanthanide coordination complexes and radiolabeling of chelator-conjugated molecules. All work with Promethium-147 must be conducted in a licensed radiochemistry facility with appropriate shielding and safety precautions.

Protocol 1: General Synthesis of a Promethium-147 Diglycolamide Complex

This protocol describes a general method for the synthesis of a Pm-147 complex with a diglycolamide-based ligand, such as bispyrrolidine diglycolamide (PyDGA), in an aqueous solution. This method is based on the recent successful synthesis and characterization of [Pm(PyDGA)₃]³⁺.[1][4]

Materials:

• Promethium-147 trichloride (¹⁴⁷PmCl₃) or Promethium-147 nitrate (¹⁴⁷Pm(NO₃)₃) solution of known concentration.

• Diglycolamide ligand (e.g., PyDGA).

• Deionized, metal-free water.

• Nitric acid (HNO₃), trace metal grade.

• Ammonium hydroxide (NH₄OH) or Sodium hydroxide (NaOH) for pH adjustment.

• Sterile, low-binding microcentrifuge tubes.

• Calibrated pH meter or pH strips.

• Shaker or vortex mixer.

• Gamma spectrometer or liquid scintillation counter for radioactivity measurement.

Procedure:

• Ligand Solution Preparation: Dissolve the diglycolamide ligand in deionized water to a desired concentration (e.g., 10 mM). Adjust the pH of the solution to approximately 5.5-6.5 using dilute NH₄OH or NaOH.

• Reaction Setup: In a sterile, low-binding microcentrifuge tube, add a specific volume of the ¹⁴⁷PmCl₃ or ¹⁴⁷Pm(NO₃)₃ solution.

• Complexation Reaction: To the promethium solution, add a stoichiometric excess of the ligand solution (e.g., a 3:1 molar ratio of ligand to Pm-147). Gently vortex the mixture.

• pH Adjustment: Check the pH of the reaction mixture and adjust to 5.5-6.5 if necessary.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specified time (e.g., 30-60 minutes) with gentle shaking.

• Quality Control: Determine the radiochemical purity of the formed ¹⁴⁷Pm-complex using appropriate analytical techniques such as radio-thin-layer chromatography (radio-TLC) or radio-high-performance liquid chromatography (radio-HPLC).

Protocol 2: Radiolabeling of a DOTA-conjugated Peptide with Promethium-147

This protocol outlines the procedure for radiolabeling a DOTA-conjugated peptide with Promethium-147. DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) is a widely used chelator for radiolanthanides in the development of radiopharmaceuticals.[8][9]

Materials:

• Promethium-147 chloride (¹⁴⁷PmCl₃) in a suitable buffer (e.g., 0.1 M HCl).

• DOTA-conjugated peptide (e.g., DOTA-TATE, DOTA-PSMA).

• Ammonium acetate or sodium acetate buffer (e.g., 0.25 M, pH 5.0).

• Sterile, pyrogen-free water for injection.

• Heating block or water bath.

• C18 Sep-Pak cartridges for purification.

• Ethanol.

• Saline solution (0.9% NaCl).

• Sterile filters (0.22 µm).

Procedure:

• Reagent Preparation: Prepare all solutions using sterile, pyrogen-free reagents.

• Reaction Mixture: In a sterile vial, combine the DOTA-conjugated peptide with the ammonium acetate or sodium acetate buffer.

• Radiolabeling: Add the ¹⁴⁷PmCl₃ solution to the peptide-buffer mixture. The final pH of the reaction mixture should be between 4.5 and 5.5.

• Incubation: Heat the reaction vial at 90-95°C for 15-30 minutes.

• Purification: After cooling to room temperature, purify the radiolabeled peptide using a C18 Sep-Pak cartridge pre-conditioned with ethanol and water.

  • Load the reaction mixture onto the cartridge.

  • Wash the cartridge with sterile water to remove unreacted ¹⁴⁷PmCl₃.

  • Elute the ¹⁴⁷Pm-DOTA-peptide with a small volume of ethanol.

• Formulation: Dilute the eluted product with sterile saline to a desired concentration and pass it through a 0.22 µm sterile filter into a sterile product vial.

• Quality Control: Perform quality control tests including radiochemical purity (radio-HPLC), pH, and sterility.

III. Visualizations

Experimental Workflow for Synthesis and Characterization

The following diagram illustrates the general workflow for the synthesis and characterization of a Promethium-147 coordination complex.

Synthesis and Characterization Workflow

Mechanism of Action for Radioligand Therapy

This diagram illustrates the targeted delivery of a Promethium-147 radiopharmaceutical and its therapeutic effect on a cancer cell, a process known as radioligand therapy.[10][11][12]

Radioligand Therapy Mechanism of Action

References

• 1. Promethium Complex in Solution - ChemistryViews [chemistryviews.org]
• 2. In an Advance for Promethium Production, Researchers Get a New View of the Element’s Properties | Department of Energy [energy.gov]
• 3. Observation of a promethium complex in solution | ORNL [ornl.gov]
• 4. researchgate.net [researchgate.net]
• 5. Promethium-147 | Pm | CID 104906 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Promethium bond length completes picture of the size of lanthanides’ atoms | Research | Chemistry World [chemistryworld.com]
• 7. The specific uptake size index for quantifying radiopharmaceutical uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. novartis.com [novartis.com]
• 11. researchgate.net [researchgate.net]
• 12. Radioligand - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Challenges in purifying Promethium-147 from fission byproducts

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals working on the purification of Promethium-147 (Pm-147) from fission byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of Promethium-147?

Promethium-147 is a radioisotope that is not found in significant quantities in nature due to its relatively short half-life (2.62 years).[1] It is primarily synthesized artificially. The two main production methods are:

• Fission Product Extraction: Pm-147 is a product of uranium-235 (U-235) and plutonium-239 (Pu-239) fission.[2] Historically, it was isolated in large quantities from the reprocessing of spent nuclear fuel.[3][4] This method yields a complex mixture of fission products, making purification challenging.

• Neutron Irradiation of Neodymium: Pm-147 can also be produced by the neutron bombardment of enriched Neodymium-146 (Nd-146) targets in a nuclear reactor.[1][4] The Nd-146 captures a neutron to become Nd-147, which then beta-decays to Pm-147 with a half-life of about 11 days.[1][5]

Q2: What are the fundamental challenges in purifying Pm-147 from fission byproducts?

Purifying Pm-147 is a complex process with several inherent challenges:

• High Radioactivity: The initial fission byproduct mixture is intensely radioactive, necessitating the use of heavily shielded hot cells and remote handling equipment for the initial separation stages to ensure worker safety.[6]

• Chemical Similarity of Lanthanides: Promethium is a lanthanide. The lanthanide series elements exhibit very similar chemical properties and ionic radii, making their separation from one another notoriously difficult.[7][8] Pm-147 is often found with adjacent stable lanthanides like Neodymium (Nd) and Samarium (Sm).[9]

• Actinide Contamination: Fission products also contain trivalent actinides, such as Curium (Cm), which are chemically similar to lanthanides and therefore difficult to separate from Pm-147.[6][10]

• Variable Feed Composition: The composition and volume of the fission byproduct stream can vary between batches, requiring adaptable purification processes.[6]

• Time Sensitivity: The product, Pm-147, is itself radioactive and decays over time. Delays in processing lead to a loss of the target isotope.[6]

Q3: Which radioisotopes are the most common contaminants in purified Promethium-147?

Besides other lanthanides, several radioisotopic impurities can be co-produced or present in the fission product stream. These include:

• Other Promethium Isotopes: 148mPm and 148gPm can be produced through neutron capture.[5]

• Europium Isotopes: 152Eu, 154Eu, and 155Eu are common fission products and are chemically similar to promethium.[3][5]

• Other Radionuclides: Depending on the source and processing history, impurities like 153Gd, 192Ir, and 60Co may also be present.[3][5]

• Precursor Isotopes: If produced from Neodymium, its precursor 147Nd must be separated or allowed to fully decay.[5]

Q4: What are the primary techniques used for Pm-147 purification?

A multi-stage approach combining several techniques is typically required to achieve high purity Pm-147.

• Solvent Extraction: This is a key technique used to perform bulk separations. Different solvent systems can selectively extract certain elements. For example, Tributyl phosphate (TBP) is used in countercurrent extraction processes.[9] The TALSPEAK process was developed to separate trivalent actinides from lanthanides, though newer ligands like camphor-BTP are now used for more efficient curium removal.[6]

• Extraction Chromatography: This method uses an inert support resin coated with a solvent, such as di(2-ethylhexyl)orthophosphoric acid (HDEHP), to separate chemically similar elements like Nd and Pm.[1][3][4]

• Ion Exchange Chromatography: This is a high-resolution technique critical for final purification steps. Cation exchange resins are used to separate Pm-147 from trace impurities and other lanthanides based on small differences in their binding affinities.[5][11][12][13]

Q5: What are the key radiological safety considerations when handling Promethium-147?

Promethium-147 is a pure beta emitter with a maximum energy of 224.5 keV.[1][5] Key safety precautions include:

• Shielding: The low-energy beta particles can be effectively shielded with materials like plastic (e.g., 0.2 mm).[14] However, when beta particles interact with high-atomic-number materials, they can produce secondary X-rays (Bremsstrahlung radiation), which may require additional shielding.[7][15]

• Containment: The primary hazard is internal exposure from inhalation or ingestion.[16] Therefore, all handling of unsealed Pm-147 must be performed in well-ventilated glove boxes or fume hoods to prevent contamination.[6]

• Monitoring: Regular monitoring of the work area with a Geiger-Mueller pancake probe and performing wipe tests are essential to detect any contamination.[14] Personal dosimetry, including body and extremity badges, is required.[14]

Troubleshooting Guides

Problem 1: Low final yield of purified Pm-147.

Possible Cause	Recommended Solution
Radioactive Decay: Significant time has elapsed between production and final purification.	Schedule purification campaigns as soon as possible after the initial separation of the fission product stream to minimize decay losses.[6]
Incomplete Elution: The Pm-147 is not fully stripped from the chromatography column.	Optimize elution parameters. For ion exchange, this may involve adjusting the concentration or pH of the eluent (e.g., HNO₃, HCl).[5] For extraction chromatography, ensure sufficient volume and concentration of the stripping agent are used.
Co-elution with other fractions: Pm-147 is being lost in other waste or product streams.	Re-evaluate the separation factors for your specific conditions. Adjusting the acidity or using different complexing agents can sharpen the elution peaks, preventing overlap.[9]
Mechanical Losses: Product is lost during transfers, precipitation, or filtration steps.	Review handling procedures to minimize transfers. Ensure precipitation pH is optimal and allow for sufficient settling time. Use fine porosity filters to avoid loss of precipitate.

Problem 2: Product is contaminated with Neodymium (Nd) or Samarium (Sm).

Possible Cause	Recommended Solution
Insufficient Separation Stages: The number of theoretical plates in the chromatography system is too low for this difficult separation.	Increase the length of the chromatography column or use a resin with a smaller particle size to improve resolution. For solvent extraction, increase the number of countercurrent stages.[9]
Inappropriate Eluent: The eluent does not provide sufficient selectivity between Pm, Nd, and Sm.	For ion exchange, consider using chelating agents like α-hydroxyisobutyrate (α-HIBA), which are known for excellent lanthanide separation.[11] For extraction chromatography with HDEHP, fine-tune the HCl or HNO₃ gradient used for elution.[4][5]
Column Overloading: Too much material was loaded onto the column, leading to broad, overlapping peaks.	Reduce the mass of lanthanides loaded onto the column. Perform a loading study to determine the column's optimal capacity for this specific separation.

Problem 3: Product is contaminated with Curium (Cm) or other actinides.

Possible Cause	Recommended Solution
Inefficient Actinide/Lanthanide Separation: The chosen method does not effectively separate trivalent actinides from lanthanides.	Implement a dedicated actinide separation step. The camphor-BTP ligand system has been shown to be highly effective at removing curium from the product stream before final lanthanide purification.[6] The TALSPEAK process is another option.[6]
Incorrect Aqueous Phase Conditions: The pH or complexant concentration of the aqueous phase is not optimal for actinide separation.	The efficiency of actinide/lanthanide separation systems is often highly dependent on pH and the concentration of complexing agents in the aqueous phase. Strictly control these parameters based on established protocols.

Quantitative Data Summary

Table 1: Properties of Key Isotopes in Pm-147 Purification

Isotope	Half-Life	Primary Emissions (Energy)	Notes
147Pm	2.62 years[1]	β- (Emax = 224.5 keV)[1]	Target product.
147Nd	10.98 days[5]	β-	Precursor to 147Pm; must be separated or allowed to decay.[5]
148mPm	41.3 days[5]	β-, γ	Common radioisotopic impurity.[5]
152Eu	13.5 years	β-, γ	Common fission product contaminant.[3]
154Eu	8.6 years	β-, γ	Common fission product contaminant.[3]
155Eu	4.76 years	β-, γ	Common fission product contaminant.[5]

Table 2: Example Separation Factors for Lanthanides

This table shows distribution coefficients for a solvent extraction system using 100% Tributyl Phosphate (TBP) from 12N Nitric Acid, illustrating the challenge of separating adjacent lanthanides.

Element	Distribution Coefficient (Organic/Aqueous)	Separation Factor (vs. Pm)
Neodymium (Nd)	0.43[9]	1.91 (Pm/Nd)
Promethium (Pm)	0.82 [9]	1.00
Samarium (Sm)	1.55[9]	1.89 (Sm/Pm)

A separation factor close to 1.0 indicates a very difficult separation requiring many theoretical stages.

Experimental Protocols

Protocol: Generic Pm-147 Purification via Extraction Chromatography

This protocol outlines a general method for separating Pm-147 from other lanthanides, particularly a bulk Nd target, using HDEHP-based extraction chromatography. Warning: This process involves highly radioactive materials and must be performed by trained personnel in appropriate shielded facilities.

• Feed Preparation:

  • Dissolve the irradiated target material (e.g., Nd₂O₃) or the separated lanthanide fraction from fission products in a strong acid, such as HCl or HNO₃.[3][4]

  • If significant 147Nd is present, allow the solution to decay for at least 150 days to reduce its activity before processing.[5]

  • Adjust the acidity of the final solution to the desired loading condition (e.g., dilute HCl or HNO₃).[5]

• Column Preparation:

  • Prepare a column with a stationary phase consisting of di(2-ethylhexyl)orthophosphoric acid (HDEHP) on an inert substrate.[4]

  • Pre-equilibrate the column by washing it with several column volumes of the same acidic solution used for the feed (e.g., 0.1 M HCl).[5]

• Loading:

  • Carefully load the prepared acidic solution containing the lanthanide mixture onto the top of the pre-equilibrated column.

• Elution and Separation:

  • Begin the elution process using a step gradient of increasing acid concentration. The exact concentrations must be optimized experimentally.

  • Wash Step: Elute the column with several column volumes of low-concentration acid (e.g., 0.1 M - 0.3 M HCl). This will wash through weakly bound impurities.[5]

  • Nd Elution: Increase the acid concentration to selectively elute the Neodymium. Collect this fraction separately.

  • Pm Elution: Further increase the acid concentration to elute the Promethium-147. This is the product fraction.[5]

  • Sm/Heavy Lanthanide Elution: A final elution with a higher acid concentration (e.g., 8.0 M HNO₃) can be used to strip Samarium and any remaining heavier lanthanides and impurities from the column.[5]

• Analysis and Further Purification:

  • Analyze the collected fractions using gamma-ray spectroscopy or Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to determine the composition and purity.

  • If necessary, the promethium fraction can be further purified using a second chromatography stage, such as high-resolution ion exchange chromatography, to remove trace contaminants.[5][11]

Mandatory Visualizations

Caption: A multi-stage workflow for purifying Pm-147 from radioactive fission products.

Caption: Similar ionic radii of adjacent lanthanides pose a significant separation challenge.

References

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. The Promethium (Pm) Market | SFA (Oxford) [sfa-oxford.com]
• 3. researchgate.net [researchgate.net]
• 4. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 5. osti.gov [osti.gov]
• 6. Changing process leads to purer Pm-147 — and more of it [ornl.gov]
• 7. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Promethium: To Strive, to Seek, to Find and Not to Yield [frontiersin.org]
• 9. osti.gov [osti.gov]
• 10. researchgate.net [researchgate.net]
• 11. eichrom.com [eichrom.com]
• 12. purolite.com [purolite.com]
• 13. ocw.mit.edu [ocw.mit.edu]
• 14. case.edu [case.edu]
• 15. stuarthunt.com [stuarthunt.com]
• 16. apps.dtic.mil [apps.dtic.mil]

Technical Support Center: Optimizing Prometh-147 Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the efficiency of Promethium-147 (Pm-147) production. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for producing Promethium-147?

A1: Promethium-147 is an artificially produced radioisotope. The two main production routes are:

• Extraction from Spent Nuclear Fuel: Pm-147 is a fission product of Uranium-235 and Plutonium-239. It can be extracted from the waste streams of nuclear reactors.[1]

• Neutron Irradiation of Neodymium-146: This method involves bombarding a target of enriched Neodymium-146 (Nd-146) with neutrons in a high-flux reactor. The Nd-146 captures a neutron to become Nd-147, which then beta-decays to Pm-147.[2][3]

Q2: What is the half-life of Promethium-147 and what are its decay characteristics?

A2: Promethium-147 has a half-life of 2.62 years. It decays to stable Samarium-147 via beta minus (β-) emission. A key advantage of Pm-147 is that it is a pure beta emitter with very weak gamma radiation, making it safer to handle compared to other radioisotopes.[2] The maximum energy of the beta particles is 224.5 keV, with an average energy of approximately 62 keV.[2]

Q3: What are the common impurities encountered during Promethium-147 production?

A3: When producing Pm-147 via neutron irradiation of Nd-146, the primary impurities include:

• Unreacted Neodymium-146.

• Other neodymium isotopes present in the target material.

• Promethium-148 (Pm-148), formed by subsequent neutron capture by Pm-147.

• Other activation products from impurities in the target material, such as Europium-152, -154, -155, Gadolinium-153, Iridium-192, and Cobalt-60.

When extracting from spent nuclear fuel, a wider range of fission products and other actinides, such as Curium (Cm), can be present and require separation.

Q4: What are the key safety precautions when working with Promethium-147?

A4: Due to its radioactivity, handling Promethium-147 requires strict adherence to safety protocols:

• Personal Protective Equipment (PPE): Always wear a lab coat, disposable gloves, and safety glasses.[4][5][6][7]

• Shielding: The low-energy beta particles from Pm-147 can be effectively shielded with 0.2 mm of plastic.[4] However, be aware of Bremsstrahlung radiation (X-rays produced when beta particles decelerate in shielding material), which may require additional shielding.

• Containment: Handle unsealed sources in a fume hood or glove box to prevent inhalation.[5][7]

• Monitoring: Use a survey meter with a pancake probe to monitor for contamination during and after work.[4] Regular wipe tests of the work area are also essential.

• Waste Disposal: Dispose of all radioactive waste in designated, properly labeled containers.[5]

Q5: What analytical techniques are used for the quality control of Promethium-147?

A5: Several analytical techniques are crucial for ensuring the purity and activity of the final Pm-147 product:

• Gamma Spectroscopy: Used to identify and quantify gamma-emitting radionuclide impurities.

• Liquid Scintillation Counting: A primary method for quantifying the beta-emitting Pm-147.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Can be used to determine the isotopic composition and measure the concentration of Pm-147 and other elements.[8]

Troubleshooting Guides

Issue 1: Low Yield of Promethium-147 from Neodymium-146 Irradiation

Potential Cause	Troubleshooting Step
Insufficient Neutron Fluence	Verify the neutron flux and irradiation time in the reactor. For a one-cycle irradiation (~24 days) in a high-flux reactor like HFIR, the Pm-147 yield reaches a maximum at 60 days post-irradiation.[9][10]
Sub-optimal Irradiation Time	Longer irradiation times do not significantly increase the yield of Pm-147 due to its large neutron capture cross-section, which leads to the formation of Pm-148.[9][10] A single cycle of approximately 24 days is often optimal.[9][10]
Inaccurate Yield Calculation	Ensure you are using the correct nuclear data (cross-sections, decay constants) in your yield calculations. Account for the decay of Nd-147 (half-life of ~11 days) and the in-growth of Pm-147.[3][11]
Losses during Dissolution	Ensure complete dissolution of the irradiated target material. Use appropriate acids (e.g., nitric acid) and heating to dissolve the neodymium oxide target fully.

Issue 2: Inefficient Separation of Promethium-147 from Neodymium-146

Potential Cause	Troubleshooting Step
Poor Column Performance (Ion Exchange/Extraction Chromatography)	Check for channeling or fouling of the resin. Ensure the column is properly packed and equilibrated. If fouling is suspected, clean the resin according to the manufacturer's instructions.
Incorrect Eluent Composition	Optimize the concentration and pH of the eluent. For separation using HDEHP resin, a gradient elution with increasing hydrochloric acid (HCl) concentration is effective.[2] For separation with DTPA or NTA as the eluting agent, precise control of pH and eluent concentration is critical.[12]
Sub-optimal Flow Rate	A flow rate that is too high can lead to poor separation. Reduce the flow rate to allow for better equilibration between the stationary and mobile phases. A typical flow rate for this type of separation is around 1 mL/min.
Co-precipitation of Promethium	If using precipitation methods, ensure that the conditions (e.g., pH, precipitating agent concentration) are optimized to selectively precipitate the target element while keeping promethium in solution.

Issue 3: Incomplete Separation of Promethium-147 from Curium

Potential Cause	Troubleshooting Step
Ineffective TALSPEAK Process	The TALSPEAK (Trivalent Actinide Lanthanide Separation by Phosphorus-reagent Extraction from Aqueous Komplexes) process is sensitive to pH. Ensure rigid pH control within the optimal range.[13] The process often requires a lactate buffer to maintain the desired pH.[13]
Slow Extraction Kinetics in TALSPEAK	The kinetics of the TALSPEAK process can be slow. Ensure sufficient contact time between the aqueous and organic phases. The use of centrifugal contactors can enhance the separation efficiency.
Limitations of the Separation Ligand	Consider using alternative ligands. The camphor-BTP ligand has shown high efficiency in removing curium from the mixture, leaving a purer Pm-147 solution for further processing.[14]

Issue 4: Formation of a Third Phase during Solvent Extraction

Potential Cause	Troubleshooting Step
High Metal Loading in the Organic Phase	The formation of a third phase is often due to the limited solubility of the metal-extractant complexes in the organic diluent.[15] Reduce the concentration of the metal in the feed solution or adjust the organic-to-aqueous phase ratio.
Inappropriate Diluent	The choice of diluent can significantly impact the solubility of the extracted complexes. Consider using a different diluent or adding a phase modifier.
Need for a Phase Modifier	Add a phase modifier, such as a long-chain alcohol (e.g., 1-octanol), to the organic phase.[16][17] Phase modifiers can improve the solubility of the metal-ligand complexes and prevent the formation of a third phase.[16][17]

Data Presentation

Table 1: Promethium-147 Production Yield from Neutron Irradiation of Neodymium-146

Parameter	Value	Reference
Target Material	Enriched Neodymium-146 (Nd-146) Oxide	[9]
Reactor	High Flux Isotope Reactor (HFIR)	[9]
Irradiation Time	~24 days (one cycle)	[9]
Projected Yield	~1 Curie per gram of enriched Nd-146	[2]
Maximum Yield	101.8 MBq/mg (2.75 mCi/mg) at 60 days post-irradiation	[9][10]
Experimental Yield Range	123 to 959 µCi/mg of Nd-146	[18]

Table 2: Purification Efficiency for Promethium-147

Purification Method	Parameter	Value	Reference
Extraction & Ion-Exchange Chromatography	Mass Separation Factor (Pm from Nd)	>104	[9][10]
Ion Exchange with DTPA Eluent	Recovery of Pm-147	77.8%	[12]
Radionuclidic Purity	98.6%	[12]
Ion Exchange with NTA Eluent	Recovery of Pm-147	87.3%	[12]
Radionuclidic Purity	99.5%	[12]
Solvent Extraction with camphor-BTP	Separation Factor (Am/Eu)	150 - 280	[19][20]

Experimental Protocols

Protocol 1: Production of Promethium-147 via Neutron Irradiation of Neodymium-146

• Target Preparation: Prepare a target of highly enriched Neodymium-146 oxide. The mass of the target will depend on the desired activity of Promethium-147.

• Irradiation: Irradiate the target in a high-flux nuclear reactor. A typical irradiation period is one cycle (approximately 24 days).[9][10]

• Cooling: After irradiation, allow the target to cool for a period of at least 60 days to allow for the decay of Nd-147 to Pm-147 and to reduce the activity of short-lived impurities.[9][10] The optimal cooling time for maximum Pm-147 yield is around 60 days post-irradiation.[9][10]

• Dissolution: Dissolve the irradiated target in a suitable acid, such as nitric acid, to bring the promethium and other elements into solution.

Protocol 2: Purification of Promethium-147 using Extraction Chromatography

• Column Preparation: Pack a chromatography column with a suitable resin, such as LN resin which contains di(2-ethylhexyl)orthophosphoric acid (HDEHP).[9][18] Pre-condition the column with 0.01 M HCl followed by the initial mobile phase.

• Sample Loading: Dissolve the irradiated and cooled target material in an acidic solution (e.g., HCl) and load it onto the column.[2]

• Elution: Elute the column with a gradient of increasing hydrochloric acid concentration. This will separate the promethium from the neodymium and other impurities based on their differential affinities for the resin.[2]

• Fraction Collection: Collect the fractions containing the purified Promethium-147.

• Further Purification (Optional): For higher purity, a second purification step using a low cross-linking cation exchange resin can be employed to remove remaining impurities like Cobalt-60 and Iridium-192.[9]

Protocol 3: Separation of Curium from Promethium-147 using camphor-BTP

• Solvent Preparation: Prepare an organic phase by dissolving the camphor-BTP ligand in a suitable diluent, such as 1-octanol or isodecyl alcohol (IDA), at a concentration of approximately 0.1 M.[14][19]

• Aqueous Phase Preparation: The aqueous phase will contain the mixture of Promethium-147 and Curium in a nitric acid solution (typically around 1 M).[19]

• Solvent Extraction: Contact the aqueous phase with the organic phase at a 1:1 volume ratio. Agitate the mixture for a sufficient time (e.g., 60 minutes) to reach equilibrium.[14] The camphor-BTP will selectively complex with and extract the Curium into the organic phase.

• Phase Separation: Allow the two phases to separate. The aqueous phase will be enriched in Promethium-147, while the organic phase will contain the Curium.

• Back-Extraction (Stripping): The Curium can be stripped from the organic phase using a dilute acid solution (e.g., 0.01 M HNO₃).[14][19]

Visualizations

Caption: Workflow for the production and purification of Promethium-147.

Caption: Decision tree for troubleshooting low Pm-147 yield and separation issues.

References

• 1. The Promethium (Pm) Market | SFA (Oxford) [sfa-oxford.com]
• 2. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 3. trace.tennessee.edu [trace.tennessee.edu]
• 4. case.edu [case.edu]
• 5. Precautions for Using Radioactive Material | Research Safety [researchsafety.uky.edu]
• 6. youtube.com [youtube.com]
• 7. Working with Radioisotopes [tru.ca]
• 8. A new approach to determine 147Pm in irradiated fuel solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. impact.ornl.gov [impact.ornl.gov]
• 10. Reactor production of promethium-147 (Journal Article) | OSTI.GOV [osti.gov]
• 11. Production of promethium-147 via neutron capture of neodymium-146 [morressier.com]
• 12. Chemical study on the separation and purification of promethium-147 (Journal Article) | ETDEWEB [osti.gov]
• 13. The Chemistry of TALSPEAK: A Review of the Science... | ORNL [ornl.gov]
• 14. Synthesis and evaluation of a camphorquinone-derived BTP for minor actinide separation from acidic high-level radioactive liquid waste - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pure.psu.edu [pure.psu.edu]
• 16. tandfonline.com [tandfonline.com]
• 17. [PDF] How Phase Modifiers Disrupt Third-phase Formation in Solvent Extraction Solutions | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. Synthesis and evaluation of a camphorquinone-derived BTP for minor actinide separation from acidic high-level radioactive liquid waste - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]

Minimizing radioactive contamination when working with Promethium-147

FOR IMMEDIATE RELEASE

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with Promethium-147 (Pm-147). The following information is designed to minimize radioactive contamination and ensure a safe laboratory environment.

Frequently Asked Questions (FAQs)

Q1: What are the primary radiation hazards associated with Promethium-147?

A1: Promethium-147 is a low-energy beta emitter.[1] The primary hazard is internal exposure from inhalation or ingestion of the material, as sealed sources typically pose no internal radiation threat.[2] While the beta particles have low penetrating power and can be shielded by a thin layer of plastic, they can cause skin contamination.[1][2] A secondary hazard is the production of Bremsstrahlung (X-ray) radiation when the beta particles interact with high atomic number materials, which may require additional shielding.[2][3][4]

Q2: What immediate steps should I take in case of a Pm-147 spill?

A2: In the event of a spill, the priority is to prevent the spread of contamination. For a minor spill, you should notify others in the area, cover the spill with absorbent paper, and clean it up using disposable gloves and absorbent paper. For a major spill, evacuate the area, cover the spill if possible without spreading contamination, shield the source if it can be done safely, secure the area, and immediately notify the Radiation Safety Officer (RSO).[5]

Q3: How do I detect Promethium-147 contamination?

A3: Promethium-147 contamination can be detected using a Geiger-Mueller (GM) pancake probe for direct surveys and through wipe tests to identify removable contamination.[1][2] A liquid scintillation counter is used to analyze the wipe samples for the presence of the low-energy beta particles.[6][7]

Q4: What are the regulatory limits for surface contamination with Promethium-147?

A4: Regulatory limits for surface contamination are in place to protect personnel from inadvertent exposure. These limits are typically provided in units of disintegrations per minute per 100 square centimeters (dpm/100 cm²). Specific limits for beta-gamma emitters are established by regulatory bodies.[8][9]

Troubleshooting Guide

Issue	Possible Cause	Solution
Geiger counter not detecting a known Pm-147 source.	Instrument malfunction.	Check the batteries and ensure the probe is functioning correctly with a check source.
Incorrect probe for low-energy beta detection.	Use a thin-window Geiger-Mueller pancake probe suitable for detecting low-energy beta particles.[1][2]
High background readings on the liquid scintillation counter.	Chemiluminescence in the scintillation cocktail.	Allow the samples to sit in the dark for a period before counting to let chemiluminescence decay.[10]
Contaminated scintillation vials or cocktail.	Use new, clean vials and fresh scintillation cocktail. Prepare a background sample with a clean wipe to verify.[6]
Persistent low-level contamination after decontamination.	Contamination may be fixed in the surface.	If standard decontamination procedures are ineffective, consult with your Radiation Safety Officer for more aggressive decontamination methods or to have the area designated as a contaminated zone.
Inadequate initial decontamination.	Repeat the decontamination procedure, ensuring to wipe from the outer edge of the contaminated area inwards to prevent spreading.
Suspected internal contamination of personnel.	Inhalation or ingestion of Pm-147.	Immediately notify the Radiation Safety Officer. Urine assays may be required to assess the level of internal contamination.[1]

Quantitative Data Summary

Promethium-147 Properties

Property	Value
Half-life	2.62 years[1][11][12]
Radiation Type	Beta (β⁻)[1]
Maximum Beta Energy	0.224 MeV[12][13]
Average Beta Energy	~62 keV[12][14]
Specific Activity	~34,300 GBq/g[2]
Gamma Ray Dose Constant at 1 meter	2.67584E-06 Rem/hour per Curie[15]

Shielding for Promethium-147

Material	Thickness for Beta Absorption
Plastic	0.2 mm[1]
Plastic (for Bremsstrahlung minimization)	A low atomic number material like plastic or acrylic is recommended as the primary shield to stop beta particles and minimize Bremsstrahlung production.[3][4]

Regulatory and Exposure Limits

Limit Type	Value
Annual Limit on Intake (ALI) - Oral Ingestion	1,850,000 kBq[2]
Annual Limit on Intake (ALI) - Inhalation	7,400,000 kBq[2]
Derived Air Concentration (DAC)	148,000 Bq/ml[2]
Removable Surface Contamination Limit (Beta-gamma emitters)	1,000 dpm/100 cm²[8]

Experimental Protocols

Protocol 1: Wipe Test for Removable Surface Contamination

Objective: To determine the level of removable beta-emitting contamination on a surface.

Materials:

• Cotton swabs, glass fiber filters, or filter paper[6]

• Labeled scintillation vials[6]

• Scintillation cocktail[6]

• Liquid Scintillation Counter[6]

• Personal Protective Equipment (PPE): gloves, lab coat[10]

Procedure:

• Label scintillation vials corresponding to the areas to be tested.[6]

• Prepare a "background" vial with a clean, unused wipe.[6]

• Wearing gloves, use a new wipe for each location. You may moisten the wipe with a suitable solvent (e.g., ethanol or deionized water) to increase collection efficiency.[6][7]

• Wipe an area of approximately 100 cm² (10 cm x 10 cm) using moderate pressure in an "S" pattern to ensure thorough coverage.[6][16]

• Place the wipe into the corresponding labeled scintillation vial.[6]

• Add the appropriate amount of scintillation cocktail to each vial.[6]

• Place the vials in the liquid scintillation counter.

• Count the samples to determine the activity in disintegrations per minute (DPM).[16]

• If the removable contamination level exceeds 200 DPM above background, the area must be decontaminated and re-tested.[16]

Protocol 2: Decontamination of a Minor Spill

Objective: To safely clean up a minor spill of Promethium-147 and prevent the spread of contamination.

Materials:

• Absorbent paper

• Disposable gloves

• Plastic bags for radioactive waste

• Decontamination solution (e.g., Radiacwash or equivalent)

• Geiger counter with a pancake probe

• PPE: lab coat, safety glasses, disposable gloves[1]

Procedure:

• Notify: Inform all personnel in the immediate area of the spill.

• Prevent Spread: Cover the spill with absorbent paper to prevent it from spreading.

• Clean Up:

  • Put on disposable gloves.

  • Use absorbent paper to clean the spill, working from the outside in.

  • Place all used absorbent paper and contaminated gloves into a labeled plastic bag for radioactive waste.

• Survey:

  • Use a Geiger counter with a pancake probe to survey the area around the spill to ensure it is clean.

  • Survey your hands, clothing, and shoes for any contamination.

• Report: Report the incident to the Radiation Safety Officer.

Visualizations

Caption: Standard workflow for handling Promethium-147.

Caption: Decision-making process for a Promethium-147 spill.

Caption: Logical steps for decontamination procedures.

References

• 1. case.edu [case.edu]
• 2. stuarthunt.com [stuarthunt.com]
• 3. nrc.gov [nrc.gov]
• 4. hanford.gov [hanford.gov]
• 5. youtube.com [youtube.com]
• 6. Star Republic: Guide for Biologists [sciencegateway.org]
• 7. hidex.com [hidex.com]
• 8. Table 1 - Acceptable Surface Contamination 1 Levels | State Regulations | US Law | LII / Legal Information Institute [law.cornell.edu]
• 9. gulflink.health.mil [gulflink.health.mil]
• 10. uoguelph.ca [uoguelph.ca]
• 11. radiacode.com [radiacode.com]
• 12. trace.tennessee.edu [trace.tennessee.edu]
• 13. ehs.ucsb.edu [ehs.ucsb.edu]
• 14. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 15. iem-inc.com [iem-inc.com]
• 16. lsuhsc.edu [lsuhsc.edu]

Optimizing detection of low-energy beta emissions from Promethium-147

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Promethium-147 (Pm-147). The focus is on optimizing the detection of its low-energy beta emissions, primarily through liquid scintillation counting (LSC).

Frequently Asked Questions (FAQs)

Q1: What are the key nuclear properties of Promethium-147 that affect its detection?

A1: Promethium-147 is a pure beta emitter with a relatively low maximum energy, making it challenging to detect efficiently. Its decay characteristics are crucial for understanding measurement results. The maximum energy of the beta particles is 224.5 keV, with an average energy of approximately 62 keV.[1][2] It has a half-life of 2.62 years and emits only a very weak and low-abundance gamma photon, which is generally not suitable for routine detection.[1][3]

Q2: What is the most common method for detecting Pm-147?

A2: The most common and effective method for quantifying Pm-147 is liquid scintillation counting (LSC).[4][5] This technique involves mixing the Pm-147 sample with a liquid scintillation cocktail, which converts the beta particle's kinetic energy into detectable light photons.[6][7]

Q3: Why is quenching a significant problem when measuring Pm-147?

A3: Quenching is a process that reduces the efficiency of the energy transfer in liquid scintillation, leading to a lower count rate.[8][9] Because Pm-147 emits low-energy beta particles, it is particularly susceptible to quenching. Any interference in the process can cause the light pulses to be too weak to be detected by the photomultiplier tubes (PMTs) of the LSC analyzer.[6][8] There are two main types:

• Chemical Quench: Occurs when substances in the sample interfere with the transfer of energy from the beta particle to the scintillator.[8][10]

• Color Quench: Happens when colored or opaque materials in the sample absorb the light photons before they reach the PMTs.[8][9][10]

Q4: Can I detect Pm-147 with a Geiger-Muller (GM) survey meter?

A4: Yes, a GM pancake probe can be used for contamination monitoring and qualitative detection of Pm-147.[11] However, for accurate quantification and analysis, LSC is the preferred method due to its higher efficiency and ability to correct for quenching. The low-energy beta particles can be easily shielded; for instance, 0.2 mm of plastic is sufficient to absorb the emissions.[11]

Troubleshooting Guide

Issue 1: My sample shows a very low count rate or zero counts per minute (CPM). What should I check?

• Answer: A low count rate is a common issue, often related to sample preparation, quenching, or instrument settings. Follow this troubleshooting workflow to diagnose the problem.

Caption: Troubleshooting workflow for low Pm-147 counts.

Issue 2: My results are inconsistent across replicate samples. What is causing this variability?

• Answer: Inconsistent results often point to non-uniform sample preparation.

  • Pipetting Errors: Ensure your pipettes are calibrated and that you are accurately transferring the same volume of the Pm-147 sample and cocktail to each vial.

  • Incomplete Mixing: Vortex each vial thoroughly after adding the sample to the cocktail to ensure a homogenous mixture. Physical separation (physical quench) can occur if the sample is not fully dissolved, leading to variable efficiency.[10]

  • Variable Quenching: If your sample matrix contains varying amounts of quenching agents (e.g., residual solvents, biological material), the counting efficiency will differ between vials. A robust sample purification process is critical.[12][13]

Issue 3: How do I know if my sample is quenched, and how can I correct for it?

• Answer: Modern liquid scintillation counters have built-in methods to determine the level of quenching and correct for it, converting your measured CPM to the absolute activity in Disintegrations Per Minute (DPM).

  • Quench Indicating Parameter (QIP): The instrument uses an external radiation source (usually Cesium-137 or Barium-133) to generate a Compton spectrum in your sample vial.[6] The shape and position of this spectrum are altered by quenching agents. The instrument calculates a QIP, such as the Transformed Spectral Index of the External Standard (tSIE), from this spectrum.[9]

  • Quench Curve: To correct for quenching, you must first generate a quench curve. This is done by measuring a set of standards with known activity (DPM) and increasing amounts of a quenching agent (e.g., nitromethane).[10] The instrument plots counting efficiency (CPM/DPM) against the QIP. When you measure an unknown sample, the instrument determines its QIP and uses the curve to find the corresponding efficiency, which is then used to calculate the DPM.[10]

Data and Protocols

Quantitative Data Summary

The key nuclear data for Promethium-147 and common parameters for LSC are summarized below.

Parameter	Value	Reference(s)
Half-Life	2.62 years	[1]
Decay Mode	Beta (β-)	[3]
Max Beta Energy	224.5 keV	[1][3]
Average Beta Energy	~62 keV	[1][2]
Primary Detection Method	Liquid Scintillation Counting	[4][5]
Typical LSC Energy Window	0 - 225 keV
Common Quench Indicators	tSIE, SIS	[6][9]

Experimental Protocol: Pm-147 Quantification by LSC

This protocol outlines the general steps for sample preparation and measurement. Note: Specific sample types (e.g., urine, environmental samples) may require extensive preliminary purification steps like ion-exchange chromatography.[4][13][14]

Caption: General experimental workflow for Pm-147 LSC analysis.

Visualizing the Quenching Effect

Quenching suppresses and shifts the beta energy spectrum to lower energies. This shift is what allows the instrument to quantify the effect and correct for it.

Caption: Diagram showing how quenching shifts the energy spectrum.

References

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. trace.tennessee.edu [trace.tennessee.edu]
• 3. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 4. High-resolution determination of 147Pm in urine using dynamic ion-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. nucleus.iaea.org [nucleus.iaea.org]
• 7. resources.revvity.com [resources.revvity.com]
• 8. hidex.com [hidex.com]
• 9. uwm.edu [uwm.edu]
• 10. revvity.com [revvity.com]
• 11. case.edu [case.edu]
• 12. Changing process leads to purer Pm-147 — and more of it [ornl.gov]
• 13. An improved method for the analysis of promethium-147 [inis.iaea.org]
• 14. osti.gov [osti.gov]

Promethium-147 Bremsstrahlung Radiation Reduction Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing Bremsstrahlung radiation from Promethium-147 (Pm-147) sources. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experiments.

Troubleshooting Guide

Problem	Possible Cause	Solution
Higher than expected radiation dose rates outside of shielding.	1. Inappropriate shielding material: Using a high-atomic number (high-Z) material like lead as the primary shield for beta particles generates significant Bremsstrahlung radiation.[1][2] 2. Insufficient shielding thickness: The primary shield may not be thick enough to stop all beta particles, or the secondary shield may be too thin to attenuate the generated Bremsstrahlung X-rays. 3. Cracks or gaps in shielding: Any discontinuities in the shielding can create pathways for radiation to escape.	1. Use a low-Z material for primary shielding: Employ materials like acrylic (Perspex/Lucite), aluminum, or plastic as the initial layer to absorb the beta particles from Pm-147 with minimal Bremsstrahlung production. A secondary layer of a high-Z material like lead can then be used to absorb the Bremsstrahlung X-rays.[3][4] 2. Verify shielding thickness: Ensure the primary shield is thick enough to stop all beta particles from Pm-147 (approximately 0.2 mm of plastic).[5] If Bremsstrahlung is still a concern, increase the thickness of the secondary high-Z shield. 3. Inspect shielding integrity: Regularly check for and seal any gaps or cracks in the shielding assembly.
Unexpected peaks in the low-energy range of the gamma spectrum.	Bremsstrahlung radiation: The interaction of beta particles from Pm-147 with shielding or other materials is producing a continuous spectrum of X-rays (Bremsstrahlung).[2][6]	Implement a layered shielding strategy: Use a low-Z material as the primary shield to minimize the production of Bremsstrahlung. If high-energy beta-emitting impurities are present, a thicker low-Z shield may be necessary.[7]
Contamination of work surfaces or equipment.	Improper handling of the Pm-147 source: Direct contact with or spillage of the radioactive material.	Follow proper handling procedures: Always use tools and indirect handling methods for unshielded sources.[5] Work in a designated area with appropriate spill containment. Regularly monitor work surfaces with a Geiger-Mueller survey meter.
Inconsistent experimental results.	Variable Bremsstrahlung production: Changes in the experimental setup, such as the position of the source relative to shielding or other materials, can alter the amount of Bremsstrahlung produced, affecting detector readings.	Standardize experimental geometry: Maintain a consistent and well-documented experimental setup. Ensure the source, shielding, and detector are in the same positions for all measurements.

Frequently Asked Questions (FAQs)

1. What is Bremsstrahlung radiation and why is it a concern with Promethium-147?

Bremsstrahlung, German for "braking radiation," is a type of electromagnetic radiation produced when charged particles, such as the beta particles emitted by Pm-147, are decelerated when they pass through matter, particularly materials with a high atomic number (high-Z).[2][6] This deceleration causes the beta particle to lose kinetic energy, which is converted into an X-ray photon. While Pm-147 itself is a low-energy beta emitter with negligible gamma emissions, the Bremsstrahlung produced can be a more penetrating form of radiation, requiring additional shielding considerations.[1][8]

2. What are the best materials for shielding Promethium-147 and reducing Bremsstrahlung?

A layered shielding approach is most effective. The primary shield, closest to the Pm-147 source, should be a low-atomic number (low-Z) material. This is because the intensity of Bremsstrahlung production is proportional to the square of the atomic number of the shielding material.[6] Following the low-Z primary shield, a high-Z material can be used to effectively absorb any Bremsstrahlung X-rays that are produced.

• Primary (Low-Z) Shielding: Acrylic (Perspex, Lucite), polystyrene, or aluminum are excellent choices.[1][3]

• Secondary (High-Z) Shielding: Lead or tungsten can be used to attenuate the Bremsstrahlung X-rays.

3. How thick should the shielding be for a Promethium-147 source?

For a pure Promethium-147 source, its low-energy beta particles can be effectively stopped by a relatively thin layer of low-Z material.

Material	Minimum Thickness for Beta Absorption
Plastic	~0.2 mm[5]
Acrylic (Perspex/Lucite)	~0.5 mm (estimated)
Aluminum	~0.1 mm (estimated)

If radioisotopic impurities with higher beta energies are present, a thicker primary shield, on the order of 5 mm of plastic, may be required to fully absorb the beta radiation and minimize Bremsstrahlung.[7] The thickness of the secondary high-Z shield will depend on the intensity of the Bremsstrahlung radiation and the desired dose reduction.

4. How can I measure the amount of Bremsstrahlung radiation being produced?

You can measure Bremsstrahlung radiation using a gamma spectrometer, such as one with a sodium iodide (NaI) or high-purity germanium (HPGe) detector. By placing a beta shield (e.g., a thin sheet of plastic) between the Pm-147 source and the detector, you can block the beta particles and measure the resulting X-ray spectrum, which will be the Bremsstrahlung radiation.

5. What handling procedures should be followed to minimize exposure?

Adherence to the ALARA (As Low As Reasonably Achievable) principle is crucial.[9]

• Time: Minimize the time spent in close proximity to the source.

• Distance: Maximize the distance from the source whenever possible.

• Shielding: Always use appropriate shielding.

• Handling: Use forceps or other remote handling tools to avoid direct contact with the source.[5]

• Monitoring: Regularly use a survey meter to check for contamination of work areas and personnel.

Experimental Protocols

Protocol 1: Evaluating the Effectiveness of Primary Shielding Materials

Objective: To determine the effectiveness of different low-Z materials in stopping beta particles from a Pm-147 source and to quantify the relative reduction in Bremsstrahlung production.

Materials:

• Promethium-147 source

• Geiger-Mueller (GM) detector with a counter

• Gamma spectrometer (e.g., NaI detector)

• Shielding materials of varying, known thicknesses (e.g., acrylic, aluminum, polystyrene)

• Lead shielding for the detector

• Calipers for thickness measurement

• Source holder and stand

Methodology:

• Background Measurement: With the Pm-147 source stored securely away from the detector, take a background radiation measurement with both the GM detector and the gamma spectrometer for a set amount of time (e.g., 10 minutes).

• Unshielded Measurement: Place the Pm-147 source in the holder at a fixed distance from the GM detector. Record the counts per minute (CPM).

• Beta Shielding Measurement:

  • Place a thin sheet of the first low-Z material (e.g., 0.2 mm acrylic) directly in front of the source, between the source and the detector.

  • Record the CPM with the GM detector. The count rate should drop significantly as the beta particles are absorbed.

  • Repeat this for increasing thicknesses of the same material until the count rate is at or near background levels.

  • Repeat for all other low-Z materials to be tested.

• Bremsstrahlung Measurement:

  • Replace the GM detector with the gamma spectrometer.

  • Place a thickness of the low-Z material sufficient to stop all beta particles (as determined in step 3) in front of the source.

  • Acquire a gamma spectrum for a set amount of time. The resulting spectrum will primarily be from Bremsstrahlung radiation.

  • Analyze the spectrum to determine the intensity of the Bremsstrahlung X-rays.

  • Repeat for each of the low-Z materials tested.

• Data Analysis:

  • Subtract the background counts from all measurements.

  • Plot the GM detector CPM versus the shielding thickness for each material to determine the minimum thickness required for complete beta absorption.

  • Compare the integrated counts in the Bremsstrahlung region of the gamma spectra for each material to assess their relative effectiveness in minimizing Bremsstrahlung production.

Visualizations

Caption: Workflow for effective reduction of Bremsstrahlung radiation from Promethium-147.

Caption: Experimental setup for measuring Bremsstrahlung radiation from a shielded Pm-147 source.

References

• 1. researchgate.net [researchgate.net]
• 2. Bremsstrahlung - Wikipedia [en.wikipedia.org]
• 3. courses.grainger.illinois.edu [courses.grainger.illinois.edu]
• 4. osti.gov [osti.gov]
• 5. case.edu [case.edu]
• 6. radiopaedia.org [radiopaedia.org]
• 7. trace.tennessee.edu [trace.tennessee.edu]
• 8. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ehs.psu.edu [ehs.psu.edu]

Technical Support Center: Promethium-147 Based Radioluminescent Materials

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Promethium-147 (Pm-147) based radioluminescent materials.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that contribute to the degradation of Pm-147 based radioluminescent materials?

A1: The long-term stability and luminosity of Promethium-147 based radioluminescent materials are primarily affected by three main factors:

• Radioactive Decay of Promethium-147: Promethium-147 has a radioactive half-life of approximately 2.62 years.[1][2] As the Pm-147 decays, the rate of beta particle emission decreases, leading to a reduction in the excitation of the phosphor and consequently, a decrease in light output.

• Phosphor Deterioration: The phosphor material, which is responsible for converting the energy from beta particles into visible light, can degrade over time.[3] Unlike alpha emitters, the low-energy beta particles from Pm-147 cause less damage to the phosphor lattice, resulting in a more stable light emission over a few years.[1][2][4] However, factors such as impurities or interaction with the binder can still lead to a gradual loss of phosphor efficiency.

• Diffusion of Radioactive Material: The way the promethium is mixed with or bound to the phosphor can influence the long-term stability.[3] If the Pm-147 is not securely incorporated, it can diffuse away from the phosphor particles, reducing the efficiency of energy transfer and light production.[3]

Q2: What is the expected luminous half-life of a Pm-147 based radioluminescent material?

A2: The luminous half-life of a Pm-147 excited material is often shorter than its radioactive half-life of 2.62 years.[1] One study on a radioluminescent paint excited by Pm-147 reported an effective luminous half-life of 12.6 months.[3] This difference is attributed to the combined effects of radioactive decay and phosphor degradation.

Q3: How does Promethium-147 compare to other isotopes used in radioluminescent materials?

A3: Promethium-147 replaced Radium-226 in many applications due to safety concerns.[1][2] Radium-226 is an alpha emitter that also produces gamma radiation and radon gas, posing a greater health risk.[4] While the alpha particles from radium are effective at exciting phosphors, they also cause significant degradation of the phosphor lattice.[4]

Tritium (H-3) is another commonly used isotope with a much longer half-life of 12.32 years.[4] It emits very low-energy beta particles that are less damaging to the phosphor than the emissions from radium.[4]

Q4: What are the common phosphor materials used with Promethium-147?

A4: Zinc sulfide (ZnS), often doped with an activator like copper, is a commonly used phosphor in radioluminescent materials, including those activated by Promethium-147.[5]

Troubleshooting Guide

Issue 1: Observed luminous decay is significantly faster than the expected 12.6-month half-life.

Possible Cause	Troubleshooting Step
Phosphor Degradation	1. Analyze the emission spectrum: A significant shift in the peak emission wavelength or a broadening of the peak could indicate changes in the phosphor crystal structure. 2. Review material preparation: Inconsistent mixing of Pm-147 and the phosphor can lead to localized areas of high radiation dose, accelerating phosphor damage. Ensure a homogeneous mixture during synthesis.
Binder Interaction	1. Evaluate the binder material: The chemical compatibility of the binder with the phosphor and the Pm-147 compound is crucial. Some binders may react with the phosphor surface over time, quenching the luminescence. 2. Test alternative binders: Experiment with different binder formulations to identify one that is more inert.
Environmental Factors	1. Assess storage and operating conditions: High temperatures or exposure to UV radiation can accelerate the degradation of both the phosphor and the binder. Store and use the materials in a controlled environment.

Issue 2: Inconsistent or non-uniform brightness across the material surface.

Possible Cause	Troubleshooting Step
Inhomogeneous Mixing	1. Refine the mixing process: The distribution of Pm-147 within the phosphor matrix must be uniform for consistent light output.[3] Re-evaluate the mixing or binding technique to ensure an even dispersion of the radioisotope.
Particle Size Variation	1. Characterize particle sizes: Significant variations in the particle size of the phosphor or the Pm-147 compound can lead to non-uniformity. Use techniques like dynamic light scattering or microscopy to analyze particle size distributions.
Binder Application	1. Optimize the application method: If the material is a paint or coating, the application technique (e.g., spraying, screen printing) should be controlled to ensure a uniform thickness and density.

Quantitative Data Summary

Parameter	Value	Reference
Promethium-147 Radioactive Half-life	~2.62 years	[1][2]
Promethium-147 Luminous Half-life (in paint)	12.6 months	[3]
Promethium-147 Beta Emission Energy (Average)	~62 keV	[6]
Promethium-147 Beta Emission Energy (Maximum)	224.5 keV	[6]
Tritium (H-3) Radioactive Half-life	12.32 years	[4]

Experimental Protocols

Protocol: Measurement of Luminous Decay

This protocol outlines a general procedure for measuring the long-term luminous decay of Promethium-147 based radioluminescent materials.

1. Sample Preparation:

• Prepare multiple identical samples of the radioluminescent material to ensure reproducibility.
• Document the exact composition, including the specific activity of Pm-147, the type of phosphor, the binder used, and the preparation method.

2. Initial Luminance Measurement:

• Use a calibrated photometer or spectroradiometer to measure the initial luminance (in candelas per square meter, cd/m²) of each sample.
• The measurement should be performed in a dark environment to avoid interference from ambient light.
• Record the full emission spectrum to establish a baseline.

3. Long-Term Stability Testing:

• Store the samples in a controlled environment with constant temperature and humidity. Shield the samples from external light sources.
• At regular intervals (e.g., weekly for the first few months, then monthly), measure the luminance of each sample using the same instrument and measurement geometry as the initial measurement.
• Record the date, time, and luminance value for each measurement.

4. Data Analysis:

• Plot the luminance as a function of time for each sample.
• Fit the data to an exponential decay model to determine the luminous half-life.
• Analyze any changes in the emission spectrum over time, such as shifts in the peak wavelength or changes in the spectral shape.

Visualizations

Caption: Degradation pathway of Pm-147 radioluminescent materials.

Caption: Troubleshooting workflow for rapid luminosity decay.

References

• 1. radiacode.com [radiacode.com]
• 2. radiacode.com [radiacode.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Radioluminescence - Sciencemadness Wiki [sciencemadness.org]
• 5. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 6. trace.tennessee.edu [trace.tennessee.edu]

Technical Support Center: Promethium-147 Decontamination

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper procedures for decontaminating spills involving Promethium-147 (Pm-147). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary radiation hazards associated with Promethium-147?

A1: Promethium-147 is a low-energy beta emitter.[1] The primary hazards are internal exposure through inhalation or ingestion and potential skin contamination from direct contact. While the beta particles have low penetration power and can be shielded by thin materials like plastic, prolonged skin exposure can cause burns.[1] Internal deposition can lead to a significant radiation dose to tissues.

Q2: What immediate steps should I take if I spill Promethium-147?

A2: In the event of a Pm-147 spill, the immediate priorities are to alert others, confine the spill, and assess the situation. Follow the "A-C-T" principle:

• Alert: Notify all personnel in the immediate area of the spill.

• Confine: Cover liquid spills with absorbent materials and prevent the spread of powders.

• Telephone: Contact your institution's Radiation Safety Officer (RSO).

Q3: What personal protective equipment (PPE) is required when cleaning up a Pm-147 spill?

A3: At a minimum, personnel involved in the cleanup of a Pm-147 spill should wear a lab coat, safety glasses, and disposable gloves. For larger spills or where there is a risk of airborne contamination, additional PPE such as shoe covers and respiratory protection may be necessary as determined by your institution's RSO.

Q4: How do I monitor for Promethium-147 contamination?

A4: Due to its low-energy beta emissions, Promethium-147 is not easily detected with all survey meters. A Geiger-Müller (GM) pancake probe is recommended for surveying surfaces.[1] Wipe tests are essential for detecting removable contamination and should be analyzed with a liquid scintillation counter or a proportional counter.[1]

Q5: What are the disposal requirements for waste contaminated with Promethium-147?

A5: All materials used in the decontamination process, including absorbent paper, gloves, and other disposable PPE, must be treated as radioactive waste. Segregate the waste as required by your institution's radioactive waste disposal procedures. Contact your Environmental Health and Safety (EHS) or RSO for specific disposal instructions.

Troubleshooting Guides

Problem: I've completed the decontamination procedure, but my survey meter still shows readings above background.

• Possible Cause: Residual contamination may still be present on the surface.

• Solution: Repeat the decontamination procedure, using a fresh solution of decontaminating agent and new absorbent materials. If readings persist, the contamination may have penetrated the surface. In such cases, it may be necessary to remove or shield the contaminated material. Consult with your RSO for further guidance.

Problem: A team member has suspected skin contamination with Promethium-147.

• Action: Immediately flush the affected area with lukewarm water and a mild soap. Do not use harsh chemicals or abrasive brushes, as this can increase skin absorption. After washing, gently blot the skin dry with a soft towel. Survey the skin for any remaining contamination. If contamination persists after several washes, seek medical attention and inform your RSO.

Problem: A piece of equipment has become contaminated with Promethium-147.

• Solution: The decontamination method will depend on the equipment's material and sensitivity. For non-porous surfaces, cleaning with a suitable decontamination solution is often effective. For sensitive or electronic equipment, consult the manufacturer's instructions and your RSO before attempting decontamination. It may be necessary to take the equipment out of service until it can be properly decontaminated or decays to a safe level.

Quantitative Data on Decontamination

While specific quantitative data for the effectiveness of various decontamination agents on Promethium-147 is not widely available in published literature, the following table provides general guidance based on data for other beta-emitting radionuclides and regulatory limits. It is crucial to perform site-specific tests to validate the effectiveness of any decontamination procedure.

Decontaminating Agent	Typical Removal Efficiency for Beta Emitters	Applicable Surfaces	Considerations
Mild Soap and Water	>90% for non-porous surfaces	Glass, stainless steel, plastics	Gentle on most surfaces; may require multiple applications.
Commercial Decontaminants (e.g., Radiacwash™, Count-Off™)	Up to 99%	Most laboratory surfaces	Follow manufacturer's instructions for dilution and application.
3% Citric Acid Solution	Variable; effective for some metal ions	Metal surfaces	Can be corrosive to some materials.
Regulatory Surface Contamination Limit	< 2,200 dpm/100 cm² [2]	Removable contamination on surfaces	This is a common limit for devices and may be used as a clearance goal.

dpm = disintegrations per minute

Experimental Protocols

Protocol 1: Decontamination of a Minor Liquid Promethium-147 Spill on a Benchtop

• Preparation: Don appropriate PPE (lab coat, safety glasses, double gloves). Prepare a spill kit containing absorbent materials, decontamination solution (e.g., mild soap and water or a commercial decontaminant), waste bags, and forceps.

• Containment: Gently place absorbent paper over the spill, working from the outside in to prevent spreading.

• Removal of Absorbent Material: Using forceps, carefully remove the saturated absorbent paper and place it in a designated radioactive waste bag.

• Initial Decontamination: Apply the decontamination solution to a clean piece of absorbent material and wipe the spill area, again working from the outside in.

• Monitoring: Perform a wipe test on the decontaminated area. Use a GM pancake probe to survey the area for any remaining contamination.

• Repeat if Necessary: If the wipe test or survey indicates contamination above the established limits, repeat the decontamination steps.

• Final Survey: Once the area is confirmed to be clean, perform a final survey of the area and yourself to ensure no cross-contamination has occurred.

• Waste Disposal: Seal the radioactive waste bag, label it appropriately, and dispose of it according to your institution's procedures.

Protocol 2: Personnel Decontamination for Skin Contamination

• Immediate Action: Remove any contaminated clothing and place it in a labeled radioactive waste bag.

• Washing: Flush the affected skin area with copious amounts of lukewarm water for several minutes.

• Gentle Cleansing: Lather the area with a mild soap and continue to wash gently. Avoid breaking the skin.

• Rinsing: Thoroughly rinse the soap from the skin with lukewarm water.

• Drying: Gently blot the skin dry with a clean, soft cloth. Do not rub the skin.

• Monitoring: Use a GM pancake probe to survey the decontaminated skin area.

• Repeat if Necessary: If contamination is still detected, repeat the washing and rinsing steps.

• Seek Assistance: If contamination persists after three to four washing cycles, or if the skin becomes irritated, stop and seek guidance from the RSO and medical personnel.

Visualizations

References

• 1. case.edu [case.edu]
• 2. eCFR :: 10 CFR Part 32 Subpart B -- Generally Licensed Items [ecfr.gov]

Technical Support Center: Promethium-147 Sample Preparation and Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with Promethium-147 (Pm-147) sample preparation for analysis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental workflows.

Issue: Low Yield or Poor Recovery of Pm-147 After Separation

Possible Cause	Troubleshooting Step
Incomplete Elution from Chromatography Resin: Pm-147 may be strongly retained on the column (e.g., LN Resin, DGA Resin).	- Verify Eluent Composition and Volume: Ensure the correct concentration and sufficient volume of the eluting acid (e.g., nitric acid, hydrochloric acid) are used. - Adjust Flow Rate: A slower flow rate can improve the interaction between the eluent and the resin, facilitating more complete elution. - Consider a Stronger Eluent: If Pm-147 is still retained, a higher concentration of the eluting acid or a different complexing agent may be necessary.
Co-precipitation with Other Elements: Pm-147 can co-precipitate with other lanthanides or matrix components, especially if their concentrations are high.	- Optimize pH: Ensure the pH of the solution is optimized for selective precipitation or to keep Pm-147 in solution during the removal of interfering ions. - Use of Masking Agents: Employ masking agents like DTPA or NTA to chelate interfering ions and prevent their co-precipitation with Pm-147.[1]
Adsorption to Labware: Pm-147 can adsorb to the surfaces of glassware and plastics, especially at low concentrations and neutral or basic pH.	- Acidify Solutions: Keep solutions acidic (typically pH < 3) to minimize adsorption. - Pre-treat Labware: Pre-condition labware by rinsing with a solution of similar composition to the sample matrix (without the analyte) to block active adsorption sites. - Use Appropriate Materials: Polypropylene or polyethylene plastics are often preferred over glass for handling low-concentration radionuclide solutions to reduce adsorption.
Inaccurate Yield Tracer Measurement: The recovery of the yield tracer (e.g., Pm-145) may not accurately reflect the recovery of Pm-147.	- Ensure Isotopic Exchange: Allow sufficient time for the tracer to equilibrate with the sample and achieve isotopic exchange. - Verify Tracer Calibration: Regularly check the calibration of the tracer solution. - Select an Appropriate Tracer: Use a tracer with similar chemical behavior to Pm-147. Pm-145 is an excellent choice due to its identical chemistry.[2]

Issue: High Background or Unexpected Peaks in Liquid Scintillation Counting (LSC)

Possible Cause	Troubleshooting Step
Chemiluminescence or Photoluminescence: Chemical reactions in the LSC cocktail or exposure of the vial to light can produce non-radioactive light emissions.	- Dark Adaptation: Allow samples to sit in the dark within the LSC counter for several hours before counting to allow for the decay of luminescence. - Use Antistatic Vials: Static electricity can also induce luminescence. Use vials designed to minimize static charge. - Check for Chemical Incompatibilities: Ensure the sample matrix is compatible with the LSC cocktail to prevent chemical reactions that cause luminescence.
Radioisotopic Impurities: The presence of other beta- or alpha-emitting radionuclides in the final sample.	- Improve Separation Efficiency: Re-evaluate and optimize the separation and purification protocol to remove interfering isotopes. This may involve additional chromatography steps or the use of different resins.[3][4] - Spectral Analysis: Use LSC software with spectral analysis capabilities to identify and potentially deconvolve the spectra of interfering radionuclides.
Quenching: The sample matrix (e.g., color, chemical impurities) can interfere with the transfer of energy from the beta particle to the scintillator, reducing counting efficiency.	- Sample Dilution: Dilute the sample to reduce the concentration of quenching agents. - Use a Quench-Resistant Cocktail: Select a modern LSC cocktail designed to handle challenging sample matrices.[5][6] - Employ Quench Correction: Use the instrument's quench correction curves (e.g., tSIE/AEC) to accurately determine the disintegration rate (DPM) from the measured counts per minute (CPM).[7][8]
Contamination of LSC Vials or Cocktail: External or internal contamination of the vial or contamination of the stock LSC cocktail.	- Wipe Test Vials: Before placing them in the counter, wipe the exterior of the vials to check for external contamination. - Run Blank Samples: Regularly count blank samples (cocktail only) to check for contamination of the cocktail or vials.

Frequently Asked Questions (FAQs)

Sample Preparation and Purification

• Q1: What are the primary radioisotopic impurities I should be concerned about when preparing Pm-147 samples? A1: The most common radioisotopic impurities depend on the production method. If produced by neutron irradiation of Neodymium-146 (Nd-146), you should be concerned with the precursor Nd-147 and neutron capture products like Promethium-148m and Promethium-148g.[9] If separated from fission products, a wider range of fission and activation products can be present, including other lanthanides (e.g., Ce-144, Eu-154, Eu-155), actinides (e.g., Am-241, Cm-244), and others like Co-60 and Ir-192.[1][4]

• Q2: Why is it so difficult to separate Promethium-147 from other lanthanides and actinides? A2: The difficulty arises from the very similar chemical properties of trivalent lanthanides and minor actinides. They share a common +3 oxidation state and have very similar ionic radii, which makes their differentiation by chemical means challenging.[3][10]

• Q3: What is the TALSPEAK process and when should I consider using it? A3: TALSPEAK (Trivalent Actinide Lanthanide Separation by Phosphorus-reagent Extraction from Aqueous Komplexes) is a solvent extraction process designed for the group separation of trivalent actinides from lanthanides.[11] It is particularly useful when you need to separate americium and curium from the lanthanide fraction. The process uses an acidic organophosphorus extractant (like HDEHP) and an aqueous phase containing a polyaminocarboxylic acid chelating agent (like DTPA) and a carboxylic acid buffer.[12][13]

• Q4: What are the advantages of using extraction chromatography resins like LN Resin over traditional solvent extraction? A4: Extraction chromatography combines the selectivity of solvent extraction with the ease of use of column chromatography. It minimizes the use of organic solvents, reduces secondary waste generation, and can be more easily automated. Resins like LN Resin, which contains HDEHP, are effective for separating lanthanides.[14][15]

Analysis and Measurement

• Q5: Can I use gamma spectrometry to quantify my Pm-147 sample? A5: Direct quantification of Pm-147 by gamma spectrometry is very difficult. This is because Pm-147 is a pure beta emitter with an extremely weak gamma-ray at 121 keV, with an intensity of only about 0.00285%.[2][9] However, gamma spectrometry is an essential tool for identifying and quantifying gamma-emitting radioisotopic impurities in your sample.[9]

• Q6: What is the most appropriate method for quantifying Pm-147? A6: Liquid Scintillation Counting (LSC) is the most common and effective method for quantifying the beta emissions from Pm-147.[7][16] It offers high counting efficiency for the low-energy beta particles of Pm-147 (maximum energy of 224.5 keV).[9]

• Q7: How do I prepare my purified Pm-147 sample for Liquid Scintillation Counting? A7: The purified Pm-147, typically in a dilute acid solution (e.g., HNO₃ or HCl), is pipetted directly into a liquid scintillation vial. A compatible liquid scintillation cocktail is then added. The cocktail contains a solvent and scintillators that produce light when they interact with the beta particles from Pm-147. The vial is then counted in an LSC.[7][17]

Safety

• Q8: What are the key safety precautions when handling unsealed Pm-147 sources? A8: Always work in a designated radioactive materials area. Use a fume hood or glove box to prevent inhalation. Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and two pairs of disposable gloves. Shielding with low atomic number materials like plastic or acrylic is necessary to protect against beta radiation. Monitor your work area and yourself for contamination frequently.[18][19]

• Q9: What should I do in case of a Pm-147 spill? A9: For a minor spill, alert others in the area, contain the spill with absorbent materials, and clean the area from the outside in using a suitable decontamination solution. For a major spill, evacuate the area, restrict access, and contact your institution's Radiation Safety Officer immediately.[20]

Quantitative Data Summary

Table 1: Performance of Promethium-147 Separation Methods

Separation Method	System	Separation Factor / Decontamination Factor (DF)	Recovery	Radionuclide Purity	Reference
Solvent Extraction / Ion Exchange	Multi-step process with TBP, D2EHPA, and Dowex 50W-X8 ion exchanger	Not specified	77.8% (with DTPA)	98.6% (with DTPA)	[1]
Solvent Extraction / Ion Exchange	Multi-step process with TBP, D2EHPA, and Dowex 50W-X8 ion exchanger	Not specified	87.3% (with NTA)	99.5% (with NTA)	[1]
TALSPEAK Process	HDEHP extractant and DTPA aqueous complexant	Am³⁺/Nd³⁺ separation factor of ~100	Not specified	Not specified	[11][12]
Extraction Chromatography	TRU Resin and TEVA Resin for Am separation	DF > 20,000 for Am/lanthanides	Not specified	Not specified	[3]
Extraction Chromatography	LN Resin	Mass separation factor of >10⁴ between Pm and Nd (after two rounds)	>88% (using Gd-148 tracer)	Excellent decontamination from Co-60, Cs-137, Sr-90	[14][20]

Table 2: Liquid Scintillation Counting Performance for Beta Emitters

LSC Cocktail	Quench Level	Counting Efficiency (³H)	Counting Efficiency (¹⁴C)	Background (cpm)	Reference
Ultima Gold AB	Low	Not specified	Not specified	0.056 (in ²⁴¹Am window)	[6]
Insta-Gel Plus	Not specified	Significantly above average for low-energy beta emitters	About average for high-energy beta emitters	Not specified	[5]
OptiPhase HiSafe 3	High	Not specified	Not specified	Spillover of 4%	[6]
Ultima Gold XR	High	Below average for low-energy beta emitters	Below average for high-energy beta emitters	Spillover of 10.5%	[6]
General LSC	Ideal	~30%	~95%	Not specified	[17][21]

Experimental Protocols

Protocol 1: Separation of Pm-147 from Lanthanides using LN Resin

This protocol is a general guideline for separating Pm-147 from other lanthanides using Eichrom's LN Resin.

• Column Preparation:

  • Use a pre-packed LN Resin column or prepare a column with approximately 1.6 g of LN Resin.

  • Precondition the column by passing 5-10 column volumes of 0.1 M nitric acid through it.

• Sample Preparation and Loading:

  • Evaporate the sample containing Pm-147 and other lanthanides to dryness.

  • Re-dissolve the residue in a small volume of 0.2 M nitric acid. If iron is present, add ascorbic acid to reduce Fe(III) to Fe(II).[14]

  • Load the sample solution onto the preconditioned LN Resin column.

• Elution of Interfering Elements:

  • Wash the column with 0.15 M nitric acid to elute americium and other non-lanthanide elements. The volume will depend on the column size and should be determined experimentally.

  • Continue washing with increasing concentrations of nitric acid to selectively elute different lanthanides. For example, a 0.25 M nitric acid wash can be used to elute the Pm/Sm fraction.[22]

• Elution of Pm-147:

  • Elute the purified Pm-147 fraction using 1 M nitric acid.[14]

  • Collect the eluate in fractions and analyze each fraction by liquid scintillation counting to locate the Pm-147 peak.

• Post-Elution:

  • The collected Pm-147 fraction is ready for source preparation for LSC analysis.

Protocol 2: Liquid Scintillation Counting of Pm-147

This protocol provides a general procedure for the quantification of Pm-147 using LSC.

• Sample Preparation:

  • Pipette a precise aliquot (e.g., 1 mL) of the purified Pm-147 solution into a 20 mL glass or low-potassium plastic liquid scintillation vial.

  • Add 10-15 mL of a high-efficiency liquid scintillation cocktail (e.g., Ultima Gold™, Insta-Gel™) to the vial.

• Blank and Standard Preparation:

  • Prepare a blank sample containing the same volume of 0.1 M nitric acid (or the final matrix of your sample) and the LSC cocktail.

  • If available, prepare a standard sample using a known activity of a certified Pm-147 standard solution.

• Counting:

  • Cap the vials tightly and shake gently to mix the sample and cocktail.

  • Wipe the outside of the vials to remove any static charge or contamination.

  • Load the vials into the liquid scintillation counter.

  • Allow the samples to dark-adapt inside the counter for at least one hour to minimize photoluminescence and chemiluminescence.

  • Set the counting window for Pm-147 (typically an open window for low-energy beta emitters).

  • Count the samples for a sufficient time to achieve the desired statistical precision.

• Data Analysis:

  • Subtract the background count rate (from the blank sample) from the sample count rates.

  • Use the instrument's quench correction feature to convert the measured CPM to DPM.

  • Calculate the activity concentration of Pm-147 in the original sample, accounting for the aliquot volume and any dilutions.

Visualizations

References

• 1. Chemical study on the separation and purification of promethium-147 (Journal Article) | ETDEWEB [osti.gov]
• 2. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 3. d-nb.info [d-nb.info]
• 4. eichrom.com [eichrom.com]
• 5. researchgate.net [researchgate.net]
• 6. A comparison of four aqueous-miscible liquid scintillation cocktails with an alpha/beta discriminating Wallac 1415 liquid scintillation counter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nucleus.iaea.org [nucleus.iaea.org]
• 8. csun.edu [csun.edu]
• 9. trace.tennessee.edu [trace.tennessee.edu]
• 10. RADIOCHEMICAL SEPARATION OF LANTHANIDES IN FISSION PRODUCTS (Journal Article) | OSTI.GOV [osti.gov]
• 11. The Chemistry of TALSPEAK: A Review of the Science... | ORNL [ornl.gov]
• 12. researchgate.net [researchgate.net]
• 13. osti.gov [osti.gov]
• 14. eichrom.com [eichrom.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 18. Changing process leads to purer Pm-147 — and more of it [ornl.gov]
• 19. researchgate.net [researchgate.net]
• 20. stacks.cdc.gov [stacks.cdc.gov]
• 21. lifesci.dundee.ac.uk [lifesci.dundee.ac.uk]
• 22. eichrom.com [eichrom.com]

Technical Support Center: Promethium-147 Radioluminescent Light Sources

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Promethium-147 (Pm-147) based light sources. The information is designed to address common issues encountered during experimental work, with a focus on mitigating phosphor degradation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of brightness degradation in my Pm-147 light source?

A1: The gradual loss of brightness in a Pm-147 light source is primarily due to two factors: the radioactive decay of the Promethium-147 isotope and the degradation of the phosphor material itself.[1] Pm-147 has a half-life of approximately 2.62 years, meaning that the amount of beta radiation produced, and thus the light output, will decrease by half over this period.[2][3] The constant bombardment of the phosphor by beta particles also causes damage to the crystal lattice of the phosphor, reducing its efficiency in converting beta radiation into light.[1]

Q2: My new light source is significantly dimmer than expected. What are the possible causes?

A2: Several factors could contribute to a new light source being dimmer than anticipated:

• Incorrect Phosphor Loading: The concentration of the phosphor in the binder material may be too low, resulting in insufficient light production.

• Poor Binder Selection: The binder used to suspend the phosphor may not be transparent enough to the emitted light or could be quenching the luminescence.

• Inadequate Mixing: If the Pm-147 and phosphor are not uniformly mixed, there will be "dead spots" with low light emission.

• Contamination: Impurities in the phosphor or binder can act as quenching agents, reducing the light output.

• Incorrect Measurement Setup: Ensure your light measurement equipment is calibrated correctly and that the geometry of the measurement is consistent.

Q3: I'm observing a shift in the emission spectrum of my phosphor over time. What could be the cause?

A3: A shift in the emission spectrum, often a "red shift," can occur as the phosphor degrades. This is typically due to changes in the crystal structure of the phosphor material caused by the continuous beta irradiation. These changes can alter the energy levels within the phosphor, leading to the emission of light at different wavelengths.[4] Additionally, chemical reactions between the phosphor and the binder or encapsulant, potentially accelerated by the radiation, can also lead to changes in the emission spectrum.

Q4: Can environmental factors like temperature and humidity affect my light source?

A4: Yes, environmental factors can significantly impact the performance and longevity of your light source.

• Temperature: High temperatures can accelerate the degradation of both the phosphor and the binder material.[5] It can also lead to a temporary decrease in light output, a phenomenon known as thermal quenching.

• Humidity: Moisture can be detrimental to many phosphor materials, particularly sulfide-based phosphors like zinc sulfide (ZnS).[6] It can lead to hydrolysis and the formation of non-luminescent species on the phosphor surface, causing a decrease in brightness.[5]

Q5: What are some common phosphor materials used with Promethium-147?

A5: The most common phosphor used in conjunction with Pm-147 is copper-activated zinc sulfide (ZnS:Cu).[1] This phosphor is known for its high efficiency in converting beta radiation to visible light, typically emitting a green glow. Other activators can be used with ZnS to produce different colors. The choice of phosphor depends on the desired light output characteristics and the specific experimental requirements.

Troubleshooting Guides

Issue 1: Rapid Loss of Brightness

If your light source is losing brightness faster than can be explained by the half-life of Pm-147 alone, consider the following troubleshooting steps:

Possible Cause	Troubleshooting Step	Recommended Action
Phosphor Degradation	Analyze the emission spectrum for any shifts.	Consider using a more radiation-hard phosphor or applying a protective coating.
Binder Degradation	Inspect the binder for yellowing or cracking.	Select a binder with higher radiation and thermal stability.
Environmental Factors	Monitor the temperature and humidity of the experimental setup.	Implement better environmental controls, such as a dry, temperature-controlled enclosure.
Contamination	Review the fabrication process for potential sources of contamination.	Ensure high-purity materials and clean fabrication techniques.

Issue 2: Inconsistent or Non-Uniform Light Output

For light sources exhibiting patchiness or inconsistent brightness across their surface:

Possible Cause	Troubleshooting Step	Recommended Action
Poor Mixing	Visually inspect the light source under magnification for clumps or uneven distribution of the phosphor.	Optimize the mixing process to ensure a homogenous dispersion of the phosphor and Pm-147.
Settling of Phosphor	If the binder has a low viscosity, the phosphor may settle before the binder cures.	Use a thixotropic agent in the binder or a binder with a higher viscosity.
Uneven Coating	Examine the thickness of the phosphor layer across the substrate.	Refine the coating technique (e.g., screen printing, spin coating) to achieve a uniform thickness.

Data on Phosphor Degradation

The following table summarizes typical degradation characteristics of a Promethium-147 activated zinc sulfide (ZnS:Cu) phosphor light source. Note that these values can vary depending on the specific formulation and environmental conditions.

Parameter	Value	Notes
Promethium-147 Half-life	2.62 years	The fundamental limit on the light source's lifespan.[2][3]
Effective Luminous Half-life	1 to 2 years	This is shorter than the isotopic half-life due to phosphor degradation.
Initial Brightness Loss	Can be more rapid in the first few hundred hours	This is often attributed to the annealing of initial defects in the phosphor.
Primary Degradation Mechanism	Crystal lattice damage from beta particles	Leads to the creation of non-radiative recombination centers.[1]

Experimental Protocols

Protocol 1: Surface Passivation of Zinc Sulfide Phosphor to Mitigate Degradation

This protocol describes a method to apply a protective coating to zinc sulfide phosphors to reduce degradation from environmental factors and beta radiation.

Materials:

• Zinc sulfide (ZnS:Cu) phosphor powder

• Hexamethyldisilazane (HMDS) or a similar silanizing agent

• Anhydrous toluene or hexane

• Inert gas (e.g., Argon or Nitrogen)

• Glass reaction vessel with a magnetic stirrer

• Heating mantle

• Vacuum oven

Procedure:

• Drying the Phosphor: Dry the ZnS:Cu phosphor powder in a vacuum oven at 120°C for at least 4 hours to remove any adsorbed water.

• Preparation of the Silanization Solution: In a dry, inert atmosphere (e.g., a glovebox), prepare a 5% (v/v) solution of HMDS in anhydrous toluene.

• Surface Treatment:

  • Transfer the dried phosphor powder to the glass reaction vessel.

  • Add the silanization solution to the phosphor powder at a ratio of 10 mL of solution per gram of phosphor.

  • Stir the suspension at room temperature for 2 hours under an inert atmosphere.

• Washing:

  • Allow the phosphor to settle and decant the supernatant.

  • Wash the phosphor three times with anhydrous toluene to remove any unreacted HMDS.

• Drying: Dry the coated phosphor in a vacuum oven at 80°C for 2 hours.

• Characterization: The passivated phosphor can now be incorporated into a binder for the fabrication of a light source. The effectiveness of the passivation can be evaluated by comparing the degradation rate of light sources made with coated and uncoated phosphors under accelerated aging conditions.

Protocol 2: Accelerated Aging Test for Promethium-147 Light Sources

This protocol outlines a method for accelerating the aging of Pm-147 light sources to predict their long-term performance.

Equipment:

• Temperature and humidity controlled environmental chamber

• Spectrometer or photometer for light output measurement

• Fixture to hold the light source in a consistent position for measurement

Procedure:

• Initial Characterization: Measure the initial brightness and emission spectrum of the newly fabricated light sources at a standard temperature and humidity (e.g., 25°C, 50% RH).

• Accelerated Aging Conditions: Place the light sources in the environmental chamber set to elevated temperature and humidity. Common conditions include:

  • High Temperature: 60°C to 85°C

  • High Humidity: 85% RH

• Periodic Measurements: At regular intervals (e.g., every 24, 48, or 100 hours), remove the light sources from the chamber and allow them to equilibrate to the standard measurement conditions.

• Data Collection: Measure the brightness and emission spectrum of each light source.

• Data Analysis: Plot the brightness as a function of time at the accelerated conditions. This data can be used to model the degradation rate and estimate the effective luminous half-life. It is important to note that the acceleration factor will depend on the specific materials and conditions and may not have a simple linear relationship with real-time aging.

Visualizations

Caption: Experimental workflow for the fabrication and testing of Promethium-147 light sources.

Caption: A logical decision tree for troubleshooting common issues in Promethium-147 light sources.

References

• 1. physicsopenlab.org [physicsopenlab.org]
• 2. mystore.malvernpanalytical.com [mystore.malvernpanalytical.com]
• 3. trace.tennessee.edu [trace.tennessee.edu]
• 4. paclights.com [paclights.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Promethium-147 Betavoltaic Cell Power Output

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments with Promethium-147 (Pm-147) betavoltaic cells.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the power output of a Pm-147 betavoltaic cell?

A1: The power output of a Pm-147 betavoltaic cell is primarily determined by a combination of factors related to the radioisotope source and the semiconductor transducer. Key considerations include the selection of the semiconductor material, the thickness of the Pm-147 source, the design of the semiconductor junction, and environmental conditions during fabrication and operation.[1][2] The efficiency of a betavoltaic device is also influenced by the bandgap of the semiconductor, as this affects the open-circuit voltage.[3][4]

Q2: Which semiconductor materials are most suitable for use with Pm-147 sources?

A2: Wide-bandgap semiconductors are often favored for their potential for higher conversion efficiencies and radiation hardness.[4] Materials such as Silicon Carbide (4H-SiC), Gallium Nitride (GaN), and diamond are commonly investigated for use with Pm-147.[1][2] The choice of semiconductor should consider factors like the backscattering coefficient, efficiency of electron-hole pair generation, and radiation damage threshold.[1] For planar battery configurations, a Schottky diamond junction with a Pm-147 source is recommended, while for 3D structures, Silicon (Si) in combination with Pm-147 can be advantageous.[1][2]

Q3: How does the thickness of the Pm-147 source affect the cell's performance?

A3: The thickness of the Pm-147 source is a critical parameter that requires optimization. As the source thickness increases, the number of emitted beta particles initially rises, leading to a higher potential power output. However, beyond an optimal thickness, the effect of self-absorption within the source material becomes significant, where beta particles are absorbed within the source itself and do not reach the semiconductor transducer.[5][6] For a Pm-147 source with a GaN transducer, the optimal thickness is around 10 μm, as this allows for nearly saturated energy deposition in the transducer.[7] MCNP simulations have shown that a source thickness of 0.005 cm is ideal for maximizing the number of particles reaching the transducer with minimal material usage.[6]

Q4: What is the impact of environmental moisture on Pm-147 betavoltaic cells?

A4: Environmental moisture can have a significant negative impact on the performance of Pm-147 betavoltaic cells, particularly when using Promethium-147(III) chloride (PmCl3) as the source material. The dried PmCl3 layers are sensitive to moisture in the laboratory air, which can be absorbed and subsequently lower the maximum power point (MPP) of the cell.[8] It is crucial to control moisture during the fabrication and testing process to ensure optimal and stable performance.

Q5: What are the primary energy loss mechanisms in a Pm-147 betavoltaic cell?

A5: Energy losses in betavoltaic cells can be attributed to several factors. Directional losses occur because beta particles are emitted isotropically from the source, and only a fraction travel toward the semiconductor. Self-absorption within the source material, as mentioned earlier, is another major loss mechanism.[3] Within the semiconductor, recombination of electron-hole pairs before they are collected at the electrodes reduces the output current.[5] The efficiency of a betavoltaic device can be limited by these factors to 1-2% in traditional co-planar structures.[3]

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Low Power Output	1. Sub-optimal Pm-147 source thickness: The source may be too thin (insufficient beta emission) or too thick (excessive self-absorption).[5][6] 2. Poor coupling between source and semiconductor: Inefficient transfer of beta particles to the active region of the semiconductor. 3. High carrier recombination rate: Electron-hole pairs are recombining before being collected.[5] 4. Inappropriate semiconductor material: The chosen semiconductor may not be well-matched to the Pm-147 beta spectrum.[1]	1. Optimize source thickness: Use modeling tools like MCNP to determine the optimal source thickness for your specific semiconductor.[6] For GaN, a thickness of around 10 μm is a good starting point.[7] 2. Improve source-semiconductor interface: Ensure close and uniform contact between the source and the semiconductor surface. Consider 3D device architectures to increase the interaction area.[3] 3. Enhance carrier collection: Optimize the doping profile and thickness of the semiconductor layers to maximize the depletion region width. Consider using a PIN junction to create a wider collection region.[7] 4. Select a suitable semiconductor: Refer to the literature to choose a semiconductor with a high efficiency for converting the energy of Pm-147 beta particles. Wide-bandgap semiconductors like 4H-SiC and GaN are often good choices.[1]
Inconsistent or Degrading Performance	1. Moisture absorption by the Pm-147 source: Particularly relevant for PmCl3 sources, moisture can degrade performance over time.[8] 2. Radiation damage to the semiconductor: High-energy beta particles can create defects in the semiconductor lattice, reducing carrier lifetime and efficiency.[3] 3. Temperature fluctuations: The performance of semiconductor devices is temperature-dependent.[6]	1. Control environmental moisture: Fabricate and test the device in a controlled environment such as a glove box with a desiccant.[9] During source deposition, continuous heating (e.g., at 125 °C) can help mitigate moisture absorption.[9] Store the completed device in a light-tight and airtight enclosure with desiccants like Drierite and silica gel.[9] 2. Choose radiation-hard materials: Wide-bandgap semiconductors like SiC and GaN are generally more resistant to radiation damage than silicon.[4] 3. Stabilize operating temperature: Conduct experiments in a temperature-controlled chamber to ensure consistent measurements.[6]
Low Fill Factor (FF)	1. High series resistance: Resistance in the contacts or semiconductor material can lead to power loss. 2. High shunt resistance: Defects in the p-n junction can create alternative current paths.	1. Optimize contacts: Ensure low-resistance ohmic contacts to the semiconductor. 2. Improve junction quality: Optimize the fabrication process to minimize defects in the semiconductor crystal and at the junction interface.
Discrepancy Between Simulated and Experimental Results	1. Inaccurate model parameters: The material properties or source characteristics used in the simulation may not accurately reflect the experimental conditions. 2. Presence of traps in the semiconductor: Defects in the semiconductor can act as traps for charge carriers, reducing the output current. This is a known issue in materials like GaN.[7]	1. Refine simulation model: Use experimentally measured parameters for your materials and source wherever possible. 2. Account for non-ideal effects: Incorporate trap states and other defects into your semiconductor device model to better reflect reality. The presence of acceptor traps in GaN has been shown to significantly reduce power output.[7]

Quantitative Data Summary

Table 1: Performance of Promethium-147 Betavoltaic Cells with Different Semiconductors

Semiconductor	Device Structure	Pm-147 Source Activity/Thickness	Max. Power Output Density (Pmax)	Conversion Efficiency (η)	Reference
4H-SiC	Planar	1,680 mCi/cm²	3.19 µW/cm²	1.04%	[10]
GaN	PIN Junction	10 µm	35.68 ± 0.3 µW/cm²	6.69% ± 0.06%	[7]
GaN (with traps)	PIN Junction	10 µm	22.81 µW/cm²	-	[7]
InGaP/GaAs	Heterojunction	-	0.4366 µW/cm²	11.91%	[7]
Si	n/p junction	-	A few milliwatts from ~2 cubic inches	-	[11]

Table 2: Key Properties of Selected Semiconductors for Betavoltaic Applications

Semiconductor	Bandgap (eV)	Avg. Energy per e-h pair (eV)	Radiation Hardness
Si	1.12	3.6	Moderate
4H-SiC	3.26	7.8	High
GaN	3.4	8.9	High
Diamond	5.5	13	Very High

Experimental Protocols

Protocol 1: Fabrication of a Planar Pm-147 Betavoltaic Cell

This protocol provides a general methodology for fabricating a planar Pm-147 betavoltaic cell. Specific parameters will need to be optimized based on the chosen semiconductor and available equipment.

• Semiconductor Preparation:

  • Begin with a semiconductor wafer with the desired doping profile (e.g., a p-n junction or a PIN structure).

  • Clean the wafer using a standard solvent cleaning procedure (e.g., acetone, methanol, deionized water).

  • Deposit metal contacts (e.g., via thermal evaporation or sputtering) to form the anode and cathode.

• Source Deposition (in a fume hood or glove box):

  • Mount the semiconductor device on a stable platform.

  • Prepare a solution of Promethium-147(III) chloride (PmCl3).

  • Using a micropipette, carefully dispense a known volume of the PmCl3 solution onto the active area of the semiconductor device.

  • To mitigate moisture effects, consider gently heating the substrate during deposition (e.g., on a hotplate at 125 °C).[9]

  • Allow the solvent to evaporate, leaving a thin film of Pm-147.

  • Repeat the deposition process until the desired source activity or thickness is achieved.

• Encapsulation:

  • To protect the device and for radiological safety, encapsulate the cell. This can be done using a suitable epoxy or by sealing it in a custom-designed package.

  • The encapsulation should be transparent to beta particles if applied over the active area, or it should only cover the non-active areas.

Protocol 2: I-V Characterization of a Pm-147 Betavoltaic Cell

This protocol outlines the procedure for measuring the current-voltage (I-V) characteristics of a betavoltaic cell to determine its performance.

• Equipment Setup:

  • Place the betavoltaic cell in a light-tight and electrically shielded test fixture.

  • Connect the anode and cathode of the cell to a source measure unit (SMU) such as a Keithley 2450 SourceMeter.[10] Use a four-wire (Kelvin) connection to minimize the effects of lead resistance.

  • If performing temperature-dependent measurements, place the test fixture inside a temperature-controlled chamber.

• Measurement Procedure:

  • Set the SMU to sweep the voltage across the device and measure the resulting current. A typical voltage sweep range for a wide-bandgap semiconductor might be from -0.5 V to 3 V.

  • The voltage step size and sweep rate should be chosen to ensure a sufficient number of data points without causing transient effects.

  • Before recording the final I-V curve, allow the device to stabilize under dark and constant temperature conditions.

• Data Analysis:

  • Plot the measured current (I) as a function of the applied voltage (V).

  • From the I-V curve, determine the following parameters:

    • Short-circuit current (Isc): The current at V = 0.

    • Open-circuit voltage (Voc): The voltage at I = 0.

    • Maximum power point (Pmax): The point on the I-V curve where the product of voltage and current (P = V * I) is at its maximum.

    • Fill Factor (FF): A measure of the "squareness" of the I-V curve, calculated as FF = Pmax / (Isc * Voc).

Mandatory Visualizations

Caption: Experimental workflow for fabricating and testing a Pm-147 betavoltaic cell.

Caption: Key factors influencing the power output of a Promethium-147 betavoltaic cell.

References

• 1. arxiv.org [arxiv.org]
• 2. I-V- Characteristics Analysis of Betavoltaic Microbatteries Using TCAD Model [publications.hse.ru]
• 3. researchgate.net [researchgate.net]
• 4. American Society of Mechanical Engineers - Submission [idetc.secure-platform.com]
• 5. kns.org [kns.org]
• 6. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 7. researchgate.net [researchgate.net]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. iint.nuaa.edu.cn [iint.nuaa.edu.cn]
• 11. Construction of a promethium-147 atomic battery (1964) | H. Flicker | 68 Citations [scispace.com]

Reference Data & Comparative Studies

A Comparative Guide to Promethium-147 and Strontium-90 as Beta Sources

For researchers, scientists, and professionals in drug development, the selection of an appropriate beta source is a critical decision that can significantly impact experimental outcomes and operational safety. This guide provides a detailed comparison of two commonly used beta-emitting isotopes: Promethium-147 (Pm-147) and Strontium-90 (Sr-90). By examining their physical properties, performance characteristics, and safety considerations, this document aims to furnish the necessary data to make an informed choice for specific research and development applications.

Quantitative Data Summary

A direct comparison of the key radioisotopic and physical properties of Promethium-147 and Strontium-90 is presented below. This table summarizes the essential quantitative data for a quick and objective assessment.

Property	Promethium-147 (¹⁴⁷Pm)	Strontium-90 (⁹⁰Sr)
Half-Life	2.62 years[1][2]	28.79 years
Beta Decay Energy (Maximum)	0.224 MeV[3]	0.546 MeV (decays to Y-90)[4]
Beta Decay Energy (Average)	~62 keV[5][6]	~196 keV (Sr-90) / ~933.7 keV (Y-90 daughter)[7]
Specific Activity	~34,300 GBq/g	~5.21 TBq/g[8]
Primary Applications	Betavoltaic batteries, luminous paints, thickness gauges[9][10]	Radioisotope thermoelectric generators (RTGs), medical radiotherapy, industrial gauges[11][12]
Shielding Requirement	Low-Z materials (e.g., plastic, acrylic) are effective.[13][14]	Low-Z primary shielding to minimize Bremsstrahlung, potentially with a high-Z secondary layer.[3][12]
Bremsstrahlung X-ray Production	Low, due to lower beta energy.	Higher, due to the higher energy beta particles from the Y-90 daughter.[15]
Gamma Emission	Very weak gamma emission at 121 keV (0.00285% intensity)[5]	Essentially a pure beta emitter; gamma emission is negligible.[4][16]

Experimental Protocols

To empirically compare the performance of Promethium-147 and Strontium-90 as beta sources, a series of standardized experiments should be conducted. The following protocols outline the methodologies for key comparative assessments.

Measurement of Beta Particle Energy Spectrum

Objective: To determine and compare the energy distribution of beta particles emitted from Pm-147 and Sr-90 sources.

Methodology:

• Setup: A beta spectrometer, consisting of a magnetic field to deflect the beta particles and a detector (e.g., a Geiger-Müller tube or a silicon detector) to count the particles at different deflection angles, is required.[1]

• Calibration: The spectrometer must be calibrated using a source with a well-known beta energy spectrum.

• Data Acquisition:

  • Place the Pm-147 source in the spectrometer and measure the count rate at various magnetic field strengths (which correspond to different beta particle energies).

  • Repeat the measurement with the Sr-90 source.

  • For each source, also measure the background radiation with the source removed.

• Data Analysis:

  • Subtract the background count rate from the measured count rates for each source.

  • Plot the corrected count rate as a function of beta particle energy to obtain the energy spectrum for each isotope.[8]

  • Compare the shape of the spectra, the maximum energy (Emax), and the average energy (Eavg).

Determination of Specific Activity

Objective: To experimentally verify and compare the specific activity of Pm-147 and Sr-90 samples.

Methodology:

• Sample Preparation: Accurately weigh a small, known mass of each radioisotope. The samples should be prepared in a manner that ensures uniform distribution of the radioactive material.

• Instrumentation: A calibrated radiation detector, such as a liquid scintillation counter or a gas-flow proportional counter, is necessary for this measurement.[17]

• Measurement:

  • Place the prepared Pm-147 sample in the detector and measure the total number of beta decays per unit time (activity).

  • Repeat the measurement for the Sr-90 sample.

  • Measure the background radiation and subtract it from the sample measurements.

• Calculation:

  • The specific activity is calculated by dividing the corrected activity (in Becquerels) by the mass of the sample (in grams).[4]

  • Compare the experimentally determined specific activities with the theoretical values.

Evaluation of Shielding Effectiveness

Objective: To compare the effectiveness of different materials in shielding the beta radiation from Pm-147 and Sr-90.

Methodology:

• Setup: A beta source (either Pm-147 or Sr-90), a detector, and a set of absorbers of varying thicknesses made from different materials (e.g., aluminum, plastic, lead) are required.[18]

• Procedure:

  • Measure the initial count rate of the unshielded beta source.

  • Place absorbers of increasing thickness between the source and the detector and record the count rate for each thickness.

  • Repeat this process for each shielding material and for both beta sources.

• Analysis:

  • Plot the count rate as a function of absorber thickness for each material and source.

  • Determine the half-value layer (HVL), which is the thickness of a material required to reduce the radiation intensity by half, for each combination.

  • For Sr-90, which has a higher energy beta emission from its Y-90 daughter, also measure the production of Bremsstrahlung X-rays using a gamma-ray detector on the other side of high-Z absorbers like lead.[3]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comparative analysis of Promethium-147 and Strontium-90 as beta sources.

Caption: A flowchart outlining the key stages for a comprehensive comparison of beta sources.

Conclusion

The choice between Promethium-147 and Strontium-90 as a beta source is highly dependent on the specific application. Promethium-147, with its lower energy beta emission and shorter half-life, is well-suited for applications requiring a lower power density and where long-term activity is not a primary concern, such as in certain betavoltaic devices.[6][9] Its lower energy also simplifies shielding requirements.

Conversely, Strontium-90, with its significantly longer half-life and the high-energy beta emission from its daughter isotope Yttrium-90, is ideal for applications demanding a long-lasting and more powerful energy source, such as in radioisotope thermoelectric generators.[11][19] However, the higher energy necessitates more robust shielding to manage both the beta particles and the secondary Bremsstrahlung radiation. Researchers and developers must carefully weigh these trade-offs in energy, longevity, and safety to select the optimal beta source for their needs.

References

• 1. www-f9.ijs.si [www-f9.ijs.si]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. bundesumweltministerium.de [bundesumweltministerium.de]
• 5. researchgate.net [researchgate.net]
• 6. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.aip.org [pubs.aip.org]
• 8. β-Spectroscopy - CAEN Educational [edu.caen.it]
• 9. tandfonline.com [tandfonline.com]
• 10. digital.library.unt.edu [digital.library.unt.edu]
• 11. pubs.aip.org [pubs.aip.org]
• 12. nrc.gov [nrc.gov]
• 13. case.edu [case.edu]
• 14. ehs.princeton.edu [ehs.princeton.edu]
• 15. hanford.gov [hanford.gov]
• 16. citylabs.net [citylabs.net]
• 17. nist.gov [nist.gov]
• 18. β-Radiation: Transmission through Matter - CAEN Educational [edu.caen.it]
• 19. archivedproceedings.econference.io [archivedproceedings.econference.io]

A Comparative Analysis of Promethium-147 Half-Life Measurements

An objective guide for researchers, scientists, and drug development professionals on the validation of Promethium-147's half-life through various experimental methodologies.

Promethium-147 (Pm-147) is a beta-emitting radionuclide with significant applications in various fields, including nuclear batteries and radioisotope thermoelectric generators.[1] An accurate determination of its half-life is crucial for the proper design, application, and safety of these devices. This guide provides a comparative overview of the different experimental methods used to measure the half-life of Pm-147, presenting supporting data and detailed experimental protocols.

Quantitative Comparison of Half-Life Measurements

The half-life of Promethium-147 has been determined by various independent laboratories using a range of techniques. The table below summarizes the reported values from several key studies, highlighting the diversity in measurement methodologies and the convergence towards a consensus value.

Principal Investigator/Group	Year	Half-Life (Years)	Experimental Method	Reference
F. P. Roberts, et al.	1963	2.67	Absolute Beta Counting	[2]
E. J. Wheelwright, et al.	1965	2.623 ± 0.005	Calorimetry	[3][4]
J. P. Cali and L. F. Lowe	1959	Not explicitly stated in snippets	Absolute Beta Counting	[5]
W. F. Merritt, et al.	1957	Not explicitly stated in snippets	Not specified in snippets	[5]
ChemLin	2023	2.6234 ± 0.0004	(Evaluated Data)	[6]
MIRDSoft	-	2.623	(Compiled Data)	[7]
Radiacode	-	~2.62	(General Reference)	[8]

Note: The values presented are as reported in the cited literature. Evaluated data represents a weighted average of multiple measurements.

Experimental Protocols

A thorough understanding of the methodologies employed is essential for a critical evaluation of the reported half-life values. The following sections detail the experimental protocols for the primary techniques used in the measurement of Promethium-147's half-life.

1. Calorimetric Determination

This method relies on the direct measurement of the heat generated by the beta decay of a known quantity of Pm-147. The half-life is then calculated from the decay of the thermal power over time.

• Sample Preparation:

  • Highly purified Promethium-147 is obtained, typically from fission products of uranium fuel from a nuclear reactor.[3]

  • The Pm-147 is processed through ion-exchange chromatography to separate it from other rare earth elements and contaminants.[3]

  • The purified Pm-147 is converted to a stable compound, such as the oxide (Pm₂O₃), by precipitation and ignition.

  • A precise mass of the Pm-147 oxide is sealed in a container, often made of a material like aluminum, to contain the radioactive source and allow for heat transfer.

• Measurement:

  • The sealed sample is placed within a highly sensitive calorimeter.

  • The heat output from the sample is measured over an extended period. The rate of heat generation is directly proportional to the decay rate of the isotope.

  • The decay of the thermal power is monitored over a significant fraction of the half-life to obtain a reliable decay curve.

• Data Analysis:

  • The half-life is determined by fitting the time-dependent heat output data to an exponential decay function. This "absolute" value is independent of radiochemical counting techniques.[3]

2. Absolute Beta Counting (including Liquid Scintillation Counting)

This technique involves directly counting the number of beta particles emitted from a sample of known mass and activity over time. Liquid scintillation counting is a common and highly efficient method for this purpose, especially for low-energy beta emitters like Pm-147.[9][10]

• Sample Preparation:

  • A standard solution of Pm-147 with a precisely known concentration is prepared.

  • A small, accurately measured aliquot of the standard solution is mixed with a liquid scintillation cocktail. This cocktail contains organic scintillators that emit light when they interact with the beta particles.[10]

• Measurement:

  • The vial containing the sample and cocktail is placed in a liquid scintillation counter.

  • The counter's photomultiplier tubes detect the light flashes (scintillations) produced by the beta decays.[10]

  • The instrument records the number of counts per minute (CPM). By using a coincidence circuit, background noise is significantly reduced.[10]

• Data Analysis:

  • The counting efficiency of the instrument is determined using a calibrated standard.

  • The CPM is converted to disintegrations per minute (DPM), which represents the absolute activity of the sample.

  • The activity of the sample is measured repeatedly over a long period.

  • The half-life is calculated from the decrease in DPM over time by fitting the data to the radioactive decay law.

Logical Workflow of a Half-Life Measurement Experiment

The following diagram illustrates the general logical workflow for determining the half-life of a radionuclide like Promethium-147, applicable to both calorimetric and counting-based methods.

Caption: General workflow for Promethium-147 half-life determination.

This guide demonstrates that while different experimental approaches exist for measuring the half-life of Promethium-147, the results from various studies are largely in agreement. The choice of method often depends on the available equipment, the required accuracy, and the quantity of the isotope available. The calorimetric method offers a direct measurement independent of counting efficiencies, while modern liquid scintillation counting provides high sensitivity for small sample sizes.

References

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. The Half-life of Promethium-147 - F. P. Roberts, E. J. Whellwright, W. Y. Matsumoto - Google Boeken [books.google.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. lnhb.fr [lnhb.fr]
• 6. Promethium-147 - isotopic data and properties [chemlin.org]
• 7. mirdsoft.org [mirdsoft.org]
• 8. radiacode.com [radiacode.com]
• 9. resources.revvity.com [resources.revvity.com]
• 10. research.columbia.edu [research.columbia.edu]

A Comparative Guide to Neutron Capture Cross-Section Measurements for Promethium-147

This guide provides a comprehensive comparison of experimental measurements of the neutron capture cross-section of Promethium-147 (¹⁴⁷Pm). It is intended for researchers, scientists, and professionals in drug development and related fields who require an objective analysis of the available data and experimental methodologies. The guide summarizes key quantitative data, details the experimental protocols used to obtain this data, and presents visual representations of the nuclear processes and experimental workflows.

Promethium-147 is a fission product of significant interest in nuclear reactor technology due to its impact on neutron economy.[1] Specifically, its neutron capture leads to the formation of Promethium-148 (¹⁴⁸Pm) isomers, which in turn can lead to the production of Samarium-149 (¹⁴⁹Sm), a potent reactor poison.[1] Accurate knowledge of the ¹⁴⁷Pm neutron capture cross-section is therefore crucial for the design of long-lived reactor fuel systems.[1] Furthermore, this cross-section is important in the field of stellar nucleosynthesis, as ¹⁴⁷Pm is a key branching point in the s-process.[2]

Quantitative Data Summary

The following table summarizes the experimentally measured values for the thermal neutron capture cross-section (at 0.0253 eV) and the resonance integral for ¹⁴⁷Pm.

Parameter	Measured Value (barns)	Experimental Facility/Method	Reference
Thermal Neutron Total Cross-Section (σ₀)	198 ± 8 b	Not specified	[3][4]
200 ± 7 b	Materials Testing Reactor (MTR) fast chopper	[1][5]
168.4 ± 3.5 b	Not specified	[6][7]
Resonance Integral (I₀)	2280 ± 200 b	Calculated from resonance parameters	[3][4]
2192 ± 100 b	Calculated from resonance parameters	[5]
1274 ± 66 b	Not specified	[6][7]

Note: The barn (b) is a unit of area equal to 10⁻²⁸ m².[8]

Experimental Protocols

The primary methods for measuring the neutron capture cross-section of ¹⁴⁷Pm have involved time-of-flight (TOF) transmission measurements and activation techniques.

1. Time-of-Flight (TOF) Transmission Measurements

This technique was employed at the Materials Testing Reactor (MTR) using a fast chopper to create pulsed neutron beams.[1][5]

• Sample Preparation: The ¹⁴⁷Pm samples were prepared by mixing oxide powder (¹⁴⁷Pm₂O₃) with aluminum metal powder and compacting the mixture.[1] These samples inherently contained the decay product Samarium-147 (¹⁴⁷Sm), which has strong neutron resonances.[1][3] Corrections for this contaminant were a critical part of the data analysis.[1][3]

• Measurement Setup: The samples were placed in a neutron beam, and the transmission of neutrons was measured as a function of their energy, which is determined by their time of flight over a known distance.[1] Measurements were conducted at various flight paths (e.g., 20 m and 45 m) to achieve different energy resolutions.[1]

• Data Analysis: The total neutron cross-section is determined from the measured transmission. To derive the capture cross-section, the scattering cross-section must be subtracted from the total cross-section. Resonance parameters were determined by shape-fitting and area analysis of the transmission data.[1][5] The presence of ¹⁴⁷Sm was accounted for by taking measurements over extended periods, allowing for the differentiation of isotopes based on the change in resonance strengths over time due to the decay of ¹⁴⁷Pm.[1]

2. Activation Method

This method involves irradiating a ¹⁴⁷Pm target with a known neutron flux and then measuring the activity of the resulting ¹⁴⁸Pm.

• Target Production: Radioactive targets of ¹⁴⁷Pm have been produced by irradiating stable Neodymium-146 (¹⁴⁶Nd) in a high-flux reactor like the Institut Laue–Langevin (ILL) reactor or the Oak Ridge National Laboratory's High Flux Isotope Reactor (HFIR).[2][9] The resulting ¹⁴⁷Nd beta-decays to ¹⁴⁷Pm.[9]

• Irradiation and Measurement: The ¹⁴⁷Pm target is then irradiated in a well-characterized neutron flux. The subsequent activity of the produced ¹⁴⁸Pm isomers is measured using gamma spectroscopy.[9]

• Cross-Section Calculation: The capture cross-section is calculated from the induced activity, the neutron flux, and the number of target atoms. This method is particularly useful for determining Maxwellian-averaged cross-sections (MACS) relevant to astrophysics by using quasi-Maxwellian neutron beams.[2]

Visualizations

The following diagrams illustrate the key processes and workflows involved in the measurement of the ¹⁴⁷Pm neutron capture cross-section.

Caption: Experimental workflow for measuring the ¹⁴⁷Pm neutron capture cross-section.

Caption: Neutron capture on ¹⁴⁷Pm leading to isomers of ¹⁴⁸Pm and subsequent decay.

Comparison with Alternatives

A direct alternative to measuring the neutron capture cross-section of ¹⁴⁷Pm for applications like reactor modeling would be to measure the cross-sections of other significant neutron-absorbing fission products. However, the unique position of the ¹⁴⁷Pm -> ¹⁴⁸Pm -> ¹⁴⁹Sm chain makes its specific cross-section measurement essential.

The primary "alternative" in the context of this guide refers to the different experimental results obtained for the same physical quantity. As seen in the data table, there is a notable variation between the reported values, particularly for the resonance integral.

• Codding et al. (200 ± 7 b) vs. Kirouac et al. (198 ± 8 b): These two measurements of the thermal cross-section are in excellent agreement, providing high confidence in this value.[1][3][4][5] Both experiments were conducted in the early 1970s and faced similar challenges, such as correcting for the presence of ¹⁴⁷Sm.[1][3]

• Resonance Integral Discrepancy: The values for the resonance integral show a larger spread, with Kirouac et al. reporting 2280 ± 200 b and Codding et al. reporting 2192 ± 100 b, which are reasonably consistent.[3][4][5] However, the evaluated data from Mughabghab (1274 ± 66 b) is significantly lower.[6][7] This discrepancy highlights the challenges in accurately characterizing the neutron resonances of ¹⁴⁷Pm over a wide energy range and suggests that this is an area where further experimental work could be beneficial.

The choice of experimental method—time-of-flight versus activation—can also be considered a comparison of alternatives. The TOF method provides energy-dependent cross-section data, which is crucial for understanding the resonance structure.[1][5] The activation method is often more suited for producing an integral value, like the Maxwellian-averaged cross-section, which is directly applicable to astrophysical models.[2] The two methods are complementary and provide different, but equally valuable, insights into the neutron capture properties of ¹⁴⁷Pm.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Resonance and thermal-neutron total cross sections for promethium-147 and promethium-148m (Journal Article) | OSTI.GOV [osti.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. osti.gov [osti.gov]
• 7. ciar.org [ciar.org]
• 8. Neutron cross section - Wikipedia [en.wikipedia.org]
• 9. trace.tennessee.edu [trace.tennessee.edu]

A Comparative Analysis of Promethium-147 and Other Lanthanide Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the radioactive lanthanide, Promethium-147, with other key lanthanide elements: Lanthanum, Europium, and Lutetium. This analysis is supported by a review of their fundamental properties, experimental separation methodologies, and key applications.

Comparative Data of Selected Lanthanides

The following table summarizes the key physical and chemical properties of Promethium-147 alongside Lanthanum, Europium, and Lutetium, offering a clear comparison of their characteristics.

Property	Promethium-147 (Pm)	Lanthanum (La)	Europium (Eu)	Lutetium (Lu)
Atomic Number	61	57	63	71
Atomic Mass (amu)	~147 (for this isotope)	138.91	151.96	174.97
Melting Point (°C)	1042	920	822	1663
Boiling Point (°C)	3000	3464	1527	3402
Density (g/cm³)	7.26	6.15	5.24	9.84
Ionic Radius (pm, +3 charge)	97	103	94.7	86.1
Common Oxidation States	+3	+3	+3 , +2	+3
Radioactivity	Radioactive (Beta emitter)	Stable	Stable	Stable
Half-life (¹⁴⁷Pm)	2.62 years	Not applicable	Not applicable	Not applicable
Appearance	Silvery-white, metallic	Silvery-white, metallic	Silvery-white, metallic	Silvery-white, metallic

The Lanthanide Contraction

A fundamental trend observed across the lanthanide series is the "lanthanide contraction," the steady decrease in atomic and ionic radii with increasing atomic number.[1][2][3][4] This phenomenon is a consequence of the poor shielding of the nuclear charge by the 4f electrons. As the nuclear charge increases across the series, the electrons are pulled closer to the nucleus, resulting in a smaller atomic and ionic size. This effect is crucial in understanding the similarities in the chemical properties of the later lanthanides and the elements that follow them in the periodic table.

Caption: Trend of ionic radii across selected lanthanides.

Experimental Protocols: Lanthanide Separation

The separation of individual lanthanides from a mixture is a challenging task due to their similar chemical properties. Ion-exchange chromatography is a widely used and effective technique for this purpose.[5][6][7][8][9]

Detailed Methodology for Ion-Exchange Chromatography

This protocol outlines the general steps for separating a mixture of lanthanide ions.

Objective: To separate individual lanthanide ions from an aqueous mixture.

Materials:

• A glass column.

• Cation-exchange resin (e.g., Dowex-50).

• A solution containing a mixture of lanthanide ions (Ln³⁺).

• Eluent: A buffered solution of a complexing agent, such as citric acid or ammonium citrate.

• Ammonium oxalate solution.

• Hydrochloric acid.

Procedure:

• Column Preparation: The glass column is packed with a suitable cation-exchange resin.

• Loading: The aqueous solution containing the mixture of lanthanide ions is passed through the column. The Ln³⁺ ions displace the H⁺ ions on the resin and bind to it.[5][7]

• Elution: A buffered solution of a complexing agent (eluent) is passed through the column. The complexing agent forms complexes with the lanthanide ions, which then detach from the resin and move down the column.

• Fraction Collection: The rate at which the lanthanide complexes move down the column is dependent on the size of the hydrated lanthanide ion. Smaller, more heavily hydrated ions (like Lutetium) form stronger complexes with the eluting agent and are washed out of the column first.[5][9] The solution exiting the column is collected in separate fractions.

• Precipitation and Isolation: Ammonium oxalate is added to each fraction to precipitate the lanthanide oxalate.

• Oxide Formation: The precipitated oxalate is then heated to form the corresponding lanthanide oxide, which is the final isolated product.

Caption: Generalized workflow for lanthanide separation.

Promethium-147: Radioactive Decay

Promethium-147 is a beta emitter, meaning it decays by emitting a beta particle (an electron).[10][11][12] This process transforms a neutron in the nucleus into a proton, thereby increasing the atomic number by one and resulting in the formation of a stable isotope of Samarium (Sm-147).[10][13]

Caption: Beta decay pathway of Promethium-147.

Applications of Promethium-147 and Other Lanthanides

The unique properties of lanthanides, including their electronic configurations and, in the case of Promethium, radioactivity, lead to a variety of specialized applications.

• Promethium-147: Its beta emission is utilized in atomic batteries for pacemakers and guided missiles, as well as in luminous paints and thickness gauges.[11][12]

• Lanthanum: It is a key component in high-refractive-index glass for camera lenses and is also used in alloys and as a catalyst.

• Europium: Its compounds are widely used as red phosphors in television screens and fluorescent lamps. It also has applications in control rods for nuclear reactors.

• Lutetium: Due to its stability and high melting point, it is used in catalysts for petroleum refining and in specialized alloys.

Caption: Applications based on lanthanide properties.

References

• 1. Lanthanide contraction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Lanthanide Contraction - GeeksforGeeks [geeksforgeeks.org]
• 5. chemistnotes.com [chemistnotes.com]
• 6. Ion exchange method for separation of lanthanides - FAQ - Taiyuan Lanlang Technology Industrial Corp. [lanlangcorp.com]
• 7. quora.com [quora.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Separation of lanthanides | PPTX [slideshare.net]
• 10. mirdsoft.org [mirdsoft.org]
• 11. radiacode.com [radiacode.com]
• 12. radiacode.com [radiacode.com]
• 13. trace.tennessee.edu [trace.tennessee.edu]

Verifying the Purity of Promethium-147: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, ensuring the isotopic purity of Promethium-147 (Pm-147) is paramount for its safe and effective use in applications ranging from nuclear batteries to radiopharmaceuticals. This guide provides a comprehensive comparison of the primary analytical methods used to verify the purity of separated Pm-147 isotopes, supported by experimental data and detailed protocols.

Promethium-147 is a pure beta-emitter with a half-life of 2.62 years, making it a valuable isotope for various applications.[1][2] However, its production through neutron irradiation of Neodymium-146 (Nd-146) can lead to the co-production of radioisotopic impurities that significantly affect its performance and safety profile.[1][2] The most common impurities include Neodymium-147 (Nd-147) and other promethium isotopes such as Promethium-148m (Pm-148m) and Promethium-148g (Pm-148g). Therefore, rigorous purity verification is a critical step following the separation and purification process.

This guide explores the three principal analytical techniques for assessing the isotopic purity of Pm-147: Gamma Spectrometry, Beta Spectrometry (including Liquid Scintillation Counting), and Mass Spectrometry.

Comparative Analysis of Purity Verification Methods

The choice of analytical method for verifying Pm-147 purity depends on the specific impurities of interest, the required sensitivity, and the available instrumentation. The following table summarizes the key performance characteristics of each technique.

Feature	Gamma Spectrometry	Beta Spectrometry (LSC)	Mass Spectrometry
Principle	Detection of characteristic gamma rays emitted by radionuclides.	Detection of beta particles emitted by the sample mixed with a scintillator.	Separation of ions based on their mass-to-charge ratio.
Primary Use	Identification and quantification of gamma-emitting impurities (e.g., Pm-148m, Pm-148g, Eu-154, Eu-155).	Quantification of total beta activity and specific beta-emitting isotopes.	Determination of isotopic ratios and identification of isobaric impurities.
Sample Preparation	Minimal, direct measurement of the sample.	Sample is dissolved in a liquid scintillation cocktail.	Sample is typically dissolved and ionized.
Key Impurities Detected	Pm-148m, Pm-148g, Nd-147 (via its gamma-emitting daughters), other activation products.	Total beta emitters, can be used for Pm-147 quantification.	Pm-146, other promethium isotopes, stable isotopes.
Detection Limits	Dependent on detector efficiency and impurity gamma-ray intensity. Can detect nCi levels of some impurities.[1]	Can be very low, down to pCi/L levels for Pm-147 in bioassays.[3]	High sensitivity for isotopic ratios, capable of detecting trace isotopic contaminants.
Resolution	High-Purity Germanium (HPGe) detectors offer excellent energy resolution (~1 keV at 123 keV) to distinguish closely spaced gamma peaks.[1]	Energy resolution is generally lower than gamma spectrometry.	High mass resolution can differentiate between isotopes with very small mass differences.
Advantages	- Non-destructive- Can identify multiple impurities simultaneously- Good for detecting gamma-emitting contaminants	- High counting efficiency for beta emitters- Can be highly sensitive	- Provides precise isotopic composition- Can detect non-radioactive impurities
Limitations	- Not suitable for pure beta-emitters like Pm-146- Pm-147 has a very weak gamma emission, making its direct quantification difficult	- Energy spectrum can be broad, making identification of multiple beta emitters challenging- Susceptible to quenching	- Can be destructive- May not distinguish between isomers (e.g., Pm-148m and Pm-148g) without prior separation

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results. The following sections outline the fundamental experimental protocols for each verification technique.

Gamma Spectrometry

Gamma spectroscopy is the primary method for evaluating radioisotopic impurities in Pm-147.[1][2]

Objective: To identify and quantify gamma-emitting impurities in a separated Pm-147 sample.

Methodology:

• Detector System: A high-purity germanium (HPGe) detector is the preferred choice due to its excellent energy resolution.[1] The detector is typically coupled with a spectroscopy amplifier and a multi-channel analyzer (MCA).

• Calibration: The system must be calibrated for both energy and efficiency using certified radioactive sources with well-known gamma-ray energies and intensities.

• Sample Preparation: A known quantity of the Pm-147 sample is placed in a standard geometry at a defined distance from the detector.

• Data Acquisition: The gamma-ray spectrum is acquired for a sufficient duration to achieve good counting statistics, especially for low-level impurities.

• Data Analysis: The resulting spectrum is analyzed to identify the characteristic gamma-ray peaks of potential impurities. The activity of each impurity is quantified based on the peak area, detector efficiency, and gamma-ray intensity.

Gamma Spectrometry Workflow for Pm-147 Purity Analysis.

Beta Spectrometry (Liquid Scintillation Counting)

Liquid Scintillation Counting (LSC) is a highly sensitive technique for quantifying the beta activity of Pm-147.

Objective: To determine the total beta activity of a Pm-147 sample.

Methodology:

• Instrumentation: A liquid scintillation counter equipped with photomultiplier tubes (PMTs) is used.

• Sample Preparation: A small, accurately measured aliquot of the Pm-147 sample is dissolved in a liquid scintillation cocktail. The cocktail contains organic scintillators that emit light when they interact with beta particles.

• Calibration and Quench Correction: The instrument is calibrated using a standard beta source. Quenching, a phenomenon that reduces the light output, must be corrected for to ensure accurate quantification.

• Counting: The vial containing the sample and cocktail is placed in the LSC, and the light pulses generated by the beta decays are counted by the PMTs.

• Data Analysis: The counts per minute (CPM) are converted to disintegrations per minute (DPM) using the counting efficiency determined during calibration and quench correction, providing a measure of the total beta activity.

Liquid Scintillation Counting Workflow for Pm-147.

Mass Spectrometry

Mass spectrometry is a powerful tool for determining the isotopic composition of a promethium sample.

Objective: To measure the isotopic ratios of promethium and identify the presence of other isotopes.

Methodology:

• Instrumentation: A mass spectrometer with high resolution, such as a time-of-flight (TOF) or magnetic sector instrument, is used.

• Sample Preparation: The promethium sample is typically dissolved in a suitable solvent and then introduced into the ion source of the mass spectrometer.

• Ionization: The sample is ionized, creating charged particles that can be manipulated by electric and magnetic fields.

• Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio.

• Detection: The abundance of each ion is measured, providing a mass spectrum that shows the relative abundance of different isotopes.

• Data Analysis: The isotopic ratios are calculated from the mass spectrum to determine the purity of the Pm-147.

Mass Spectrometry Workflow for Isotopic Purity.

Alternative Isotopes

While Pm-147 is a prominent radioisotope for various applications, other beta-emitting isotopes are also utilized. The choice of isotope often depends on factors like half-life, beta energy, and the presence of gamma emissions. The purity verification methods described for Pm-147 are generally applicable to these alternative isotopes, with adjustments made for their specific decay characteristics.

Isotope	Half-life	Max Beta Energy (keV)	Primary Purity Concerns
Strontium-90 (Sr-90)	28.8 years	546	Presence of Sr-89, Y-90 (daughter)
Tritium (H-3)	12.3 years	18.6	Isotopic enrichment, presence of other hydrogen isotopes
Nickel-63 (Ni-63)	100.1 years	66.9	Presence of other nickel isotopes, activation products

Conclusion

The verification of Promethium-147 purity is a multi-faceted process that often requires the complementary use of different analytical techniques. Gamma Spectrometry is indispensable for identifying and quantifying gamma-emitting impurities. Liquid Scintillation Counting provides a highly sensitive measure of the total beta activity, and Mass Spectrometry offers precise determination of the isotopic composition. A thorough understanding of the principles, protocols, and limitations of each method, as outlined in this guide, will enable researchers to ensure the quality and safety of their Promethium-147 samples for their intended applications.

References

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. "Radioisotopic Impurities in Promethium-147 Produced at the ORNL High F" by James Howard Hinderer [trace.tennessee.edu]
• 3. Radiochemical analysis of promethium-147 in urine (Journal Article) | ETDEWEB [osti.gov]

Quantifying Promethium-147: A Comparative Guide to Isotope Dilution Analysis and Alternative Methods

For researchers, scientists, and drug development professionals, the accurate quantification of Promethium-147 (Pm-147), a pure beta-emitting radionuclide, is crucial in various applications, from environmental monitoring to nuclear medicine and waste management. This guide provides an objective comparison of Isotope Dilution Analysis (IDA) with two other common techniques: Liquid Scintillation Counting (LSC) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Experimental data and detailed protocols are presented to support the evaluation of these methods.

Promethium-147 is a synthetic radioisotope, primarily produced as a fission product in nuclear reactors.[1] Its pure beta emission and relatively long half-life of 2.62 years make it both a useful isotope and a long-term radiological concern.[2] Accurate measurement of Pm-147 is often challenged by its presence in complex matrices alongside other chemically similar lanthanides and actinides, necessitating robust analytical methods.

Comparative Analysis of Quantification Methods

The choice of analytical technique for Pm-147 quantification depends on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. This section compares the performance of Isotope Dilution Analysis (IDA), Liquid Scintillation Counting (LSC), and Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Parameter	Isotope Dilution Analysis (IDA)	Liquid Scintillation Counting (LSC)	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)
Principle	Introduction of a known amount of an isotopic tracer (spike) into the sample. The change in the isotopic ratio is measured by mass spectrometry to determine the analyte concentration.	Measurement of light photons produced when beta particles emitted by Pm-147 interact with a scintillator cocktail.	Ionization of the sample in a high-temperature plasma, followed by separation and detection of ions based on their mass-to-charge ratio.
Typical Detection Limit	pg/L to ng/L range.[3]	~0.1 Bq/kg in soil samples.[4]	pg/L to ng/L range.[3]
Precision (RSD)	< 1%	5-10%	< 5%
Accuracy	High, considered a definitive method.	Good, dependent on accurate yield determination.	High, especially when combined with isotope dilution.
Sample Throughput	Moderate, requires mass spectrometric analysis.	High, automated systems are common.	High, suitable for routine analysis.
Key Advantages	High accuracy and precision, corrects for sample loss during preparation.	High sensitivity for beta emitters, relatively simple instrumentation.	High sensitivity, isotopic analysis capability, can be automated.
Key Disadvantages	Requires a suitable isotopic spike, which is not readily available for Pm-147. Often relies on a pseudo-IDA approach.	Susceptible to quenching, requires careful sample preparation to avoid interference.	Isobaric interferences can be a challenge, requires sample digestion.

Experimental Protocols

Detailed methodologies for the quantification of Promethium-147 using IDA (via a pseudo-isotope dilution approach), LSC, and ICP-MS are outlined below. These protocols emphasize the critical steps for achieving accurate and reliable results.

Isotope Dilution Analysis (Pseudo-IDA) with ICP-MS

Since a stable or long-lived, commercially available promethium isotope for use as a spike in classical IDA is not practical, a pseudo-IDA method using a different lanthanide as a tracer to determine the chemical yield of the separation process is often employed.

1. Sample Preparation and Spiking:

• A known mass of the sample is weighed.

• A known amount of a non-isobaric lanthanide tracer, such as Europium-153 (¹⁵³Eu), is added to the sample.[2] This tracer will be used to calculate the chemical recovery of Promethium-147 through the separation process.

2. Digestion:

• The sample is digested using a suitable acid mixture (e.g., concentrated nitric acid and hydrochloric acid) to bring the promethium and the tracer into a soluble form. Microwave-assisted digestion can accelerate this process.

3. Chemical Separation:

• Promethium is separated from the bulk matrix and other interfering radionuclides using techniques like precipitation and chromatography.

• Precipitation: Co-precipitation with a carrier like neodymium fluoride or hydroxide can be used for initial concentration.

• Chromatography: Anion exchange or extraction chromatography is employed for fine separation from other lanthanides and actinides.[5]

4. ICP-MS Analysis:

• The purified fraction containing promethium and the europium tracer is introduced into the ICP-MS.

• The instrument is calibrated using certified standards for both promethium and europium.

• The intensities of the isotopes of interest (e.g., ¹⁴⁷Pm and ¹⁵³Eu) are measured.

5. Calculation:

• The recovery of the separation process is determined by comparing the measured amount of the ¹⁵³Eu tracer to the known amount initially added.

• The concentration of ¹⁴⁷Pm in the original sample is then calculated by correcting the measured ¹⁴⁷Pm concentration for this chemical recovery. A study on irradiated fuel solutions demonstrated that the yields determined by ICP-MS and liquid scintillation were equivalent, validating this approach.[2]

Liquid Scintillation Counting (LSC)

LSC is a widely used technique for the quantification of beta-emitting radionuclides like Pm-147.

1. Sample Preparation and Tracer Addition:

• A known aliquot of the sample is taken.

• To determine the chemical yield of the separation process, a radioactive tracer such as Promethium-145 (¹⁴⁵Pm) can be added.[4][6] ¹⁴⁵Pm has a longer half-life (17.7 years) and its decay can be distinguished from that of ¹⁴⁷Pm by its X-ray emissions.[6]

2. Digestion and Separation:

• The sample is digested as described for the ICP-MS method.

• A robust separation procedure is critical to remove other beta-emitting radionuclides that could interfere with the measurement. This typically involves co-precipitation and column chromatography.[5]

3. Scintillation Cocktail Preparation:

• The purified promethium fraction is evaporated to dryness and redissolved in a small volume of dilute acid.

• This solution is then mixed with a liquid scintillation cocktail in a 20 mL glass or plastic vial. The cocktail contains organic scintillators that emit light upon interaction with the beta particles from ¹⁴⁷Pm.

4. LSC Measurement:

• The vial is placed in a liquid scintillation counter.

• The instrument is configured with an energy window specific to the beta spectrum of ¹⁴⁷Pm to minimize background noise.

• The sample is counted for a sufficient time to achieve the desired statistical precision.

5. Calculation:

• The activity of ¹⁴⁷Pm in the sample is calculated from the measured counts per minute (CPM) and the counting efficiency.

• The counting efficiency is determined using a quench curve generated from a set of standards with known activity and varying levels of quench.

• The final activity is corrected for the chemical yield determined from the recovery of the ¹⁴⁵Pm tracer.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

ICP-MS can be used for the direct measurement of the mass of Pm-147, which can then be converted to activity using its specific activity.

1. Sample Preparation:

• A known amount of the sample is accurately weighed.

• The sample is digested using an appropriate acid mixture to ensure complete dissolution.

2. Chemical Separation:

• Due to potential isobaric interferences (e.g., from Samarium-147, ¹⁴⁷Sm, the decay product of ¹⁴⁷Pm) and matrix effects, a thorough separation of promethium from other elements is crucial.

• Ion exchange or extraction chromatography is typically employed to isolate a pure promethium fraction.[5]

3. ICP-MS Analysis:

• The purified promethium solution is introduced into the ICP-MS.

• The instrument is calibrated with a certified Promethium-147 standard solution of known concentration.

• The ion intensity at a mass-to-charge ratio (m/z) of 147 is measured.

4. Calculation:

• The mass concentration of Pm-147 in the sample is determined from the calibration curve.

• The activity of Pm-147 can then be calculated from its mass concentration using the following equation: Activity (Bq) = (Mass (g) / Molar Mass ( g/mol )) * Avogadro's number * ln(2) / Half-life (s)

Workflow and Logic Diagrams

To visualize the experimental processes, the following diagrams are provided in the DOT language for Graphviz.

Caption: Comparative workflows for Pm-147 quantification.

Caption: Decision logic for selecting a Pm-147 quantification method.

References

• 1. Promethium: To Strive, to Seek, to Find and Not to Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 2. trace.tennessee.edu [trace.tennessee.edu]
• 3. Precise and accurate isotope ratio measurements by ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. eichrom.com [eichrom.com]
• 6. Research Portal [laro.lanl.gov]

Comparison of different methods for Promethium-147 synthesis

Promethium-147 (Pm-147), a beta-emitting lanthanide with a half-life of 2.62 years, is a valuable isotope for various industrial and scientific applications, including nuclear batteries, luminous paints, and thickness gauges. Due to the absence of stable promethium isotopes, Pm-147 must be synthesized artificially. This guide provides a detailed comparison of the two primary methods for its production: neutron activation of Neodymium-146 and extraction from nuclear fission products. This document is intended for researchers, scientists, and professionals in drug development who require a comprehensive understanding of Pm-147 synthesis.

Data Presentation: A Comparative Overview

The two principal methods for producing Promethium-147 are fundamentally different in their approach, leading to variations in yield, purity, and the scale of production. The following table summarizes the key quantitative parameters for each method.

Parameter	Neutron Activation of Neodymium-146	Extraction from Fission Products
Target/Source Material	Highly enriched Neodymium-146 oxide (¹⁴⁶Nd₂O₃)	Spent nuclear fuel (historically) or waste streams from Plutonium-238 production (currently at ORNL)
Production Reaction	¹⁴⁶Nd(n,γ)¹⁴⁷Nd → ¹⁴⁷Pm + β⁻	¹²³⁵U(n,f) → ¹⁴⁷Pm + other fission products
Typical Yield	~2.75 mCi/mg of enriched ¹⁴⁶Nd (after a ~24-day irradiation cycle and 60-day decay period in a high-flux reactor like HFIR)[1][2]	Cumulative fission yield from ²³⁵U is ~2.25%[3]. Modern extraction from Pu-238 waste streams at ORNL yields "hundreds of curies" per batch[4].
Product Purity	High, with primary radioisotopic impurities being other promethium isotopes (e.g., ¹⁴⁸ᵐPm, ¹⁴⁸ᵍPm) which can be managed by controlling irradiation and decay times.[1][5]	Purity is a significant challenge due to the complex mixture of fission products. Requires extensive and complex chemical separation processes to remove other lanthanides and actinides (e.g., curium).[4]
Specific Activity	Generally lower than that from fission products, as the product is diluted with any unreacted target material. However, high enrichment of the target material can lead to high specific activity.	Potentially very high, as the promethium is carrier-free (not isotopically diluted with a stable element).
Key Advantages	- Higher predictability and control over the production process.- Generates a cleaner product with fewer challenging-to-separate impurities.- Suitable for smaller-scale, on-demand production.	- Potential for large-scale production by processing existing nuclear waste.- Can be a more cost-effective source if the infrastructure for reprocessing is already in place.
Key Disadvantages	- Requires a highly enriched and expensive target material (¹⁴⁶Nd).- Dependent on the availability of high-flux nuclear reactors.- Production capacity is limited by the amount of target material and irradiation time.	- Involves handling highly radioactive and complex mixtures of fission products.- The separation and purification processes are complex and costly.- Historically, processing of spent nuclear fuel for this purpose has been curtailed in some regions due to economic and waste-related concerns.[1]

Experimental Protocols

Neutron Activation of Neodymium-146

This method involves the irradiation of a stable isotope of neodymium, Neodymium-146, with neutrons in a nuclear reactor. The resulting Neodymium-147 is radioactive and decays via beta emission to Promethium-147.

a. Target Preparation:

• Material: Highly enriched Neodymium-146 oxide (Nd₂O₃) is the preferred target material. Enrichments of over 95% are typically used to maximize the production of ¹⁴⁷Nd and minimize the formation of undesirable side products.[6]

• Encapsulation: The Nd₂O₃ powder is encapsulated in a high-purity quartz ampoule. This ampoule is then placed within an aluminum capsule, which is welded shut in an inert atmosphere (e.g., helium) and leak-tested.[6]

b. Irradiation:

• Facility: A high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory (ORNL), is required to achieve a sufficient neutron flux for efficient production.[1][2]

• Conditions: The encapsulated target is placed in a high thermal neutron flux region of the reactor. A typical irradiation cycle can last for approximately 24 days.[1][2]

• Nuclear Reaction: ¹⁴⁶Nd + n → ¹⁴⁷Nd

c. Post-Irradiation Processing and Decay:

• Cooling: After irradiation, the target is removed from the reactor and allowed to "cool" for a period. This allows for the decay of short-lived radioisotopes.

• Decay of ¹⁴⁷Nd: The irradiated target is stored for a specific duration (e.g., 60 days) to allow the ¹⁴⁷Nd (half-life of ~11 days) to decay into ¹⁴⁷Pm.[1][2]

• Reaction: ¹⁴⁷Nd → ¹⁴⁷Pm + β⁻

d. Chemical Separation and Purification:

• Dissolution: The irradiated target is dissolved in a suitable acid, typically hydrochloric acid (HCl), to bring the neodymium and promethium into solution.[1]

• Extraction and Ion-Exchange Chromatography: A multi-step chromatographic process is employed to separate the microscopic quantities of promethium from the macroscopic amounts of unreacted neodymium and other trace impurities.

  • Extraction Chromatography: An extraction resin is used to achieve the initial separation of promethium from neodymium.[1][2]

  • Ion-Exchange Chromatography: Cation exchange resins are then used for further purification. The separation is achieved by eluting the column with specific concentrations of an eluent, such as HCl. The different affinities of the lanthanides for the resin allow for their separation.[1][2]

Extraction from Fission Products

This method involves the chemical separation of Promethium-147 from the complex mixture of isotopes present in spent nuclear fuel or other high-level liquid waste. The modern approach at ORNL focuses on extracting Pm-147 from the waste stream generated during the production of Plutonium-238.[4][7]

a. Source Material:

• The source material is the liquid waste remaining after the separation of Pu-238 from irradiated Neptunium-237 targets. This waste contains a variety of fission products, including a significant amount of Pm-147, as well as other lanthanides and actinides.[4][7]

b. Initial Separation:

• Due to the high radioactivity of the waste, initial processing is conducted in heavily shielded "hot cells".[4][7]

• The primary goal of the initial separation is to isolate a fraction containing the trivalent lanthanides and actinides from the bulk of the other fission products.[4]

c. Separation of Promethium from Other Lanthanides and Actinides:

• This is the most challenging step of the process, as promethium shares very similar chemical properties with other trivalent lanthanides and the minor actinides, particularly americium (Am) and curium (Cm).

• TALSPEAK Process (Trivalent Actinide Lanthanide Separation by Phosphorus-reagent Extraction from Aqueous Komplexes): This is a solvent extraction process historically used at ORNL. It utilizes an aqueous phase containing a complexing agent that preferentially binds to actinides, keeping them in the aqueous phase, while the lanthanides are extracted into an organic phase.[6][8][9]

• Camphor-BTP Method: A more recent and efficient method involves the use of a ligand called camphor-BTP (bis-triazinyl pyridine). This method reverses the separation, removing the curium from the mixture and allowing for a more efficient subsequent purification of the promethium.[7][10][11]

d. Final Purification:

• Following the separation from other lanthanides and actinides, the promethium fraction undergoes further purification steps, likely involving ion-exchange chromatography similar to the method described for the neutron activation route, to achieve the desired level of purity.[4][7]

Mandatory Visualization

Caption: Workflow for the synthesis of Promethium-147 via neutron activation of Neodymium-146.

Caption: Workflow for the extraction of Promethium-147 from nuclear fission products.

References

• 1. impact.ornl.gov [impact.ornl.gov]
• 2. Reactor production of promethium-147 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pure promethium: ORNL extracts in-demand isotope from plutonium leftovers [ornl.gov]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. The Chemistry of TALSPEAK: A Review of the Science... | ORNL [ornl.gov]
• 7. Changing process leads to purer Pm-147 — and more of it [ornl.gov]
• 8. impact.ornl.gov [impact.ornl.gov]
• 9. researchgate.net [researchgate.net]
• 10. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 11. Synthesis and evaluation of a camphorquinone-derived BTP for minor actinide separation from acidic high-level radioactive liquid waste - RSC Advances (RSC Publishing) [pubs.rsc.org]

Evaluating the performance of Promethium-147 in nuclear batteries vs. other isotopes

A comparative analysis of Promethium-147 against other leading isotopes in nuclear battery technology reveals a nuanced landscape of trade-offs in power, longevity, and safety. This guide provides researchers, scientists, and drug development professionals with a detailed evaluation of Promethium-147's performance in nuclear batteries, juxtaposed with key alternatives such as Nickel-63, Strontium-90, and Plutonium-238, supported by experimental data and methodologies.

Promethium-147 (Pm-147), a beta-emitting isotope with a relatively short half-life, presents a unique set of characteristics for nuclear battery applications. Its performance is a delicate balance between power density and operational lifespan, making it a compelling option for specific use cases where moderate power is required over a period of a few years. This comparison guide delves into the quantitative performance metrics, underlying experimental protocols, and the logical framework for evaluating these long-lived power sources.

Isotope Performance at a Glance: A Comparative Table

To facilitate a clear comparison, the following table summarizes the key physical and performance characteristics of Promethium-147 and its primary competitors in nuclear battery technology.

Property	Promethium-147 (Pm-147)	Nickel-63 (Ni-63)	Strontium-90 (Sr-90)	Plutonium-238 (Pu-238)
Half-Life (Years)	2.62[1][2]	100.1[3][4][5]	28.8[6][7]	87.7[8]
Decay Type	Beta[1][2]	Beta[9][10]	Beta[6][7][11]	Alpha[8]
Average Beta Energy (keV)	~62[12]	17.4[3][4]	-	-
Maximum Decay Energy (keV)	224.139[13]	66.98	546[6][7]	5593[14]
Specific Power (W/g)	~0.34	~0.0058[14]	~0.95	~0.56[14]
Shielding Requirement	Low (Plastic)	Low	Moderate to High	Low (Paper)[8]
Power Density	Favorable[15]	Low	High[16]	High[12]
Efficiency (Reported)	Up to 15% (Direct Charge)[17]	~6-8% (Betavoltaic)	~0.32% (Betavoltaic)[16]	High (Thermoelectric)

Experimental Protocols: Unveiling the Performance Metrics

The evaluation of nuclear battery performance hinges on a series of well-defined experimental protocols designed to characterize both the radioisotope source and the energy conversion mechanism. These methodologies provide the foundational data for the comparative analysis presented above.

Isotope Characterization and Activity Measurement

• Objective: To determine the precise activity and purity of the radioisotope source.

• Methodology:

  • Gamma Spectroscopy: Utilized to identify and quantify any gamma-emitting impurities within the isotope source. This is crucial as impurities can affect both performance and shielding requirements.

  • Liquid Scintillation Counting: Employed to accurately measure the beta emission activity of the source. A small, known quantity of the isotope is dissolved in a scintillation cocktail, and the light pulses generated by beta decays are counted.

  • Calorimetry: This technique directly measures the thermal power output from the radioactive decay of the isotope. The isotope is placed within a highly insulated chamber, and the minute temperature rise is measured to calculate the heat generated.[6][7][8] This provides a direct measure of the total decay energy being emitted.

Electrical Performance Evaluation (I-V Characterization)

• Objective: To determine the key electrical output parameters of the nuclear battery.

• Methodology:

  • Variable Load Resistor: The nuclear battery is connected to a variable resistor, and the voltage across and current through the resistor are measured at different resistance values.

  • Source-Measure Unit (SMU): A precision instrument that can source voltage and measure current, or vice-versa, is used to sweep the voltage across the battery from zero to its open-circuit voltage while measuring the corresponding current.

  • Data Analysis: The collected current-voltage (I-V) data is plotted to generate the I-V curve. From this curve, critical performance metrics are extracted:

    • Open-Circuit Voltage (Voc): The maximum voltage when no current is drawn.

    • Short-Circuit Current (Isc): The maximum current when the voltage is zero.

    • Fill Factor (FF): A measure of the "squareness" of the I-V curve, indicating the efficiency of power extraction.

    • Maximum Power Point (Pmax): The point on the I-V curve where the product of voltage and current is at its maximum.

Conversion Efficiency Determination

• Objective: To calculate the overall efficiency of the nuclear battery in converting decay energy into electrical energy.

• Methodology:

  • Input Power Calculation: The total power generated by the radioisotope source is determined through calorimetry or calculated from its known activity and average decay energy.

  • Output Power Measurement: The maximum electrical power output (Pmax) is determined from the I-V characterization.

  • Efficiency Calculation: The overall conversion efficiency (η) is calculated using the formula: η (%) = (Pmax / Pdecay) x 100 where Pdecay is the total power from radioactive decay.

Radiation Dosimetry and Shielding Analysis

• Objective: To assess the radiation field produced by the nuclear battery and determine the necessary shielding for safe operation.

• Methodology:

  • Radiation Detectors: Geiger-Muller counters, scintillation detectors, or solid-state detectors are used to measure the type and intensity of radiation at various distances from the unshielded and shielded battery.

  • Monte Carlo Simulations: Computer codes like Geant4 or MCNP are often used to model the transport of radiation from the source through the battery components and any shielding material.[1] This allows for the optimization of shielding design and prediction of dose rates.

  • Dose Rate Measurement: The absorbed dose rate in tissue-equivalent material is measured to ensure compliance with safety regulations. For Promethium-147, which is a pure beta emitter, the primary concern is Bremsstrahlung radiation (X-rays) produced as the beta particles decelerate in high-atomic-number materials.[4]

Logical Framework for Performance Evaluation

The comprehensive evaluation of a nuclear battery's performance follows a logical progression from the fundamental properties of the chosen isotope to the final, application-specific metrics. The following diagram, generated using the DOT language, illustrates this workflow.

Nuclear Battery Performance Evaluation Workflow.

References

• 1. A methodology for efficiency optimization of betavoltaic cell design using an isotropic planar source having an energy dependent beta particle distribution [inis.iaea.org]
• 2. researchgate.net [researchgate.net]
• 3. nrc.gov [nrc.gov]
• 4. stuarthunt.com [stuarthunt.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. cdn.lanl.gov [cdn.lanl.gov]
• 7. ipndv.org [ipndv.org]
• 8. THE USE OF CALORIMETRY IN NUCLEAR MATERIALS MANAGEMENT | INMM Resources [resources.inmm.org]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. trace.tennessee.edu [trace.tennessee.edu]
• 13. Optimal Selection and Experimental Verification of Wide-Bandgap Semiconductor for Betavoltaic Battery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. digital.library.unt.edu [digital.library.unt.edu]
• 15. str.llnl.gov [str.llnl.gov]
• 16. vertiv.com [vertiv.com]
• 17. Atomic battery - Wikipedia [en.wikipedia.org]

Unveiling the Decay of Promethium-147: A Comparative Analysis of Theoretical Predictions and Experimental Observations

For researchers, scientists, and drug development professionals, a thorough understanding of the decay properties of radionuclides is paramount. This guide provides a comprehensive cross-validation of theoretical and experimental data for the beta decay of Promethium-147 (Pm-147), a significant fission product and a component in various industrial applications.

This publication delves into the fundamental decay characteristics of Promethium-147, presenting a side-by-side comparison of theoretically predicted values and experimentally measured data. Detailed methodologies for key experimental techniques are provided to support the data and facilitate a deeper understanding of the measurement processes.

At a Glance: Decay Properties of Promethium-147

Promethium-147, a synthetic radioisotope, undergoes beta-minus decay, transforming into Samarium-147 (Sm-147). This process involves the emission of a beta particle (an electron) and an antineutrino. The decay is characterized as a "first forbidden non-unique" transition, a classification that has important implications for its theoretical description.

Below is a summary of the key decay parameters for Promethium-147, comparing the experimentally measured values with theoretical expectations.

Decay Parameter	Experimental Value	Theoretical Value
Half-life (t½)	2.6234 ± 0.0004 years[1]	The theoretical calculation of the half-life for a first forbidden non-unique decay like that of Promethium-147 is highly dependent on the specific nuclear model used. While general agreement is expected, a precise, universally accepted theoretical value is not available. Models incorporating the nuclear shell structure and other quantum mechanical effects are required for such calculations.
Decay Mode	β⁻ (Beta-minus)[2][3]	β⁻ (Beta-minus)
Q-value (Maximum Beta Energy)	224.139 ± 0.301 keV[4]	The Q-value is fundamentally determined by the mass difference between the parent (Pm-147) and daughter (Sm-147) nuclei. Theoretical mass models can predict this value.
Mean Beta Energy	Approximately 62 keV[5]	The mean beta energy is a fraction of the Q-value and its theoretical estimation depends on the shape of the beta spectrum, which for a forbidden transition, deviates from the simple allowed shape.
Daughter Nuclide	¹⁴⁷Sm[2]	¹⁴⁷Sm

The Decay Pathway of Promethium-147

The transformation of Promethium-147 to Samarium-147 can be visualized as a single-step beta decay process. The following diagram, generated using the DOT language, illustrates this nuclear transition.

Beta decay of Promethium-147 to Samarium-147.

Experimental Determination of Decay Data

The experimental values presented in this guide are the result of meticulous measurements using a variety of sophisticated techniques. The following sections outline the methodologies for the key experiments used to characterize the decay of Promethium-147.

Liquid Scintillation Counting

Principle: This technique is highly effective for quantifying the activity of beta-emitting radionuclides like Promethium-147. The radioactive sample is mixed with a liquid scintillator cocktail. The beta particles emitted during decay transfer energy to the scintillator molecules, causing them to emit photons of light. These light flashes are detected by photomultiplier tubes and converted into an electrical signal, which is then counted. The count rate is proportional to the activity of the sample.

Protocol:

• Sample Preparation: A known quantity of the Promethium-147 sample is dissolved in a suitable solvent and mixed with a liquid scintillation cocktail in a vial.

• Instrumentation: The vial is placed in a liquid scintillation counter.

• Data Acquisition: The instrument counts the light pulses generated by the beta decays over a set period.

• Efficiency Correction: The counting efficiency is determined using a standard source or an internal tracer to account for factors like quenching (reduction in light output).

• Activity Calculation: The absolute activity of the sample is calculated from the measured count rate and the counting efficiency.[6][7][8][9][10]

Beta Spectroscopy

Principle: Beta spectroscopy is used to measure the energy distribution of the emitted beta particles. This is crucial for determining the Q-value and the mean beta energy. Solid-state detectors, such as silicon-lithium [Si(Li)] detectors, are commonly employed for this purpose. When a beta particle enters the detector, it creates electron-hole pairs, generating an electrical pulse with an amplitude proportional to the energy of the particle.

Protocol:

• Source Preparation: A thin, uniform source of Promethium-147 is prepared to minimize self-absorption of the low-energy beta particles.

• Experimental Setup: The source is placed in a vacuum chamber in front of a Si(Li) detector. The setup is calibrated using sources with known electron energies.[11]

• Data Acquisition: The energy spectrum of the beta particles is recorded using a multi-channel analyzer.

• Data Analysis: The raw spectrum is corrected for background radiation and detector response. The endpoint of the spectrum corresponds to the Q-value of the decay.[11]

Gamma Spectroscopy

Principle: Although Promethium-147 is primarily a beta emitter, it does emit a very weak gamma ray. Gamma spectroscopy is used to detect and measure the energy and intensity of these gamma rays. High-purity germanium (HPGe) detectors are the standard for high-resolution gamma spectroscopy.

Protocol:

• Source Placement: A Promethium-147 source is placed at a calibrated distance from an HPGe detector.[12]

• Data Acquisition: The detector measures the energy of the incoming gamma rays, and the data is collected over a sufficient period to obtain statistically significant results.

• Spectrum Analysis: The resulting gamma-ray spectrum is analyzed to identify the characteristic gamma-ray peak of Promethium-147 and to determine its intensity. This technique is also crucial for identifying any gamma-emitting impurities in the sample.[13]

Theoretical Framework for Promethium-147 Decay

The beta decay of Promethium-147 is classified as a "first forbidden non-unique" transition. This classification arises from the changes in the nuclear spin and parity between the parent (Promethium-147) and daughter (Samarium-147) nuclei. Such transitions are more complex to model theoretically than "allowed" transitions.

Theoretical calculations of the decay properties, such as the half-life and the shape of the beta spectrum, require sophisticated nuclear models. These models must take into account:

• Nuclear Shell Model: This model describes the arrangement of protons and neutrons in energy levels or "shells" within the nucleus. The specific configurations of the nucleons in Promethium-147 and Samarium-147 are critical for calculating the probability of the beta decay transition.

• Atomic Exchange Effects and Radiative Corrections: These are quantum electrodynamic effects that influence the shape of the emitted beta spectrum.

• Realistic Nuclear Structure: This involves using effective interactions between nucleons to accurately describe the wave functions of the parent and daughter nuclei.

While the fundamental principles of beta decay theory are well-established, the precise calculation of decay properties for a specific nucleus like Promethium-147 remains a challenging task in nuclear theory. The comparison with experimental data is therefore essential for validating and refining these theoretical models.

References

• 1. Promethium-147 - isotopic data and properties [chemlin.org]
• 2. mirdsoft.org [mirdsoft.org]
• 3. radiacode.com [radiacode.com]
• 4. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 5. trace.tennessee.edu [trace.tennessee.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Research Portal [laro.lanl.gov]
• 8. researchgate.net [researchgate.net]
• 9. nucleus.iaea.org [nucleus.iaea.org]
• 10. resources.revvity.com [resources.revvity.com]
• 11. hep.physik.uni-siegen.de [hep.physik.uni-siegen.de]
• 12. trace.tennessee.edu [trace.tennessee.edu]
• 13. osti.gov [osti.gov]

Benchmarking new separation techniques for Promethium-147 against established methods

A Comparative Analysis of Separation Techniques for Promethium-147

A critical evaluation of established and emerging methodologies for the purification of a vital radioisotope.

Promethium-147 (Pm-147), a rare earth element with no stable isotopes, is a valuable radioisotope with applications ranging from nuclear batteries to luminous materials and industrial measurement tools.[1] Its production, primarily through the fission of uranium-235 or neutron irradiation of neodymium-146, necessitates robust and efficient separation and purification techniques to isolate it from other fission products and target materials.[2][3][4] This guide provides a comparative overview of established and novel separation methods for Pm-147, offering researchers, scientists, and drug development professionals a basis for selecting the most suitable technique for their applications.

Established Separation Methodologies

Traditional methods for the separation of lanthanides, including promethium, have relied on techniques such as ion exchange and solvent extraction. These methods exploit the subtle differences in the chemical properties of these elements.

TALSPEAK Process

The Trivalent Actinide Lanthanide Separation with Phosphorus-Reagent Extraction from Aqueous Komplexes (TALSPEAK) process has been a long-standing method for separating trivalent actinides from lanthanides. Developed at Oak Ridge National Laboratory (ORNL) in the 1960s, this solvent extraction technique has been a reliable workhorse for Pm-147 purification.[5]

Ion Exchange Chromatography

Ion exchange chromatography has been widely used for the separation of rare earth elements. This technique involves the use of a resin that selectively binds with different lanthanides, which are then eluted separately. Complexing agents like diethylenetriaminepentaacetic acid (DTPA) and nitrilotriacetic acid (NTA) have been employed in this process.[6] Studies have shown that NTA can be superior to DTPA for kilogram-scale ion-exchange purification of promethium.[6]

Emerging Separation Techniques

Recent research has focused on developing more efficient and selective separation techniques for Pm-147, aiming to improve purity, yield, and processing time.

Ligand-Based Separation: The Camphor-BTP Method

A significant advancement in Pm-147 purification involves the use of a novel ligand, camphor-BTP. This method, also developed at ORNL, has demonstrated dramatic improvements over the traditional TALSPEAK process. Instead of extracting Pm-147, the camphor-BTP ligand selectively removes contaminants like curium, leading to a more efficient subsequent purification of Pm-147.[5] This ligand separation method has shown high curium removal even under suboptimal conditions and has resulted in less loss of Pm-147 during the separation process.[5]

Extraction Chromatography

Extraction chromatography is emerging as a powerful technique for Pm-147 separation. This method combines the selectivity of solvent extraction with the procedural advantages of chromatography.

• LN Resin: Researchers have successfully used LN extraction resin for the separation of Pm-147 from neodymium (Nd) targets and other radionuclide impurities.[4][6][7] The separation is achieved by eluting the components with increasing concentrations of hydrochloric acid (HCl).[7] Two rounds of purification under experimental conditions have been estimated to provide a mass separation factor of greater than 104 between Pm and Nd.[4]

• HDEHP: Another chromatographic separation apparatus containing HDEHP (di-(2-ethylhexyl) phosphoric acid) has been used to separate promethium from neodymium by elution with increasing concentrations of HCl.[3]

High-Performance Liquid Chromatography (HPLC)

A rapid separation method using high-performance liquid chromatography (HPLC) with α-hydroxyisobutyric acid (α-HIBA) as a stepwise eluent has been developed for the determination of Pm-147. This method has proven to be efficient for the separation of promethium and samarium from other lanthanides.[8] Good separation can be achieved in a relatively short time, with the consecutive separation of 1 mg of samarium and tracer-level Pm-147 from europium and neodymium completed in less than one hour.[8]

Performance Comparison

Separation Technique	Key Performance Metrics	Source Material	Advantages
TALSPEAK	Established, reliable for actinide-lanthanide separation.	Fission product waste	Long history of use.
Ion Exchange (NTA)	Superior to DTPA for kilogram-scale purification.	Irradiated targets	Scalable.
Camphor-BTP Ligand	Dramatically improved results over TALSPEAK; high curium removal; less Pm-147 loss.	Fission product waste	High selectivity for contaminants.
Extraction Chromatography (LN Resin)	Mass separation factor >104 between Pm and Nd after two purification rounds.	Irradiated Neodymium Targets	High separation factor.
HPLC (α-HIBA)	Rapid separation (less than one hour); good separation of Pm and Sm from other lanthanides.	Environmental Samples	Speed and efficiency.

Experimental Protocols

Detailed experimental protocols are crucial for replicating and validating separation techniques. Below are outlines of the methodologies for some of the key experiments.

General Protocol for Extraction Chromatography with LN Resin

• Target Dissolution: The irradiated neodymium target is dissolved in an acidic solution, typically hydrochloric acid.

• Column Preparation: An extraction chromatography column is prepared with LN resin.

• Loading: The acidic solution containing Pm-147 and other elements is loaded onto the column.

• Elution: The column is eluted with solutions of increasing hydrochloric acid concentration. This differential elution separates the various components based on their affinity for the resin. For instance, a stepwise increase in HCl concentration from 0.1 M to 3 M can be used.[7]

• Fraction Collection and Analysis: The eluted fractions are collected and analyzed using techniques like gamma-ray spectroscopy and mass spectrometry to identify and quantify the separated isotopes.[7]

Visualizing the Separation Workflow

The following diagram illustrates a generalized workflow for the separation of Promethium-147 from an irradiated target material using extraction chromatography.

Caption: Generalized workflow for Pm-147 separation via extraction chromatography.

Conclusion

The field of Promethium-147 separation is evolving, with new techniques offering significant advantages in terms of efficiency, purity, and speed over established methods. The camphor-BTP ligand separation and extraction chromatography with LN resin represent promising advancements that can lead to the production of higher purity Pm-147 with reduced processing time and waste generation. The choice of separation technique will ultimately depend on the specific requirements of the application, including the scale of production, the desired purity of the final product, and the available resources. Further research and head-to-head benchmarking studies will be invaluable in providing a more definitive quantitative comparison of these techniques and guiding the selection of the optimal method for future Promethium-147 production.

References

• 1. The Promethium (Pm) Market | SFA (Oxford) [sfa-oxford.com]
• 2. Promethium: Properties and Applications [stanfordmaterials.com]
• 3. US20080060998A1 - Reactor Production and Purification of Promethium-147 - Google Patents [patents.google.com]
• 4. Reactor production of promethium-147 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Changing process leads to purer Pm-147 — and more of it [ornl.gov]
• 6. researchgate.net [researchgate.net]
• 7. osti.gov [osti.gov]
• 8. akjournals.com [akjournals.com]

Safety & Regulatory Compliance

Proper Disposal of Promethium-147: A Guide for Laboratory Professionals

Essential protocols for the safe handling and disposal of Promethium-147 are critical for ensuring personnel safety and regulatory compliance within research and drug development environments. This guide provides immediate, actionable information, outlining the necessary operational and disposal plans for this specific low-energy beta-emitting radionuclide.

Promethium-147 (Pm-147) is a synthetic radioisotope valued in various industrial and research applications. Due to its radioactive nature, all materials contaminated with Pm-147 must be managed as low-level radioactive waste (LLRW). Adherence to strict disposal procedures is mandatory to mitigate risks of radiation exposure and environmental contamination. The following step-by-step guidance is designed to provide clarity and ensure the safe management of Pm-147 waste streams.

Quantitative Data for Promethium-147

For quick reference, the following table summarizes key quantitative data for Promethium-147, pertinent to its safe handling and disposal.

Property	Value	Notes
Half-Life	2.62 years	A relatively short half-life, making decay-in-storage a potential disposal option for low-activity waste.
Radiation Type	Beta (β) Particles	Low-energy beta emissions.
Maximum Beta Energy	0.224 MeV	This low energy simplifies shielding requirements.
Shielding	0.2 mm of plastic	Sufficient to absorb beta emissions from Pm-147.[1]
Specific Activity	~935 Ci/g	High specific activity requires careful handling to minimize contamination.
Waste Classification	Low-Level Radioactive Waste (LLRW)	Typically falls under Class A, B, or C depending on concentration.

Experimental Protocols: Step-by-Step Disposal Procedures

The proper disposal of Promethium-147 waste involves a multi-step process that begins at the point of generation and concludes with transfer to a licensed disposal facility. The following protocols are essential for laboratory personnel.

Waste Segregation at the Source

Proper segregation is the foundation of safe and efficient radioactive waste management.

• Isotope-Specific Waste Containers : All waste contaminated with Pm-147 must be collected in designated containers separate from other radioactive and non-radioactive waste streams.

• Waste Form Segregation : Within the Pm-147 waste stream, further segregation by physical form is required:

  • Dry Solid Waste : Includes contaminated personal protective equipment (PPE) such as gloves and lab coats, absorbent paper, and other solid materials. These should be placed in a container lined with a durable, tear-resistant plastic bag.

  • Liquid Waste : Aqueous and organic liquid waste containing Pm-147 must be collected in shatter-resistant, leak-proof containers. Secondary containment is mandatory to prevent spills. The pH of aqueous waste should be maintained between 6 and 9.

  • Sharps Waste : Needles, syringes, Pasteur pipettes, and other items that can puncture a waste bag must be placed in a rigid, puncture-proof container specifically designated for radioactive sharps.

Waste Packaging and Labeling

Accurate packaging and labeling are critical for safety, regulatory compliance, and proper handling by waste management personnel.

• Container Selection : Use containers that are appropriate for the waste type and are in good condition. Containers for liquid waste must have secure, leak-proof caps.

• Labeling : Each waste container must be clearly labeled with:

  • The radiation symbol (trefoil).

  • The words "Caution, Radioactive Material."

  • The radionuclide: "Promethium-147" or "Pm-147."

  • The estimated activity and the date of measurement.

  • The waste form (e.g., dry solid, aqueous liquid).

  • The name of the principal investigator and the laboratory contact information.

On-Site Storage

Temporary on-site storage of Pm-147 waste must be in a secure, designated area.

• Designated Storage Area : Store waste in a location that is secure and has restricted access. The storage area should be clearly marked with radiation warning signs.

• Shielding : While Pm-147 is a low-energy beta emitter, shielding the waste container with materials like plexiglass can further reduce low levels of bremsstrahlung (X-ray) radiation.

• Inventory Management : Maintain a detailed inventory of all stored radioactive waste, including the date of generation, activity level, and storage location.

Waste Minimization

Reducing the volume of radioactive waste is a key principle of radiation safety and cost-effective disposal.

• Planning : Carefully plan experiments to use the minimum amount of Pm-147 necessary.

• Decontamination : Survey potentially contaminated items with a suitable radiation detector (e.g., a Geiger-Müller counter with a pancake probe). If an item is not contaminated, it can be disposed of as non-radioactive waste after defacing any radiation symbols.

• Avoid Mixed Waste : Do not mix radioactive waste with hazardous chemical waste unless unavoidable. Mixed waste is significantly more complex and expensive to dispose of.

Disposal and Transfer

The final step is the transfer of the waste to a licensed disposal facility.

• Contact Environmental Health and Safety (EHS) : Your institution's EHS or Radiation Safety Office will coordinate the pickup and disposal of radioactive waste.

• Manifesting : All shipments of radioactive waste must be accompanied by a manifest that details the contents of the shipment, including the radionuclide, activity, and waste form. This documentation is typically prepared by the EHS office.

• Transportation : The transport of radioactive waste is regulated by the Department of Transportation (DOT) and must be carried out by trained and authorized personnel.

Logical Workflow for Promethium-147 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Promethium-147 waste in a laboratory setting.

Promethium-147 Waste Disposal Workflow

By adhering to these procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of Promethium-147, fostering a secure laboratory environment and protecting the broader community.

References

• 1. case.edu [case.edu]

Essential Safety and Logistics for Handling Promethium-147

For researchers, scientists, and drug development professionals, ensuring the safe handling of radioactive materials is paramount. This document provides immediate, essential safety and logistical information for working with Promethium-147 (Pm-147), a beta-emitting radionuclide. Adherence to these protocols is critical for minimizing exposure and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Promethium-147, particularly in its unsealed form, a comprehensive approach to personal protective equipment is necessary to prevent external contamination and minimize radiation dose.

Core PPE Requirements:

• Laboratory Coat: A full-length lab coat is mandatory to protect skin and personal clothing from contamination.[1]

• Disposable Gloves: Nitrile or latex gloves must be worn to prevent skin contact with radioactive material. Gloves should be changed frequently, especially if contamination is suspected.

• Safety Glasses: Eye protection is required to shield the eyes from potential splashes of radioactive solutions and from beta radiation.

• Closed-Toe Shoes: Footwear that fully covers the feet is essential to protect against spills.[1]

Dosimetry:

Personnel handling unsealed Promethium-147 sources must be monitored for radiation exposure.

• Whole-Body Dosimeter: A body badge is required to monitor whole-body exposure.

• Extremity Dosimeter: A ring badge must be worn on the dominant hand when handling millicurie quantities or greater to monitor exposure to the extremities.

• Bioassays: Urine assays may be necessary following spills or suspected contamination incidents to assess internal exposure.

Shielding and Handling

Promethium-147 is a low-energy beta emitter. The primary concern with shielding is to stop the beta particles while minimizing the production of secondary X-rays, known as Bremsstrahlung.

• Primary Shielding: Low atomic number (low-Z) materials are most effective for shielding beta particles as they produce less Bremsstrahlung radiation.[2] Materials such as acrylic (Plexiglas) or other plastics are ideal.

• Secondary Shielding: If significant Bremsstrahlung radiation is a concern, a thin layer of a high atomic number (high-Z) material, such as lead, can be used outside the primary low-Z shield to attenuate the secondary X-rays.

Operational and Disposal Plans

A clear and structured plan for both the handling and disposal of Promethium-147 is crucial for maintaining a safe and compliant laboratory environment.

Operational Plan:

Step	Procedure	Key Considerations
1. Pre-Operational Checks	- Designate and clearly label a specific work area for Promethium-147. - Cover work surfaces with absorbent paper. - Ensure a calibrated radiation survey meter (e.g., Geiger-Müller detector) is available and operational. - Assemble all necessary PPE and handling tools (e.g., tongs, forceps).	The work area should be away from high-traffic zones to minimize the risk of accidental spills or exposure.
2. Handling Protocols	- Wear all required PPE. - Use tongs or forceps to handle the source vial to increase distance and reduce extremity dose.[2] - Work over a spill tray. - Open vials containing liquids in a fume hood to prevent inhalation of any aerosols.	Minimize the time spent in close proximity to the radioactive source.
3. Post-Operational Procedures	- Monitor hands, clothing, and the work area for contamination after each procedure. - Decontaminate any identified areas of contamination. - Securely store the Promethium-147 source in a shielded and labeled container.	Contamination surveys are critical to prevent the spread of radioactive material.

Disposal Plan:

Step	Procedure	Key Considerations
1. Waste Segregation	- Segregate radioactive waste at the source.[1] - Separate waste by physical form (solid, liquid, scintillation vials). - Do not mix radioactive waste with other hazardous waste (e.g., chemical, biological) unless unavoidable.	Proper segregation simplifies disposal and reduces costs.
2. Waste Containment	- Use clearly labeled, dedicated radioactive waste containers. - Solid waste should be placed in durable, sealed bags. - Liquid waste should be stored in robust, leak-proof containers.	Containers should be shielded appropriately to keep radiation levels As Low As Reasonably Achievable (ALARA).
3. Labeling	- All radioactive waste containers must be clearly labeled with the radiation symbol, the isotope (Promethium-147), the activity level, and the date.	Accurate labeling is a regulatory requirement and essential for safe handling and disposal.
4. Disposal Route	- Follow institutional and regulatory guidelines for the disposal of low-level radioactive waste.[1][3] - Contact your institution's Radiation Safety Officer (RSO) or Environmental Health and Safety (EHS) department to arrange for waste pickup.	Never dispose of radioactive waste in the regular trash or down the sanitary sewer unless specifically authorized by your RSO.

Experimental Protocols: Decontamination Procedures

In the event of a spill, prompt and proper decontamination is crucial to prevent the spread of radioactive material and minimize exposure.

Minor Spill Decontamination (Low Volume, Contained Area):

• Notification: Immediately notify all personnel in the area of the spill.

• Containment: Cover the spill with absorbent paper to prevent it from spreading.

• Personal Decontamination: If skin or clothing is contaminated, remove contaminated clothing immediately and wash the affected skin area thoroughly with mild soap and lukewarm water. Avoid using hot water as it can increase absorption.[4]

• Area Decontamination:

  • Wearing appropriate PPE, carefully clean the contaminated area from the outer edge towards the center.

  • Use disposable wipes moistened with a decontamination solution (e.g., a commercial radioactive decontaminant or a mild detergent solution).

  • Place all used cleaning materials into a radioactive waste bag.

• Survey: After decontamination, perform a wipe test and use a survey meter to ensure the area is below the contamination limits set by your institution's radiation safety program.

• Reporting: Report the incident to the Radiation Safety Officer.

Major Spill Decontamination (High Volume, Widespread Contamination):

• Evacuate: Evacuate all non-essential personnel from the area.

• Isolate: Isolate the area to prevent entry. Close doors and post warning signs.

• Alert: Immediately notify the institutional Radiation Safety Officer.

• Personal Decontamination: Follow the same procedures as for a minor spill.

• Controlled Re-entry: Do not re-enter the area until instructed to do so by the Radiation Safety Officer, who will direct the cleanup operation.[5]

Visualizing the Spill Response Workflow

The following diagram illustrates the logical steps for responding to a radioactive spill.

Caption: Workflow for Radioactive Spill Response.

References

• 1. nrc.gov [nrc.gov]
• 2. - Division of Research Safety | Illinois [drs.illinois.edu]
• 3. Radioactive Waste Management - World Nuclear Association [world-nuclear.org]
• 4. Decontamination of radioisotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. unsw.edu.au [unsw.edu.au]